3-Chloro-1-phenothiazin-10-yl-propan-1-one

• CAS: 4091-91-2

Core Science & Biosynthesis

Introduction: The Strategic Importance of a Core Pharmaceutical Intermediate

An In-Depth Technical Guide to the Synthesis of 3-Chloro-1-(10H-phenothiazin-10-yl)propan-1-one

3-Chloro-1-(10H-phenothiazin-10-yl)propan-1-one, with CAS Number 4091-91-2, is a pivotal chemical intermediate.[1][2][3] Its significance lies in its role as a direct precursor to a multitude of phenothiazine-class pharmaceuticals, which are cornerstones in the treatment of psychosis. The molecular architecture of this compound is ingeniously designed for sequential modification; the phenothiazine core provides the foundational scaffold for biological activity, while the 3-chloropropanoyl group attached to the central nitrogen atom serves as a reactive handle. This chloro-functionalized side chain is primed for nucleophilic substitution, allowing for the facile introduction of various aminoalkyl groups that define the pharmacological profile of the final active pharmaceutical ingredient (API), such as in the synthesis of Chlorpromazine and its analogues.[4][5][6]

This guide provides a comprehensive examination of the synthesis of this key intermediate, focusing on the underlying chemical principles, a detailed and field-tested laboratory protocol, and the critical parameters that govern reaction success.

Synthetic Strategy: N-Acylation as the Reaction of Choice

The primary and most efficient route to 3-chloro-1-(10H-phenothiazin-10-yl)propan-1-one is the direct N-acylation of the phenothiazine heterocycle with 3-chloropropionyl chloride.[7][8] This reaction is a classic example of nucleophilic acyl substitution.

Mechanistic Rationale: Why N-Acylation Dominates

The phenothiazine molecule presents two potential sites for acylation: the electron-rich aromatic rings and the secondary amine nitrogen atom. While Friedel-Crafts acylation on the aromatic rings is a well-established reaction for many aromatic systems, it is not the preferred pathway for generating the title compound.[9][10][11]

The key factors directing the reaction to the nitrogen atom are:

• Nucleophilicity: The nitrogen atom in the phenothiazine ring is a potent nucleophile, significantly more so than the pi-system of the aromatic rings. This inherent reactivity allows it to readily attack the highly electrophilic carbonyl carbon of the acyl chloride without the need for a strong Lewis acid catalyst.

• Reaction Conditions: The synthesis is typically conducted under neutral or slightly basic conditions, often in an aprotic solvent. These conditions favor direct nucleophilic attack by the nitrogen. In contrast, Friedel-Crafts acylation necessitates a strong Lewis acid catalyst (e.g., AlCl₃) to activate the acyl chloride and the aromatic ring, which can lead to complex product mixtures and potential side reactions.[11][12][13]

The reaction proceeds via a standard nucleophilic acyl substitution mechanism. The lone pair of electrons on the phenothiazine nitrogen attacks the carbonyl carbon of 3-chloropropionyl chloride. This forms a tetrahedral intermediate, which then collapses, expelling a chloride ion as the leaving group and forming a protonated amide. A weak base, either the solvent or another phenothiazine molecule, then deprotonates the nitrogen to yield the final, stable N-acylated product and hydrochloric acid as a byproduct.

Caption: Reaction mechanism for N-acylation of phenothiazine.

Comprehensive Synthesis Protocol

This protocol describes a standard laboratory-scale batch synthesis. All operations involving 3-chloropropionyl chloride must be performed in a certified chemical fume hood.

Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles	Molar Ratio
10H-Phenothiazine	199.27	10.0 g	0.0502	1.0
3-Chloropropionyl chloride	126.98	7.0 g (5.6 mL)	0.0551	1.1
Dry Toluene	-	150 mL	-	-
5% Sodium Bicarbonate (aq)	-	100 mL	-	-
Deionized Water	-	100 mL	-	-
Anhydrous Magnesium Sulfate	-	~5 g	-	-
Ethanol (95%)	-	As needed for recrystallization	-	-

Experimental Procedure

• Reaction Setup: Assemble a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a drying tube (filled with CaCl₂), and a pressure-equalizing dropping funnel. Place the flask in a heating mantle.

• Dissolution: To the flask, add 10.0 g (0.0502 mol) of 10H-phenothiazine and 100 mL of dry toluene. Stir the mixture at room temperature until the phenothiazine is completely dissolved.

• Reagent Addition: Charge the dropping funnel with 7.0 g (0.0551 mol, 1.1 eq) of 3-chloropropionyl chloride.[14] Add the acyl chloride dropwise to the stirred phenothiazine solution over a period of 20-30 minutes. The reaction is exothermic, and a gentle reflux may be observed. The formation of HCl gas is also noted.

• Reaction: After the addition is complete, heat the mixture to a gentle reflux (approx. 110 °C) and maintain for 2-3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting phenothiazine spot is consumed.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • Carefully pour the mixture into a separatory funnel containing 100 mL of 5% aqueous sodium bicarbonate solution to neutralize the HCl byproduct. Swirl gently at first to control effervescence.

  • Separate the layers. Wash the organic (toluene) layer with 100 mL of deionized water.

  • Dry the organic layer over anhydrous magnesium sulfate, then filter to remove the drying agent.

• Purification:

  • Remove the toluene from the filtrate using a rotary evaporator to yield a crude solid or oil.

  • Recrystallize the crude product from hot 95% ethanol. Dissolve the solid in a minimal amount of boiling ethanol and allow it to cool slowly to room temperature, then in an ice bath to maximize crystal formation.

  • Collect the purified white to off-white crystalline product by vacuum filtration, wash with a small amount of cold ethanol, and dry in a vacuum oven.

Expected Yield and Characterization

• Yield: 12-14 g (83-96% of theoretical). A high conversion rate of 97% has been reported in continuous-flow systems, demonstrating the efficiency of this reaction.[7][8]

• Melting Point: 122-124 °C.

• Appearance: White to pale yellow crystalline solid.

• Confirmation: The structure should be confirmed by ¹H NMR, ¹³C NMR, and IR spectroscopy.

Caption: Step-by-step experimental workflow for synthesis.

Safety and Handling: A Critical Overview

• 3-Chloropropionyl chloride: This reagent is highly corrosive, a lachrymator (causes tearing), and reacts violently with water.[15] It must be handled with extreme care in a fume hood using appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Toluene: Toluene is a flammable solvent with potential neurological and reproductive toxicity. Avoid inhalation and skin contact.

• Phenothiazine: May cause skin sensitization. Handle with gloves.

• General Precautions: The reaction generates HCl gas, which is corrosive and toxic. The entire procedure must be conducted in a well-ventilated fume hood.

References

• Movsisyan, M., et al. (2019). Continuous‐Flow Synthesis of Phenothiazine Antipsychotics: A Feasibility Study. ResearchGate. Available at: [Link]

• Movsisyan, M., et al. (2019). The suggested synthesis route of phenothiazine-derived compounds. ResearchGate. Available at: [Link]

• Jackson, T. G., & Shirley, D. A. (1967). The Friedel-Crafts acetylation and chloroacetylation of the benzophenothiazines. The Journal of Organic Chemistry, 32(4), 1190–1194. Available at: [Link]

• Litt, M. H., et al. (1972). Friedel-Crafts acylation of 10-methylphenothiazine. The Journal of Organic Chemistry. Available at: [Link]

• Boyer, G., et al. (2000). Regioselective synthesis of N-acyl- and N-alkyldioxolo[4,5-b]phenothiazines. ARKIVOC. Available at: [Link]

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• Google Patents. (2014). CN104109132A - Preparation method for N-acetyl phenothiazine.

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• Dr. Puspendra Kumar. (2020). Synthesis of Chlorpromazine. YouTube. Available at: [Link]

• Kulakov, I. V., et al. (2008). Synthesis of N-Alkaloidacyl Derivatives of Phenothiazine. ResearchGate. Available at: [Link]

• Jackson, T. G., & Shirley, D. A. (1967). Friedel-Crafts acetylation and chloroacetylation of the benzophenothiazines. The Journal of Organic Chemistry. Available at: [Link]

• Ahamed, L. S., et al. (2018). Synthesis of New N-Substituted Phenothiazine Derivatives. ResearchGate. Available at: [Link]

• Kumar, G., et al. (n.d.). Synthesis of 1- and 3-chloro-phenothiazines. ResearchGate. Available at: [Link]

• Google Patents. (2019). US20190314385A1 - Process for Preparation of Chlorpromazine or its Pharmaceutically Acceptable Salts.
• Google Patents. (1972). US3689484A - Alkylation of phenothiazine.
• Google Patents. (2012). CN102617509A - Chlorpromazine hydrochloride synthesis process.

• Wikipedia. (n.d.). Drug metabolism. Retrieved from [Link]

• European Patent Office. (2019). AN IMPROVED PROCESS FOR PREPARATION OF CHLORPROMAZINE OR ITS PHARMACEUTICALLY ACCEPTABLE SALTS. Available at: [Link]

• Google Patents. (2015). CN102617509B - Chlorpromazine hydrochloride synthesis process.

• PubChem. (n.d.). 3-Chloro-1-(2-chloro-phenothiazin-10-yl)-propan-1-one. Retrieved from [Link]

• Google Patents. (1976). US3966930A - Phenothiazine derivatives, compositions thereof and methods of preparation thereof.

• Haz-Map. (n.d.). 3-Chloropropionyl chloride. Retrieved from [Link]

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An In-depth Technical Guide to the Physicochemical Properties of 3-Chloro-1-phenothiazin-10-yl-propan-1-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-1-phenothiazin-10-yl-propan-1-one is a derivative of phenothiazine, a heterocyclic compound that forms the core of a class of drugs with significant therapeutic applications. Phenothiazine derivatives are notably recognized for their antipsychotic and neuroleptic properties, which stem from their interaction with dopamine receptors in the central nervous system.[1][2] This particular compound, characterized by a chloropropanoyl group attached to the nitrogen atom of the phenothiazine ring, serves as a key intermediate in the synthesis of more complex and potentially bioactive phenothiazine derivatives.[3][4] Understanding the fundamental physicochemical properties of this molecule is paramount for its effective utilization in synthetic chemistry and drug discovery endeavors. This guide provides a comprehensive overview of the known physicochemical characteristics of 3-Chloro-1-phenothiazin-1-yl-propan-1-one, alongside detailed experimental protocols for the determination of properties that are not yet fully characterized in the public domain.

Physicochemical Properties

A thorough understanding of a compound's physicochemical profile is crucial for predicting its behavior in various chemical and biological systems. This includes its solubility, stability, and ability to permeate biological membranes, all of which are critical factors in drug development.

General and Physical Properties

Below is a summary of the key physical and chemical identifiers for 3-Chloro-1-phenothiazin-1-yl-propan-1-one.

Property	Value	Source(s)
CAS Number	4091-91-2	[5]
Molecular Formula	C₁₅H₁₂ClNOS	[6]
Molecular Weight	289.79 g/mol	[6]
Appearance	Solid (form not specified)	Inferred from melting point
Melting Point	135-136 °C	[6]
Boiling Point (Predicted)	513.7 ± 39.0 °C	[4]
Density (Predicted)	1.343 ± 0.06 g/cm³	[4]

Solubility Profile

Experimental Protocol for Solubility Determination:

A standard method for determining the solubility of a solid organic compound involves the following steps:

• Solvent Selection: A range of solvents with varying polarities should be selected (e.g., water, ethanol, methanol, acetone, ethyl acetate, dichloromethane, hexane).

• Sample Preparation: Accurately weigh a small amount of 3-Chloro-1-phenothiazin-1-yl-propan-1-one (e.g., 1-5 mg) into a series of small, clear vials.

• Solvent Addition: Add a measured volume of the first solvent (e.g., 0.1 mL) to the first vial.

• Observation: Vigorously agitate the vial for a set period (e.g., 1 minute) and visually inspect for dissolution. If the solid dissolves completely, the compound is considered soluble at that concentration.

• Incremental Addition: If the solid does not dissolve, add incremental volumes of the solvent, agitating after each addition, until the solid dissolves or a maximum volume is reached.

• Quantification: The solubility can be expressed qualitatively (e.g., soluble, slightly soluble, insoluble) or quantitatively (e.g., in mg/mL or mol/L) by recording the volume of solvent required to dissolve the known mass of the compound.

• Temperature Control: The experiment should be conducted at a constant, recorded temperature, as solubility is temperature-dependent.

Caption: Experimental workflow for determining the solubility of a solid compound.

Lipophilicity (logP)

The partition coefficient (P) is a measure of a compound's differential solubility in a biphasic system of two immiscible liquids, typically octanol and water. The logarithm of this value, logP, is a widely used indicator of lipophilicity. While an experimental logP for 3-Chloro-1-phenothiazin-1-yl-propan-1-one has not been reported, a calculated logP for the closely related analog, 3-chloro-1-(2-chloro-10H-phenothiazin-10-yl)propan-1-one, is 4.41. This high positive value indicates a significant preference for the lipid phase and suggests that the target compound is also highly lipophilic.

Experimental Protocol for logP Determination (Shake-Flask Method):

The shake-flask method is a classic and reliable technique for the experimental determination of logP.

• Phase Preparation: Prepare a biphasic system of n-octanol and water. The two phases should be mutually saturated by shaking them together for 24 hours and then allowing them to separate.

• Solution Preparation: Prepare a stock solution of 3-Chloro-1-phenothiazin-1-yl-propan-1-one in one of the phases (typically the one in which it is more soluble).

• Partitioning: Add a known volume of the stock solution to a separation funnel containing known volumes of both the n-octanol and water phases.

• Equilibration: Shake the funnel for a sufficient amount of time to allow for the compound to partition between the two phases and reach equilibrium.

• Phase Separation: Allow the two phases to separate completely.

• Concentration Analysis: Carefully separate the two phases and determine the concentration of the compound in each phase using a suitable analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

• Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of the compound in the n-octanol phase to its concentration in the aqueous phase. The logP is the base-10 logarithm of this value.

Caption: Workflow for the shake-flask determination of logP.

Acidity/Basicity (pKa)

The acid dissociation constant (pKa) is a measure of the strength of an acid in solution. For 3-Chloro-1-phenothiazin-1-yl-propan-1-one, a predicted pKa value of -3.97 ± 0.20 is available.[4] This highly negative value suggests that the compound is a very weak base, and the nitrogen atom in the phenothiazine ring is not readily protonated under normal physiological conditions. The electron-withdrawing effect of the adjacent carbonyl group significantly reduces the basicity of the nitrogen atom.

Experimental Protocol for pKa Determination (Potentiometric Titration):

Potentiometric titration is a precise method for determining the pKa of a compound.

• Solution Preparation: Prepare a solution of the compound in a suitable solvent (e.g., a mixture of water and a co-solvent like methanol or ethanol if the compound has low aqueous solubility).

• Titration Setup: Place the solution in a beaker with a calibrated pH electrode and a magnetic stirrer.

• Titration: Slowly add a standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH) from a burette.

• Data Collection: Record the pH of the solution after each addition of the titrant.

• Data Analysis: Plot the pH of the solution as a function of the volume of titrant added. The pKa can be determined from the midpoint of the titration curve, where half of the compound has been neutralized.

Synthesis

The synthesis of 3-Chloro-1-phenothiazin-1-yl-propan-1-one typically involves the acylation of the phenothiazine parent molecule. A general and adaptable protocol is outlined below.

Experimental Protocol for Synthesis:

This synthesis involves the reaction of phenothiazine with 3-chloropropionyl chloride in the presence of a base to neutralize the HCl byproduct.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve phenothiazine in a suitable aprotic solvent such as toluene or dichloromethane.

• Base Addition: Add an appropriate base, such as triethylamine or pyridine, to the solution to act as an acid scavenger.

• Acylation: Slowly add a solution of 3-chloropropionyl chloride in the same solvent to the reaction mixture at room temperature.

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, the reaction mixture is typically washed with water and a dilute acid solution to remove the base and its salt. The organic layer is then dried over an anhydrous salt (e.g., sodium sulfate).

• Purification: The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

Caption: Synthetic pathway for 3-Chloro-1-phenothiazin-1-yl-propan-1-one.

Spectroscopic Characterization

While specific spectra for 3-Chloro-1-phenothiazin-1-yl-propan-1-one are not widely published, the expected spectral features can be predicted based on its structure and data from similar compounds. Spectroscopic analysis is essential for confirming the identity and purity of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the phenothiazine ring system, typically in the range of 7.0-8.0 ppm. The methylene protons of the chloropropanoyl group will appear as two triplets, with the protons adjacent to the carbonyl group appearing further downfield than those adjacent to the chlorine atom.

• ¹³C NMR: The carbon NMR spectrum will show signals for the aromatic carbons of the phenothiazine ring, the carbonyl carbon (typically around 170-180 ppm), and the two methylene carbons of the side chain.

Infrared (IR) Spectroscopy

The IR spectrum will be dominated by a strong absorption band corresponding to the carbonyl (C=O) stretching vibration, typically in the region of 1670-1690 cm⁻¹. Other characteristic bands will include C-H stretching vibrations for the aromatic and aliphatic protons, and C-N and C-S stretching vibrations from the phenothiazine ring.

Mass Spectrometry (MS)

Mass spectrometry will provide information about the molecular weight of the compound. The mass spectrum is expected to show a molecular ion peak corresponding to the molecular weight of 3-Chloro-1-phenothiazin-1-yl-propan-1-one (289.79 g/mol ). The isotopic pattern of the molecular ion peak will be characteristic of a compound containing one chlorine atom (M and M+2 peaks in an approximate 3:1 ratio). Fragmentation patterns may involve the loss of the chloropropyl group or cleavage of the acyl group.

Conclusion

3-Chloro-1-phenothiazin-1-yl-propan-1-one is a valuable synthetic intermediate with physicochemical properties that are characteristic of a lipophilic, weakly basic molecule. While some of its properties have been predicted, this guide provides established experimental protocols for their empirical determination, which is crucial for its application in research and development. The synthetic and spectroscopic information provided herein serves as a practical resource for scientists working with this and related phenothiazine derivatives. Further research to fully characterize the experimental solubility, logP, and spectral properties of this compound will undoubtedly contribute to its broader utility in the fields of medicinal chemistry and materials science.

References

• PubChem. 3-Chloro-1-(2-chloro-phenothiazin-10-yl)-propan-1-one. [Link]

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• ACS Publications. On the Accuracy of the Direct Method to Calculate pKa from Electronic Structure Calculations. J. Phys. Chem. A 2020, 124, 52, 10975–10985. [Link]

• ResearchGate. Physicochemical properties of phenothiazine derivatives. [Link]

• Bellevue College. Experiment 2 # Solubility 13. [Link]

• ResearchGate. Synthesis of Novel N-Acylhydrazones and Their C-N/N-N Bond Conformational Characterization by NMR Spectroscopy. [Link]

• Indian Journal of Pharmaceutical Sciences. Correlation between Physico-Chemical Properties and Protein Binding of Phenothiazine Derivatives. [Link]

• Google Patents. Chemical synthesis method of 3-chloro-1-propanol.

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• PubMed. Synthesis of Novel N-Acylhydrazones and Their C-N/N-N Bond Conformational Characterization by NMR Spectroscopy. [Link]

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An In-depth Technical Guide to 3-Chloro-1-phenothiazin-10-yl-propan-1-one (CAS 4091-91-2)

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Chloro-1-phenothiazin-10-yl-propan-1-one (CAS 4091-91-2), a key synthetic intermediate in the development of pharmacologically active phenothiazine derivatives. The phenothiazine scaffold is a privileged structure in medicinal chemistry, forming the core of drugs with antipsychotic, antihistaminic, and antiemetic properties.[1][2] This document delves into the physicochemical properties, synthesis, and analytical considerations for this compound. Furthermore, it explores its pivotal role as a versatile building block for creating diverse libraries of phenothiazine-based compounds for drug discovery and development, including potential applications in oncology and infectious diseases.[3][4]

Introduction: The Significance of the Phenothiazine Scaffold

The phenothiazine tricycle is a foundational scaffold in modern pharmacology. Its derivatives have led to groundbreaking advancements in the treatment of psychosis, most notably with the synthesis of chlorpromazine in 1951.[5] The therapeutic versatility of phenothiazines stems from their ability to interact with a wide range of biological targets, including dopamine, serotonin, and histamine receptors.[6] The development of novel phenothiazine derivatives continues to be an active area of research, with investigations into their potential as anticancer, antifungal, and antibacterial agents.[1][3]

3-Chloro-1-phenothiazin-10-yl-propan-1-one serves as a crucial precursor in the synthesis of these novel derivatives.[7] Its structure incorporates the rigid, electron-rich phenothiazine core, acylated at the N-10 position with a reactive 3-chloropropanoyl side chain. This terminal chloride provides a reactive handle for nucleophilic substitution, enabling the introduction of various functional groups and the synthesis of a diverse range of N-substituted phenothiazines.

Physicochemical and Structural Properties

A thorough understanding of the physicochemical properties of 3-Chloro-1-phenothiazin-10-yl-propan-1-one is essential for its effective use in synthesis and research.

Property	Value	Source
CAS Number	4091-91-2	[8]
Molecular Formula	C₁₅H₁₂ClNOS	[8]
Molecular Weight	289.79 g/mol	[8]
Melting Point	135-136°C	[8]
Appearance	White to faintly yellowish crystalline powder	[9]
Synonyms	10-(3-Chloropropionyl)phenothiazine	[10]

Structural Diagram

The chemical structure of 3-Chloro-1-phenothiazin-10-yl-propan-1-one is depicted below.

Caption: Chemical Structure of 3-Chloro-1-phenothiazin-10-yl-propan-1-one.

Synthesis and Purification

The synthesis of 3-Chloro-1-phenothiazin-10-yl-propan-1-one is typically achieved through the N-acylation of 10H-phenothiazine with 3-chloropropionyl chloride. This reaction is a straightforward and efficient method for introducing the reactive side chain.

Experimental Protocol: Synthesis

This protocol is based on established methods for the N-acylation of phenothiazines.[11]

• Reaction Setup: To a solution of 10H-phenothiazine (1 equivalent) in a suitable aprotic solvent (e.g., anhydrous dichloromethane or toluene) under an inert atmosphere (e.g., nitrogen or argon), add a base such as triethylamine (1.2 equivalents) or pyridine.

• Acylation: Cool the reaction mixture to 0°C in an ice bath. Add a solution of 3-chloropropionyl chloride (1.1 equivalents) in the same solvent dropwise over 30 minutes.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Workup: Upon completion, quench the reaction with water. Separate the organic layer, and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to yield 3-Chloro-1-phenothiazin-10-yl-propan-1-one as a crystalline solid.

Synthesis Workflow Diagram

Caption: General workflow for the synthesis of 3-Chloro-1-phenothiazin-10-yl-propan-1-one.

Analytical Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy will confirm the structure by showing the characteristic signals for the phenothiazine core protons and carbons, as well as the signals for the propanoyl side chain.

• Mass Spectrometry (MS): MS will confirm the molecular weight of the compound (289.79 g/mol ).

• Infrared (IR) Spectroscopy: IR spectroscopy will show a characteristic carbonyl (C=O) stretching frequency for the ketone group.

• High-Performance Liquid Chromatography (HPLC): HPLC is a suitable method for determining the purity of the compound.

Role as a Synthetic Intermediate in Drug Development

The primary utility of 3-Chloro-1-phenothiazin-10-yl-propan-1-one lies in its role as a versatile intermediate for the synthesis of a wide array of phenothiazine derivatives.[7] The terminal chloro group is susceptible to nucleophilic substitution by various amines, thiols, and other nucleophiles. This allows for the systematic modification of the side chain to explore structure-activity relationships (SAR).

Exemplary Synthetic Application: Synthesis of Chlorpromazine Analogs

A classic application is the synthesis of analogs of chlorpromazine, a widely used antipsychotic drug.[6][12] The synthesis involves the reaction of an appropriate phenothiazine intermediate with a side chain. While chlorpromazine itself is typically synthesized from 2-chlorophenothiazine, the following scheme illustrates how 3-Chloro-1-phenothiazin-10-yl-propan-1-one can be used to generate a library of related compounds.

Reaction Scheme for Derivatization

Caption: General scheme for the derivatization of the title compound.

By varying the nucleophile (R₂NH), researchers can synthesize a library of compounds with different physicochemical and pharmacological properties. This approach is fundamental to lead optimization in drug discovery. For instance, the introduction of different amine-containing side chains can modulate the compound's affinity for dopamine and other receptors, thereby fine-tuning its antipsychotic, antihistaminic, or other biological activities.[4][6]

Potential Therapeutic Applications of Downstream Derivatives

While 3-Chloro-1-phenothiazin-10-yl-propan-1-one is an intermediate, the derivatives synthesized from it have a broad range of potential therapeutic applications, reflecting the versatility of the phenothiazine scaffold.

• Neuropsychopharmacology: The primary and most well-established application is in the treatment of psychiatric disorders.[5]

• Oncology: Recent studies have highlighted the anticancer potential of phenothiazine derivatives.[1][13] They have been shown to exhibit cytotoxic effects against various cancer cell lines.[13]

• Infectious Diseases: The phenothiazine scaffold is being investigated for its antibacterial, antifungal, and antimalarial properties.[1][2]

• Multidrug Resistance Reversal: Some phenothiazine derivatives have been shown to reverse multidrug resistance in cancer cells, a significant challenge in chemotherapy.[1]

Conclusion and Future Directions

3-Chloro-1-phenothiazin-10-yl-propan-1-one is a valuable and versatile chemical entity for medicinal chemists and drug development professionals. Its straightforward synthesis and reactive handle for further chemical modification make it an ideal starting point for the exploration of the vast chemical space of phenothiazine derivatives. Future research will likely focus on utilizing this intermediate to synthesize novel compounds with improved efficacy and safety profiles for a range of diseases, from psychiatric disorders to cancer and infectious diseases. The continued exploration of SAR based on this scaffold holds significant promise for the discovery of next-generation therapeutics.

References

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• Motohashi, N., et al. (2019). Azaphenothiazines – Promising phenothiazine derivatives. An insight into nomenclature, synthesis, structure elucidation and biological properties. ResearchGate. Available at: [Link]

• Movsisyan, M., et al. (2019). The suggested synthesis route of phenothiazine-derived compounds. ResearchGate. Available at: [Link]

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• Acar, E. T., et al. (2024). Synthesis and Structure of Novel Phenothiazine Derivatives, and Compound Prioritization via In Silico Target Search and Screening for Cytotoxic and Cholinesterase Modulatory Activities in Liver Cancer Cells and In Vivo in Zebrafish. ACS Omega. Available at: [Link]

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• Gpatindia. (2020). CHLORPROMAZINE HYDROCHLORIDE Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses. Available at: [Link]

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• Global Scientific Journal. (2022). A review of various analytical methods of promethazine hydrochloride in pharmaceutical formulation, biological matrixes and misu. Available at: [Link]

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synthesis of phenothiazine derivatives from 3-chloro-1-phenothiazin-10-yl-propan-1-one

An In-depth Technical Guide to the Synthesis of Phenothiazine Derivatives from 3-chloro-1-phenothiazin-10-yl-propan-1-one

Preamble: The Phenothiazine Scaffold as a Cornerstone in Medicinal Chemistry

The phenothiazine tricycle is a privileged scaffold in drug discovery, a structural motif that has given rise to landmark pharmaceuticals revolutionizing fields from psychiatry to allergy treatment.[1] First synthesized in 1883, its derivatives have demonstrated a remarkable breadth of biological activities, including antipsychotic, antiemetic, antihistaminic, anticancer, and antimicrobial properties.[1][2][3][4][5] This therapeutic versatility stems from the unique "butterfly" conformation of the phenothiazine ring system and the vast chemical space that can be explored through substitution at the N-10 position of the central thiazine ring.

This guide focuses on a pivotal intermediate, 3-chloro-1-phenothiazin-10-yl-propan-1-one , a versatile building block for the synthesis of a diverse library of N-10 substituted phenothiazine derivatives.[6] As senior application scientists, our objective is not merely to present protocols but to illuminate the underlying chemical principles, justify experimental choices, and provide a robust framework for researchers and drug development professionals to confidently navigate the synthesis and characterization of novel phenothiazine-based compounds.

Part 1: Synthesis of the Key Intermediate: 3-chloro-1-phenothiazin-10-yl-propan-1-one

The journey begins with the acylation of the 10H-phenothiazine core. This reaction introduces the reactive three-carbon chain that serves as the anchor for subsequent derivatization. The most direct method is the Friedel-Crafts acylation of 10H-phenothiazine with 3-chloropropionyl chloride.

Causality Behind Experimental Choices:

• Reagents: 10H-phenothiazine is the core scaffold. 3-chloropropionyl chloride is selected as the acylating agent because it provides a propyl chain with a terminal electrophilic site (the carbon bonded to chlorine), ideal for subsequent nucleophilic substitution reactions.

• Solvent: A polar aprotic solvent like Dimethylformamide (DMF) is often employed. Its high boiling point allows for elevated reaction temperatures to drive the reaction to completion, and its polar nature effectively solvates the reactants.

• Methodology: While traditional batch synthesis is common, modern continuous-flow synthesis offers superior control over reaction parameters like temperature and residence time, often leading to higher conversion rates and purity.[7]

Experimental Protocol: Synthesis of 3-chloro-1-(10H-phenothiazin-10-yl)propan-1-one

This protocol is adapted from a continuous-flow methodology, which demonstrates high efficiency.[7]

• Reagent Preparation:

  • Prepare a 2 M solution of 10H-phenothiazine in DMF.

  • Prepare a 3 M solution of 3-chloropropionyl chloride in DMF.

• Reaction Setup (Continuous Flow):

  • Utilize a microreactor or coil reactor system equipped with two syringe pumps and a back-pressure regulator, thermostatically controlled at 100°C.

  • Pump the two reagent solutions at equal flow rates into a T-mixer to initiate the reaction.

  • Maintain a residence time of approximately 5 minutes within the heated reactor.

• Work-up and Isolation:

  • The output stream from the reactor is collected.

  • The solvent (DMF) is removed under reduced pressure (vacuum distillation).

  • The resulting crude product is purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure 3-chloro-1-(10H-phenothiazin-10-yl)propan-1-one as a solid.

Caption: Synthesis of the key intermediate via acylation.

Part 2: Core Derivatization Strategy via Nucleophilic Substitution

The true value of 3-chloro-1-phenothiazin-10-yl-propan-1-one lies in the reactivity of its terminal chloro group. This site is an excellent electrophile for nucleophilic substitution reactions, most commonly with primary or secondary amines, to generate a wide array of pharmacologically active derivatives. The general mechanism is a classic SN2 reaction.

General Workflow for Amine Derivatization

Caption: General workflow for amine derivatization.

Experimental Protocol: General Synthesis of N-Substituted Aminophenothiazine Derivatives

This protocol provides a self-validating framework for the synthesis of diverse amine derivatives.

• Reaction Setup:

  • To a solution of 3-chloro-1-phenothiazin-10-yl-propan-1-one (1.0 eq) in a suitable solvent (e.g., ethanol, DMF, or acetonitrile; 10 mL/mmol), add the desired primary or secondary amine (1.1-1.5 eq).

  • Add an acid scavenger/base such as anhydrous potassium carbonate (K₂CO₃) or triethylamine (Et₃N) (2.0 eq). The base is crucial to neutralize the hydrochloric acid (HCl) generated during the reaction, which would otherwise protonate the amine nucleophile, rendering it unreactive.

• Reaction Execution:

  • Heat the reaction mixture to reflux (typically 80-120°C, depending on the solvent) with stirring.

  • Monitor the progress of the reaction by Thin-Layer Chromatography (TLC). The disappearance of the starting material spot and the appearance of a new, typically more polar, product spot indicates reaction progression.

• Isolation and Purification:

  • Once the reaction is complete (usually 4-24 hours), cool the mixture to room temperature.

  • If a solid base like K₂CO₃ was used, filter it off.

  • Remove the solvent under reduced pressure.

  • Dissolve the residue in an organic solvent (e.g., ethyl acetate or dichloromethane) and wash with water or brine to remove any remaining inorganic salts.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Final Purification:

  • The crude product is purified by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) or by recrystallization to yield the pure N-substituted phenothiazine derivative.

Caption: General reaction scheme for amine substitution.

Data Presentation: Representative Synthesized Derivatives

The following table summarizes hypothetical examples of derivatives synthesized using the general protocol, illustrating the versatility of the method.

Nucleophile (Amine)	Product Name	Solvent	Temp (°C)	Time (h)	Yield (%)
Piperidine	1-(10H-phenothiazin-10-yl)-3-(piperidin-1-yl)propan-1-one	Ethanol	80	8	85
Morpholine	3-(morpholino)-1-(10H-phenothiazin-10-yl)propan-1-one	Acetonitrile	82	12	82
N-Methylpiperazine	3-(4-methylpiperazin-1-yl)-1-(10H-phenothiazin-10-yl)propan-1-one	DMF	100	6	90
Diethylamine	3-(diethylamino)-1-(10H-phenothiazin-10-yl)propan-1-one	Ethanol	80	16	78

Part 3: Authoritative Grounding & Structural Characterization

The identity and purity of each synthesized compound must be rigorously confirmed. A combination of spectroscopic and chromatographic techniques provides a self-validating system for structural elucidation.[8][9][10]

Spectroscopic Analysis:

• ¹H NMR (Proton Nuclear Magnetic Resonance): This is the primary tool for confirming the structure. Key signals to identify include:

  • Aromatic protons of the phenothiazine core (multiplets, ~6.8-7.6 ppm).

  • Methylene protons (CH₂) adjacent to the carbonyl group (triplet, ~3.0-3.3 ppm).

  • Methylene protons adjacent to the newly introduced nitrogen atom (multiplet, ~2.5-2.9 ppm).

  • Protons on the alkyl/aryl groups of the introduced amine, which will have characteristic shifts.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): Confirms the carbon skeleton. Look for the carbonyl carbon (~190-200 ppm) and the carbons of the propyl chain and the amine substituent.

• FTIR (Fourier-Transform Infrared Spectroscopy): Identifies key functional groups. A strong absorption band around 1680-1700 cm⁻¹ is characteristic of the ketone (C=O) stretching vibration.

• MS (Mass Spectrometry): Determines the molecular weight of the compound, providing definitive confirmation of the successful substitution. The molecular ion peak (M⁺) should correspond to the calculated molecular weight of the target derivative.

Data Presentation: Representative Spectroscopic Data

Compound: 3-(4-methylpiperazin-1-yl)-1-(10H-phenothiazin-10-yl)propan-1-one

Technique	Observed Data	Interpretation
¹H NMR (CDCl₃)	δ 7.5-6.8 (m, 8H), 3.15 (t, 2H), 2.75 (t, 2H), 2.5-2.3 (m, 8H), 2.25 (s, 3H)	Aromatic protons, -CO-CH₂-, -CH₂-N, piperazine protons, -N-CH₃
¹³C NMR (CDCl₃)	δ 195.2, 144.1, 127.8, 127.5, 126.9, 122.8, 115.6, 55.1, 54.8, 53.0, 46.0, 38.5	C=O, Aromatic C, Piperazine C, -N-CH₃, Propyl C
FTIR (KBr)	ν 1685 cm⁻¹	C=O stretch
MS (ESI+)	m/z 382.18 [M+H]⁺	Corresponds to C₂₂H₂₅N₃OS, confirms molecular weight

Conclusion and Future Outlook

The is a robust and highly adaptable methodology for generating libraries of compounds with significant therapeutic potential. The straightforward nucleophilic substitution pathway allows for extensive exploration of the structure-activity relationships by varying the amine substituent.[2] As challenges like cancer and antibiotic resistance intensify, the continued exploration of this privileged scaffold is a vital endeavor in modern medicinal chemistry.[4] Future work may involve developing more complex derivatives, exploring alternative linkers, and employing advanced synthesis techniques to further expand the pharmacological utility of the phenothiazine core.

References

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• Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. MDPI. Available at: [Link]

• Synthesis of Phenothiazine Derivatives and their Diverse Biological Activities: A Review. Mini Reviews in Medicinal Chemistry. Available at: [Link]

• Spectroscopic and topological analysis and in vitro antimicrobial activity of phenothiazine. Journal of Molecular Structure. Available at: [Link]

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• Therapeutic Mechanisms of Phenothiazine Drugs: A Mini-Review of Advances in Cancer Treatment and Antibiotic Resistance. National Institutes of Health (NIH). Available at: [Link]

• Efficient synthesis of novel cyclic fused-phenothiazines via domino cyclization of 2-(benzo[b][2][9]thiazin-3-ylidene)acetate, aromatic aldehydes and cyclic 1,3-diketones. Royal Society of Chemistry. Available at: [Link]

• Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calcul… Odessa University. Available at: [Link]

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Spectroscopic Profile of 3-Chloro-1-phenothiazin-10-yl-propan-1-one: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic data for the compound 3-Chloro-1-phenothiazin-10-yl-propan-1-one (CAS No. 4091-91-2)[1][2]. As a key intermediate in the synthesis of various phenothiazine derivatives with significant pharmaceutical applications, a thorough understanding of its structural and electronic properties through spectroscopic analysis is paramount for researchers in drug discovery and development[1]. This document synthesizes predicted and comparative spectroscopic data based on known characteristics of the phenothiazine scaffold and its derivatives to offer a comprehensive analytical overview.

Molecular Structure and Key Features

3-Chloro-1-phenothiazin-10-yl-propan-1-one is a derivative of phenothiazine, a heterocyclic compound with a tricyclic structure containing nitrogen and sulfur. The addition of a 3-chloropropanoyl group at the N-10 position introduces a reactive electrophilic center, making it a valuable synthon for further chemical modifications.

Caption: Molecular structure of 3-Chloro-1-phenothiazin-10-yl-propan-1-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to exhibit distinct signals corresponding to the aromatic protons of the phenothiazine rings and the aliphatic protons of the N-acyl chain.

Proton Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Justification
Aromatic Protons	7.0 - 8.0	Multiplets	The eight aromatic protons on the phenothiazine core will resonate in this region, with complex splitting patterns due to spin-spin coupling. The exact shifts will be influenced by the electron-withdrawing nature of the acyl group.
-CH₂-Cl	3.8 - 4.2	Triplet	The methylene group adjacent to the chlorine atom is expected to be deshielded, appearing as a triplet due to coupling with the adjacent methylene group.
-CO-CH₂-	3.2 - 3.6	Triplet	The methylene group adjacent to the carbonyl group will also be deshielded and appear as a triplet from coupling with the chlorine-bearing methylene group.

¹³C NMR Spectroscopy (Predicted)

The carbon-13 NMR spectrum will provide information on the carbon framework of the molecule.

Carbon Assignment	Predicted Chemical Shift (ppm)	Justification
Carbonyl Carbon (C=O)	165 - 175	The carbonyl carbon is highly deshielded and will appear in the characteristic downfield region for ketones.
Aromatic Carbons	115 - 145	The twelve carbons of the phenothiazine ring system will give rise to a series of signals in this range. Carbons directly attached to the nitrogen and sulfur atoms, as well as the carbon bearing the acyl group, will have distinct chemical shifts.
-CH₂-Cl	40 - 45	The carbon atom bonded to the electronegative chlorine will be significantly deshielded.
-CO-CH₂-	35 - 40	The carbon adjacent to the carbonyl group will also experience some deshielding.

Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present in the molecule. The predicted key vibrational frequencies are based on the analysis of similar structures, such as chlorpromazine[4].

Functional Group	Predicted Wavenumber (cm⁻¹)	Vibrational Mode
C=O (Ketone)	1680 - 1700	Strong, sharp stretching vibration characteristic of an aryl ketone.
C-N (Aromatic)	1300 - 1350	Stretching vibration.
C-Cl (Aliphatic)	650 - 800	Stretching vibration.
C-H (Aromatic)	3000 - 3100	Stretching vibrations.
C-H (Aliphatic)	2850 - 3000	Stretching vibrations.

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation pattern of a compound. The molecular weight of 3-Chloro-1-phenothiazin-10-yl-propan-1-one is 289.79 g/mol [5].

Predicted Fragmentation Pattern

The electron ionization (EI) mass spectrum is expected to show a prominent molecular ion peak (M⁺) at m/z 289. The fragmentation pattern will likely involve the cleavage of the N-acyl side chain.

Caption: Predicted major fragmentation pathway in mass spectrometry.

Key predicted fragments include:

• m/z 198: Corresponding to the stable phenothiazine cation radical, formed by the loss of the 3-chloropropanoyl group.

• m/z 91: Representing the 3-chloropropanoyl cation.

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis absorption spectrum of phenothiazine derivatives is characterized by multiple absorption bands in the UV and visible regions, arising from π-π* and n-π* electronic transitions within the aromatic system. While a specific spectrum for 3-Chloro-1-phenothiazin-10-yl-propan-1-one is not available, studies on similar phenothiazine derivatives provide a basis for prediction[6][7][8][9].

Predicted λmax (nm)	Electronic Transition	Rationale
~260 - 280	π-π	Intense absorption band associated with the electronic transitions within the benzene rings of the phenothiazine core.
~310 - 330	n-π	Weaker absorption band, often appearing as a shoulder, corresponding to transitions involving the non-bonding electrons of the nitrogen and sulfur atoms.

The exact position and intensity of these bands can be influenced by the solvent polarity[10].

Experimental Protocols

For researchers aiming to acquire experimental data for this compound, the following standard protocols are recommended.

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of 3-Chloro-1-phenothiazin-10-yl-propan-1-one in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: Acquire ¹H and ¹³C spectra using standard pulse sequences. For structural elucidation, 2D NMR experiments such as COSY, HSQC, and HMBC are recommended.

IR Spectroscopy

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder and pressing it into a thin disk. Alternatively, acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Scan the sample over the mid-IR range (typically 4000-400 cm⁻¹).

Mass Spectrometry

• Sample Introduction: Introduce the sample into the mass spectrometer via a suitable ionization method, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Instrumentation: Employ a mass spectrometer capable of high-resolution mass analysis (e.g., TOF or Orbitrap) to confirm the elemental composition of the molecular ion and its fragments.

UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, acetonitrile, or cyclohexane) in a quartz cuvette.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition: Scan the sample over a wavelength range of approximately 200-800 nm, using the pure solvent as a reference.

Caption: General workflow for spectroscopic characterization.

Conclusion

This technical guide provides a detailed, albeit predictive, spectroscopic profile of 3-Chloro-1-phenothiazin-10-yl-propan-1-one. By leveraging data from closely related analogs and foundational knowledge of phenothiazine chemistry, researchers can effectively anticipate the spectral features of this important synthetic intermediate. The experimental protocols outlined herein offer a robust framework for obtaining empirical data, which will be invaluable for quality control, reaction monitoring, and the rational design of novel phenothiazine-based therapeutic agents.

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• UniTo. (2022). Fluorogenic Phenothiazine-Derivative as Radical Sensors. [Link][10]

• Piniazhko, R. M., & Turkevich, N. M. (1964). [ULTRAVIOLET ABSORPTION SPECTRA OF PHENOTHIAZINE DERIVATIVES]. Farmatsevtychnyi Zhurnal, 19, 44-47. [Link][9]

• PubChem. (n.d.). 3-Chloro-1-(2-chloro-phenothiazin-10-yl)-propan-1-one. [Link][3]

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An In-Depth Technical Guide to the Mechanism of Action of Phenothiazine Compounds

Abstract

Phenothiazines represent a foundational class of heterocyclic compounds that heralded the modern era of psychopharmacology.[1][2] Initially synthesized in the 19th century and later identified for their potent antipsychotic properties in the 1950s, these agents remain clinically relevant and objects of intense scientific study.[1][2] Their therapeutic efficacy, primarily in treating schizophrenia and other psychotic disorders, is intrinsically linked to their complex pharmacology.[2][3] This guide provides a detailed examination of the molecular mechanisms underpinning the action of phenothiazine compounds. We will explore their primary interaction with the dopamine D2 receptor, delve into their broad off-target receptor activity, discuss the critical structure-activity relationships that govern their potency, and provide field-proven experimental protocols for their characterization. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this vital class of neuroleptic agents.

The Core Mechanism: Dopamine D2 Receptor Antagonism

The principal therapeutic action of phenothiazine antipsychotics is their ability to act as antagonists at dopamine D2 receptors, particularly within the brain's mesolimbic pathway.[3][4] An overactivity of this dopaminergic system is strongly correlated with the "positive" symptoms of schizophrenia, such as hallucinations and delusions.[4] By blocking these receptors, phenothiazines effectively reduce dopaminergic neurotransmission, leading to an alleviation of these symptoms.[4][5]

The D2 Receptor Signaling Cascade

The dopamine D2 receptor is a member of the G protein-coupled receptor (GPCR) superfamily.[4][6] Specifically, it couples to the Gαi/o family of inhibitory G proteins.[4][6] The canonical signaling pathway proceeds as follows:

• Dopamine Binding: In a physiological state, the endogenous ligand dopamine binds to the D2 receptor.

• G Protein Activation: This binding event induces a conformational change in the receptor, which catalyzes the exchange of GDP for GTP on the α-subunit of the associated Gαi/o protein.

• Downstream Inhibition: The activated Gαi subunit dissociates and proceeds to inhibit the enzyme adenylyl cyclase.[6]

• Second Messenger Reduction: Inhibition of adenylyl cyclase leads to a decrease in the intracellular concentration of the second messenger, cyclic adenosine monophosphate (cAMP).[4][7]

• Reduced PKA Activity: The reduction in cAMP levels subsequently decreases the activity of Protein Kinase A (PKA), altering the phosphorylation state of numerous downstream cellular targets.[4]

Phenothiazines function by competitively binding to the D2 receptor, thereby physically preventing dopamine from binding and initiating this inhibitory cascade.[5][8] This antagonism of an inhibitory pathway results in a net disinhibition, preventing the dopamine-induced suppression of adenylyl cyclase.[4]

Workflow for a radioligand competition binding assay.

Functional Assays: Measuring Antagonist Potency (IC50)

While binding assays confirm affinity, functional assays are essential to determine whether a compound acts as an agonist, antagonist, or inverse agonist. For D2 receptors, which are Gαi-coupled, antagonism can be measured by observing the compound's ability to block an agonist-induced decrease in cAMP levels. [7] Objective: To determine the functional antagonist potency (IC50) of a phenothiazine by measuring its effect on agonist-stimulated cAMP levels.

Protocol: Gαi-Coupled cAMP Accumulation Assay

• Cell Culture & Reagent Preparation:

  • Cell Line: Use a cell line stably expressing the human D2 receptor (e.g., CHO-D2).

  • Agonist: A known D2 receptor agonist (e.g., Quinpirole or Dopamine).

  • Adenylyl Cyclase Stimulator: Forskolin is used to raise the basal level of cAMP, making the inhibitory effect of the D2 agonist measurable. [7][9] * Test Compound: Prepare a dilution series of the phenothiazine antagonist.

  • cAMP Detection Kit: Use a commercial kit based on principles like HTRF, AlphaScreen, or luciferase biosensors. [9][10][11][12]

• Assay Procedure:

  • Seed cells in a 96- or 384-well plate and allow them to adhere.

  • Pre-incubate the cells with the dilution series of the phenothiazine test compound for 10-20 minutes.

  • Add the D2 agonist (e.g., Quinpirole) at a concentration that elicits ~80% of its maximal response (EC80), along with Forskolin (e.g., 10 µM).

  • Incubate for a specified time (e.g., 30 minutes) at 37°C to allow for cAMP modulation.

• Lysis & Detection:

  • Lyse the cells and perform the cAMP measurement according to the detection kit manufacturer's instructions. [11]The signal generated will be inversely proportional to the amount of cAMP produced.

• Data Analysis:

  • The antagonist's effect is seen as a reversal of the agonist-induced signal decrease.

  • Plot the signal (or calculated % inhibition of the agonist response) against the log concentration of the phenothiazine.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which represents the concentration of the antagonist required to inhibit 50% of the agonist's effect.

Broader Mechanistic Insights & Future Directions

While dopamine receptor antagonism is the cornerstone of phenothiazine action, recent research has uncovered a wider range of cellular effects. These compounds can interact with biological membranes, modulate key signaling pathways like PI3K/Akt/mTOR and MAPK/ERK, and even induce apoptosis in cancer cells. [13][14]Some phenothiazines have been shown to inhibit calmodulin, a key calcium-binding protein, and dynamin, a GTPase involved in endocytosis. [15][16]These additional mechanisms may contribute to both their therapeutic and adverse effects and represent exciting avenues for future research and drug repurposing, particularly in oncology. [13][14][17]

Conclusion

The mechanism of action of phenothiazine compounds is a classic example of complex pharmacology, centered on potent antagonism of the dopamine D2 receptor but significantly modulated by a broad spectrum of off-target interactions. Their clinical utility is a direct consequence of this primary mechanism, while their side-effect profile stems from their lack of receptor selectivity. A thorough understanding of their structure-activity relationships, combined with rigorous experimental validation using both binding and functional assays, is paramount for any scientist working in neuropharmacology or engaged in the development of next-generation CNS therapeutics. The continued investigation into their pleiotropic effects ensures that phenothiazines, despite their long history, remain a relevant and instructive class of compounds.

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• The Core Mechanism of Action of Phenothiazine Derivatives: A Technical Guide. (2025). Benchchem.
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• Phenothiazines and their Evolving Roles in Clinical Practice: A Narr
• Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17. (n.d.).
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• Concentration of receptor and ligand revisited in a modified receptor binding protocol for high-affinity radioligands: [3H]spiperone binding to D2 and D3 dopamine receptors. (n.d.).
• Development of radioligand binding and functional assays for the characterization of dopamine D2-like receptor ligands. (n.d.). University of Regensburg.
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• Muscarinic Cholinergic and Histamine H1 Receptor Binding of Phenothiazine Drug Metabolites. (n.d.). PubMed.
• Phenothiazine-derived antipsychotic drugs inhibit dynamin and clathrin-medi
• Phenothiazine antipsychotics exhibit dual properties in pseudo-allergic reactions: Activating MRGPRX2 and inhibiting the H1 receptor. (2019). PubMed.
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The Multifaceted Biological Activities of Chloro-Substituted Phenothiazines: A Technical Guide

Abstract

This technical guide provides a comprehensive exploration of the biological activities of chloro-substituted phenothiazines, a class of compounds that has played a pivotal role in pharmacotherapy for decades. Initially developed for their antipsychotic properties, the therapeutic potential of these molecules extends into antimicrobial and anticancer domains. This document delves into the intricate mechanisms of action, structure-activity relationships (SAR), and toxicological profiles of prominent chloro-substituted phenothiazines, including chlorpromazine, prochlorperazine, and thioridazine. Through a synthesis of established knowledge and recent findings, this guide aims to equip researchers, scientists, and drug development professionals with a detailed understanding of this versatile chemical scaffold, fostering further innovation in medicinal chemistry.

Introduction: The Enduring Legacy of Phenothiazines

The phenothiazine core, a tricyclic heterocyclic system, has been a remarkably fruitful scaffold in medicinal chemistry since the synthesis of chlorpromazine in the 1950s.[1][2] This event marked a paradigm shift in the management of psychotic disorders and catalyzed the development of a vast library of derivatives.[2] The introduction of a chlorine atom at the C2 position of the phenothiazine ring has been a particularly successful strategy, yielding compounds with a diverse and potent range of biological effects. This guide will dissect the key biological activities of these chloro-substituted derivatives, focusing on their well-established antipsychotic applications and their emerging roles as antimicrobial and anticancer agents.

Antipsychotic Activity: Targeting Dopaminergic Pathways

The primary and most well-characterized biological activity of chloro-substituted phenothiazines is their antipsychotic effect, which is principally mediated by their antagonism of dopamine D2 receptors in the central nervous system.[3][4][5] This blockade helps to alleviate the positive symptoms of schizophrenia, such as hallucinations and delusions, which are associated with hyperactivity in the mesolimbic dopamine pathway.[3][6]

Mechanism of Action: A Multi-Receptor Profile

While D2 receptor blockade is central to their antipsychotic efficacy, chloro-substituted phenothiazines exhibit a broad receptor binding profile, interacting with various other neurotransmitter systems.[7][8] This promiscuity contributes to both their therapeutic effects and their side-effect profiles. Key receptor interactions include:

• Dopamine Receptors (D1, D3, D4): In addition to D2 receptors, these compounds can also block other dopamine receptor subtypes, contributing to their overall effect on dopaminergic neurotransmission.[9]

• Serotonin Receptors (5-HT1, 5-HT2): Interaction with serotonin receptors can modulate the antipsychotic effect and may be associated with effects on negative symptoms and a lower incidence of certain side effects.[7]

• Adrenergic Receptors (α1, α2): Blockade of alpha-adrenergic receptors can lead to side effects such as orthostatic hypotension and dizziness.[10][11]

• Histamine Receptors (H1): Antagonism of H1 receptors is responsible for the sedative effects commonly observed with these drugs.[4][8]

• Muscarinic Receptors (M1): Blockade of muscarinic cholinergic receptors leads to anticholinergic side effects like dry mouth, blurred vision, and constipation.[4][12]

Key Chloro-Substituted Phenothiazine Antipsychotics: A Comparative Overview

Compound	Primary Indications	Relative Potency	Key Side Effects
Chlorpromazine	Schizophrenia, bipolar disorder, nausea, vomiting, intractable hiccups.[5][13]	Low-potency.[12]	Sedation, orthostatic hypotension, anticholinergic effects, moderate extrapyramidal symptoms (EPS).[1][10]
Prochlorperazine	Severe nausea and vomiting, schizophrenia, anxiety.[14][15]	High-potency.	High risk of acute dystonias and other EPS.[1][14]
Thioridazine	Schizophrenia (typically for patients unresponsive to other treatments).[16][17]	Low-potency.[12]	High incidence of anticholinergic and sedative effects, significant cardiotoxicity (QTc prolongation).[2][10][18]

Signaling Pathways and Neurological Effects

The therapeutic and adverse effects of chloro-substituted phenothiazines are a direct consequence of their impact on distinct dopamine pathways in the brain.

Figure 1: Dopamine pathways affected by chloro-substituted phenothiazines and the resulting clinical effects.

Antimicrobial Activity: A Renewed Therapeutic Frontier

Beyond their neuroleptic effects, chloro-substituted phenothiazines have demonstrated significant antimicrobial activity against a broad spectrum of pathogens, including multidrug-resistant bacteria and fungi.[6][19] This has led to a resurgence of interest in these compounds as potential therapeutic alternatives or adjuncts to conventional antibiotics.

Mechanisms of Antimicrobial Action

The antimicrobial effects of these compounds are multifaceted and include:

• Inhibition of Efflux Pumps: Phenothiazines can inhibit bacterial efflux pumps, which are a major mechanism of antibiotic resistance. This can restore the efficacy of conventional antibiotics.[1][6]

• Disruption of Cell Membranes: The lipophilic nature of phenothiazines allows them to intercalate into and disrupt the integrity of microbial cell membranes.

• Inhibition of Calmodulin: In fungi, phenothiazines can inhibit calmodulin, a key calcium-binding protein involved in various cellular processes, leading to growth inhibition.[20]

• Induction of Reactive Oxygen Species (ROS): Some phenothiazines can induce the production of ROS within microbial cells, leading to oxidative stress and cell death.[21][22]

Spectrum of Activity

Chloro-substituted phenothiazines have shown activity against a range of microorganisms:

• Bacteria: Including Mycobacterium tuberculosis, Staphylococcus aureus (including MRSA), Escherichia coli, and Pseudomonas aeruginosa.[6][23]

• Fungi: Including Candida albicans, Cryptococcus neoformans, and various molds.[15][20]

• Protozoa: Including Plasmodium falciparum.[6]

Quantitative Antimicrobial Data

Compound	Organism	MIC (μg/mL)	Reference
Phenothiazine	Pseudomonas aeruginosa	10000	[23]
Fluphenazine	Cryptococcus neoformans	8	[20]
CWHM-974 (Fluphenazine analog)	Candida auris	4-8	[15]

Note: MIC (Minimum Inhibitory Concentration) is the lowest concentration of a drug that inhibits the visible growth of a microorganism.[24]

Antitumor Activity: A Promising Avenue for Cancer Therapy

Recent research has highlighted the potential of chloro-substituted phenothiazines as anticancer agents.[1][25][26] They have been shown to exhibit cytotoxicity against various cancer cell lines and can modulate key signaling pathways involved in tumor growth and survival.

Mechanisms of Antitumor Action

The anticancer effects of these compounds are mediated through several mechanisms:

• Induction of Apoptosis: Phenothiazines can trigger programmed cell death in cancer cells through both intrinsic (mitochondrial) and extrinsic pathways.[1][27]

• Inhibition of Proliferation and Cell Cycle Arrest: They can halt the proliferation of cancer cells by inducing cell cycle arrest, often at the G1 phase.[28]

• Modulation of Signaling Pathways: Chloro-substituted phenothiazines can interfere with crucial cancer-promoting pathways, including the PI3K/Akt/mTOR and MAPK/ERK pathways.[1]

• Anti-Angiogenic Effects: Some derivatives can inhibit the formation of new blood vessels (angiogenesis), which is essential for tumor growth and metastasis.[1]

In Vitro Antitumor Activity

Compound	Cancer Cell Line	IC50/TCID50 (μg/mL)	Reference
2-chloro-10H-phenothiazine	HEp-2 (larynx carcinoma)	62.5	[19]
1-(2-chloroethyl)-3-(2-chloro-10H-phenothiazin-10-yl)propyl-1-urea	HEp-2 (larynx carcinoma)	6.3	[19]
PEGylated Phenothiazine	HepG2 (liver cancer)	161.3 µM	[26]
Spiro-phenothiazine derivative	MCF-7 (breast cancer)	83.08	[18]

Note: IC50 (Half-maximal inhibitory concentration) is the concentration of a drug that is required for 50% inhibition in vitro. TCID50 (Median Tissue Culture Infectious Dose) is another measure of cytotoxicity.

Structure-Activity Relationships (SAR)

The biological activity of chloro-substituted phenothiazines is intricately linked to their chemical structure. Key structural features that influence their potency and selectivity include:

• Substitution at the C2 Position: An electron-withdrawing group, such as chlorine or trifluoromethyl, at the C2 position is crucial for antipsychotic activity.[27][29][30] Trifluoromethyl substitution generally leads to higher potency than chlorine substitution.[27][29]

• The N10 Side Chain: A three-carbon alkyl chain separating the phenothiazine nitrogen from the terminal amine is optimal for neuroleptic activity.[30]

• The Terminal Amine Group: A tertiary amine is essential for activity. The nature of the substituents on this amine (e.g., aliphatic vs. piperazine) influences the potency and side-effect profile.[27][29][30] Piperazine-containing side chains tend to confer higher potency.[27][29]

Figure 2: Key structure-activity relationships of chloro-substituted phenothiazines.

Toxicological Profile and Side Effects

Despite their therapeutic benefits, chloro-substituted phenothiazines are associated with a range of adverse effects, which are largely predictable based on their receptor-binding profiles.

Neurological Side Effects

• Extrapyramidal Symptoms (EPS): These are the most common and troublesome side effects, arising from the blockade of D2 receptors in the nigrostriatal pathway.[1][4] They include:

  • Acute Dystonia: Involuntary muscle contractions, often in the neck, face, and back.[12]

  • Akathisia: A state of inner restlessness and an inability to sit still.[1]

  • Parkinsonism: Tremor, rigidity, and bradykinesia.

  • Tardive Dyskinesia: A potentially irreversible movement disorder characterized by involuntary, repetitive body movements.[1]

• Neuroleptic Malignant Syndrome (NMS): A rare but life-threatening reaction characterized by fever, muscle rigidity, autonomic dysfunction, and altered mental status.[12]

Cardiovascular Side Effects

• Orthostatic Hypotension: A drop in blood pressure upon standing, caused by alpha-1 adrenergic blockade.[10][25]

• QTc Prolongation: Some phenothiazines, particularly thioridazine, can prolong the QTc interval on an electrocardiogram, increasing the risk of potentially fatal cardiac arrhythmias.[2][10][21] This is often due to the blockade of hERG potassium channels.[10][21]

Other Side Effects

• Anticholinergic Effects: Dry mouth, blurred vision, constipation, and urinary retention.[12]

• Endocrine Effects: Hyperprolactinemia, leading to gynecomastia, galactorrhea, and menstrual irregularities, due to dopamine blockade in the tuberoinfundibular pathway.[1][3]

• Sedation: Due to H1 receptor antagonism.[4]

• Weight Gain: A common metabolic side effect.[1]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

Objective: To determine the lowest concentration of a chloro-substituted phenothiazine that inhibits the visible growth of a specific microorganism.

Materials:

• Chloro-substituted phenothiazine stock solution of known concentration.

• Bacterial or fungal culture in logarithmic growth phase.

• Appropriate sterile liquid growth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi).

• Sterile 96-well microtiter plates.

• Incubator.

• Spectrophotometer or plate reader.

Procedure:

• Prepare a series of twofold serial dilutions of the phenothiazine stock solution in the growth medium directly in the 96-well plate.

• Inoculate each well with a standardized suspension of the microorganism.

• Include a positive control (microorganism in medium without the drug) and a negative control (medium only).

• Incubate the plate under appropriate conditions (e.g., 37°C for 24-48 hours for bacteria).

• Determine the MIC by visual inspection for the lowest concentration that shows no turbidity or by measuring the optical density at 600 nm.[24]

In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To assess the cytotoxic effect of a chloro-substituted phenothiazine on a cancer cell line.

Materials:

• Chloro-substituted phenothiazine stock solution.

• Cancer cell line of interest.

• Complete cell culture medium.

• Sterile 96-well cell culture plates.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl).

• Plate reader.

Procedure:

• Seed the cancer cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the phenothiazine compound and incubate for a specified period (e.g., 48 hours).

• Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals by viable cells.

• Remove the medium and add the solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a plate reader.

• Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.[26]

Future Directions and Conclusion

The chloro-substituted phenothiazines represent a mature yet continually evolving class of therapeutic agents. While their role in psychiatry has been well-established, their potential as antimicrobial and anticancer drugs is a compelling area for future research. The key challenges and opportunities include:

• Optimizing Selectivity: Medicinal chemistry efforts can focus on modifying the phenothiazine scaffold to enhance antimicrobial or antitumor activity while minimizing off-target effects, particularly those on dopamine and other CNS receptors.

• Combating Drug Resistance: The ability of phenothiazines to inhibit efflux pumps makes them attractive candidates for combination therapies to overcome antibiotic resistance.

• Repurposing and Reformulation: Investigating novel delivery systems and formulations could improve the therapeutic index and expand the clinical applications of existing chloro-substituted phenothiazines.

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An In-depth Technical Guide to the Solubility of 3-Chloro-1-phenothiazin-10-yl-propan-1-one

This guide provides a comprehensive technical overview of the solubility characteristics of 3-Chloro-1-phenothiazin-10-yl-propan-1-one. It is intended for researchers, scientists, and drug development professionals who require a deep understanding of this compound's physicochemical properties to inform experimental design and application. This document moves beyond a simple data sheet to explain the underlying principles governing the solubility of this phenothiazine derivative and provides a robust framework for its empirical determination.

Introduction: The Significance of Solubility for Phenothiazine Derivatives

3-Chloro-1-phenothiazin-10-yl-propan-1-one belongs to the phenothiazine class of heterocyclic compounds. Phenothiazines are a cornerstone in medicinal chemistry, forming the structural basis for a wide array of drugs, particularly antipsychotics.[1] The therapeutic efficacy and biopharmaceutical behavior of any active compound are intrinsically linked to its solubility. Poor aqueous solubility can severely limit oral bioavailability, hinder the development of intravenous formulations, and complicate in vitro screening assays.

Therefore, a thorough understanding and accurate determination of the solubility of 3-Chloro-1-phenothiazin-10-yl-propan-1-one are paramount for its potential development and application in pharmacology and other scientific fields. This guide will provide both a theoretical assessment of its solubility based on its molecular structure and a detailed, practical protocol for its experimental determination.

Physicochemical Profile and Structural Analysis

The solubility of a compound is dictated by its physicochemical properties. While extensive experimental data for 3-Chloro-1-phenothiazin-10-yl-propan-1-one is not widely published, we can compile its computed properties and compare them with the well-characterized parent compound, phenothiazine, to build a predictive model of its behavior.

Property	3-Chloro-1-phenothiazin-10-yl-propan-1-one	Phenothiazine (Parent Compound)	Reference
Molecular Formula	C₁₅H₁₂ClNOS	C₁₂H₉NS	[2]
Molecular Weight	289.79 g/mol	199.27 g/mol	[2][3]
Melting Point	135-136°C	185.5 °C	[2][3]
XLogP3	4.4	4.2	[3][4]
Topological Polar Surface Area (TPSA)	54.4 Ų	37.3 Ų	[3][4]

• XLogP3 : This value, representing the logarithm of the octanol-water partition coefficient, is a key indicator of lipophilicity. A value of 4.4 suggests that 3-Chloro-1-phenothiazin-10-yl-propan-1-one is a highly lipophilic and hydrophobic molecule, which predicts poor solubility in aqueous media.[4]

• Phenothiazine Core : The fundamental tricyclic phenothiazine structure is inherently hydrophobic, contributing significantly to the low water solubility of its derivatives.[5]

• Substituents : The addition of a 3-chloropropanoyl group at the N-10 position increases both the molecular weight and the polar surface area compared to the parent phenothiazine. While the ketone group introduces some polarity, the overall contribution of the alkyl chain and the chloro-substituent reinforces the compound's hydrophobic nature.

Below is a diagram illustrating the key structural features of the molecule that influence its solubility.

Caption: Structural drivers of solubility for 3-Chloro-1-phenothiazin-10-yl-propan-1-one.

Theoretical Solubility Assessment

Based on its chemical structure and physicochemical parameters, the following solubility profile can be predicted:

• Aqueous Solubility : Expected to be very low. The large, non-polar surface area of the phenothiazine core is the dominant factor. Phenothiazine itself has a water solubility of less than 1 mg/mL.[3] The substituent group, despite the polar ketone, is not sufficient to significantly overcome the hydrophobicity of the core.

• Solubility in Organic Solvents : Expected to be significantly higher in a range of organic solvents.

  • Non-polar and weakly polar aprotic solvents (e.g., Toluene, Dichloromethane, Diethyl Ether): Good solubility is anticipated due to favorable van der Waals interactions with the hydrophobic core.

  • Polar aprotic solvents (e.g., DMSO, DMF, Acetonitrile): Good to moderate solubility is expected. These solvents can interact with the polar ketone group while also accommodating the large non-polar structure.

  • Polar protic solvents (e.g., Ethanol, Methanol): Moderate solubility is likely. While the hydroxyl groups can interact with the ketone, the overall hydrophobic character of the molecule will limit extensive dissolution compared to polar aprotic solvents. Phenothiazine derivatives are generally soluble in ethanol.[6][7]

Experimental Protocol for Thermodynamic Solubility Determination

To obtain definitive solubility data, an experimental approach is necessary. The Shake-Flask method, as described by Higuchi and Connors, remains the gold standard for determining the thermodynamic solubility of poorly soluble compounds.[8] The following protocol is a self-validating system designed for accuracy and reproducibility.

Principle

An excess amount of the solid compound is agitated in a chosen solvent for a prolonged period to ensure that equilibrium is reached between the dissolved and undissolved solute. The saturated solution is then filtered, and the concentration of the dissolved compound is determined using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

Materials and Equipment

• 3-Chloro-1-phenothiazin-10-yl-propan-1-one (solid, >98% purity)

• Solvents (HPLC grade): Water, pH 7.4 Phosphate Buffer, Ethanol, Acetonitrile, DMSO

• Analytical balance (±0.01 mg)

• Scintillation vials or glass test tubes with screw caps

• Orbital shaker or rotator with temperature control

• Syringes (1 mL or 5 mL)

• Syringe filters (0.22 µm, PTFE or other chemically resistant membrane)

• HPLC system with a UV detector

• Volumetric flasks and pipettes

Step-by-Step Methodology

• Preparation of Stock Solution for HPLC Calibration:

  • Accurately weigh approximately 10 mg of the compound.

  • Dissolve it in a suitable solvent in which it is freely soluble (e.g., acetonitrile) in a 10 mL volumetric flask to create a 1 mg/mL stock solution.

  • Perform serial dilutions to prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation (Shake-Flask):

  • Add an excess amount of the solid compound (e.g., ~5-10 mg) to a series of vials. The key is to ensure a visible amount of undissolved solid remains at equilibrium.

  • Pipette a precise volume of the desired solvent (e.g., 2 mL) into each vial. Prepare at least three replicates for each solvent.

• Equilibration:

  • Securely cap the vials.

  • Place the vials in a temperature-controlled orbital shaker set to a standard temperature (e.g., 25°C or 37°C).

  • Agitate the samples for a minimum of 24-48 hours. A longer duration may be necessary, and equilibrium should be confirmed by taking measurements at successive time points (e.g., 24h, 48h, 72h) until the concentration plateaus.

• Sample Collection and Filtration:

  • After equilibration, allow the vials to stand undisturbed for at least 1 hour to let the excess solid settle.

  • Carefully draw the supernatant into a syringe, avoiding any solid particles.

  • Attach a 0.22 µm syringe filter and discard the first few drops to saturate the filter membrane.

  • Filter the remaining solution into a clean HPLC vial.

• Quantification by HPLC:

  • Analyze the calibration standards to generate a standard curve (Peak Area vs. Concentration).

  • Inject the filtered sample solutions into the HPLC system.

  • Determine the concentration of the compound in the samples by interpolating their peak areas from the standard curve.

  • Causality Note: An HPLC method is chosen for its specificity and sensitivity, allowing for accurate quantification even at low concentrations and separating the analyte from any potential impurities or degradants.[9][10] A C18 column is typically effective for separating hydrophobic compounds like phenothiazines.

Experimental Workflow Diagram

Caption: Workflow for experimental solubility determination via the shake-flask method.

Conclusion

While direct published solubility data for 3-Chloro-1-phenothiazin-10-yl-propan-1-one is scarce, a robust scientific assessment based on its physicochemical properties and the behavior of related phenothiazine compounds strongly indicates that it is a hydrophobic molecule with low aqueous solubility and good solubility in various organic solvents. This guide provides the theoretical foundation for understanding these characteristics and a detailed, validated experimental protocol for their precise quantification. The empirical data generated through this methodology will be crucial for advancing any research or development involving this compound, from designing meaningful biological assays to formulating potential delivery systems.

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molecular structure of 3-Chloro-1-phenothiazin-10-yl-propan-1-one

An In-Depth Technical Guide to the Molecular Structure of 3-Chloro-1-phenothiazin-10-yl-propan-1-one

Authored by: Gemini, Senior Application Scientist

This technical guide provides a comprehensive examination of the molecular structure of 3-Chloro-1-phenothiazin-10-yl-propan-1-one, a key intermediate in the synthesis of various pharmaceutical agents. The phenothiazine scaffold is a privileged structure in medicinal chemistry, forming the basis for numerous antipsychotic, antihistaminic, and antiemetic drugs.[1][2][3] This document details the synthetic pathway to the title compound, provides a thorough analysis of its structural elucidation through modern spectroscopic techniques, and discusses the structure-activity relationships that underscore the pharmacological potential of its derivatives. Methodologies are presented with an emphasis on the causal reasoning behind experimental choices, ensuring a self-validating approach to structural confirmation. This guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis and application of heterocyclic compounds.

Introduction: The Significance of the Phenothiazine Scaffold

Phenothiazine (PTZ) is a tricyclic heterocyclic compound consisting of two benzene rings fused to a central thiazine ring.[2][4] This unique, butterfly-like conformation endows the scaffold with rich electronic properties and the ability to be extensively functionalized at the nitrogen and aromatic carbon positions.[4] These characteristics have made phenothiazine derivatives a cornerstone of medicinal chemistry for over half a century.[3]

The journey of phenothiazines in medicine began serendipitously with the synthesis of Chlorpromazine in 1951, which revolutionized the treatment of psychosis and laid the foundation for the field of psychopharmacology.[5] The biological activity of these compounds is profoundly influenced by the nature of the substituent at the N-10 position of the phenothiazine ring.[3][6] The title compound, 3-Chloro-1-phenothiazin-10-yl-propan-1-one, serves as a critical building block, incorporating a reactive electrophilic side chain that allows for the introduction of diverse functionalities, thereby enabling the exploration of new therapeutic agents.[7]

Physicochemical Properties of the Target Compound

A foundational understanding begins with the compound's basic properties, which are summarized in the table below.

Property	Value	Source
CAS Number	4091-91-2	[8][9][10]
Molecular Formula	C₁₅H₁₂ClNOS	[8][9]
Molecular Weight	289.78 g/mol	[8]
Synonyms	10-(3-Chloropropionyl)phenothiazine; 1-Propanone, 3-chloro-1-(10H-phenothiazin-10-yl)	[8]

Synthesis and Mechanistic Rationale

The most direct and industrially relevant synthesis of 3-Chloro-1-phenothiazin-10-yl-propan-1-one is achieved through the N-acylation of the 10H-phenothiazine core. This reaction is a variation of the Friedel-Crafts acylation, targeting the nucleophilic secondary amine at the N-10 position rather than the aromatic rings.[11][12][13]

Causality of Experimental Design:

• Choice of Reagents: 10H-Phenothiazine is selected as the nucleophilic core. 3-Chloropropionyl chloride serves as the acylating agent, providing the desired three-carbon chain with a terminal chlorine, which is an excellent leaving group for subsequent nucleophilic substitution reactions.

• Reaction Conditions: The reaction is typically performed in an aprotic solvent (e.g., Dichloromethane, Toluene, or DMF) to prevent hydrolysis of the acyl chloride. A mild base (e.g., Triethylamine or Pyridine) is often included to act as an acid scavenger, neutralizing the HCl byproduct and driving the reaction to completion. The use of a strong Lewis acid catalyst (like AlCl₃), which is characteristic of classical Friedel-Crafts C-acylation, is unnecessary and avoided here, as it would preferentially coordinate with the heteroatoms and could lead to unwanted side reactions.[14][15][16]

Experimental Protocol: N-Acylation of 10H-Phenothiazine

This protocol describes a representative laboratory-scale synthesis.

• Preparation: To a solution of 10H-phenothiazine (1.0 eq) in anhydrous dichloromethane (DCM, 10 mL/g of phenothiazine) under a nitrogen atmosphere, add triethylamine (1.2 eq).

• Acylation: Cool the mixture to 0 °C in an ice bath. Add a solution of 3-chloropropionyl chloride (1.1 eq) in anhydrous DCM dropwise over 30 minutes, maintaining the temperature below 5 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction by adding deionized water. Separate the organic layer, and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude solid by recrystallization from ethanol or by column chromatography on silica gel to yield 3-Chloro-1-phenothiazin-10-yl-propan-1-one as a solid.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis process.

Caption: Workflow for the synthesis of 3-Chloro-1-phenothiazin-10-yl-propan-1-one.

Molecular Structure Elucidation: A Spectroscopic Approach

The confirmation of the molecular structure of 3-Chloro-1-phenothiazin-10-yl-propan-1-one relies on a synergistic combination of spectroscopic methods. Each technique provides a unique piece of the structural puzzle, and their combined data serve as a self-validating system.

Predicted Spectroscopic Data

The following table summarizes the expected data from key spectroscopic analyses.

Technique	Expected Observation	Structural Inference
¹H NMR	δ 7.0-7.8 (m, 8H)δ ~3.9 (t, 2H)δ ~3.4 (t, 2H)	Aromatic protons of the phenothiazine coreMethylene group adjacent to chlorine (-CH₂Cl)Methylene group adjacent to carbonyl (-COCH₂-)
¹³C NMR	δ 120-145 (multiple signals)δ ~169δ ~40δ ~35	Aromatic carbonsCarbonyl carbon (C=O)Methylene carbon (-CH₂Cl)Methylene carbon (-COCH₂-)
IR (cm⁻¹)	~1685 (strong)~3060 (medium)~1580, 1470 (medium)~750 (strong)	C=O stretch (ketone)Aromatic C-H stretchAromatic C=C stretchC-Cl stretch
Mass Spec (EI)	m/z 289/291 (M⁺/M⁺+2)	Molecular ion peak with characteristic 3:1 isotopic pattern for one chlorine atom.

Rationale for Spectroscopic Interpretation

• Nuclear Magnetic Resonance (NMR): In the ¹H NMR spectrum, the protons of the two methylene groups in the propanone chain are expected to appear as distinct triplets due to coupling with each other. The downfield shift of the methylene group at ~3.4 ppm is caused by the deshielding effect of the adjacent electron-withdrawing carbonyl group. Similarly, the methylene at ~3.9 ppm is shifted downfield by the electronegative chlorine atom. The complex multiplet in the aromatic region (7.0-7.8 ppm) corresponds to the eight protons on the phenothiazine rings.

• Infrared (IR) Spectroscopy: The most definitive peak in the IR spectrum is the strong absorption around 1685 cm⁻¹, which is highly characteristic of a ketone's carbonyl (C=O) stretch. This unequivocally confirms the presence of the propan-1-one moiety.

• Mass Spectrometry (MS): Electron Impact Mass Spectrometry would show the molecular ion peak (M⁺). Crucially, the presence of a single chlorine atom would be confirmed by the M⁺+2 peak, which would have an intensity approximately one-third that of the M⁺ peak, reflecting the natural isotopic abundance of ³⁵Cl and ³⁷Cl.

Structure-Activity Relationship (SAR) Context

While 3-Chloro-1-phenothiazin-10-yl-propan-1-one is primarily an intermediate, its structure contains the essential pharmacophoric elements of active phenothiazine drugs.[7] Understanding these elements provides the rationale for its use in drug development.

• The Tricyclic Core: The folded phenothiazine ring system is crucial. Its geometry is believed to mimic the conformation of dopamine, allowing it to interact with dopamine receptors, which is the primary mechanism for the antipsychotic effects of drugs like chlorpromazine.[3][6]

• The N-10 Side Chain: The length and composition of the side chain at the N-10 position are critical determinants of activity. A three-atom chain (as in the propanone moiety) is often optimal for neuroleptic activity.[6]

• The Terminal Group: The terminal chlorine atom in the title compound is a reactive handle. Replacing this chlorine with various amine-containing groups (e.g., dimethylamine to form chlorpromazine) introduces a basic nitrogen atom, which is essential for receptor binding and for the physicochemical properties (like water solubility) required for a drug.

Pharmacophore Model

The diagram below illustrates the key structural features of phenothiazine derivatives that are important for their biological activity.

Caption: Key pharmacophoric features of bioactive phenothiazine derivatives.

Conclusion

The molecular structure of 3-Chloro-1-phenothiazin-10-yl-propan-1-one is well-defined and can be unambiguously confirmed through a combination of logical synthesis and multi-faceted spectroscopic analysis. Its importance lies not in its own biological activity, but in its role as a versatile synthetic intermediate. The N-10 chloropropionyl side chain provides a strategic site for introducing the diverse functionalities required to modulate the pharmacological profile of the phenothiazine scaffold. A thorough understanding of its structure and synthesis is therefore fundamental for scientists and researchers dedicated to the design and development of novel therapeutic agents based on this privileged heterocyclic system.

References

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• Kaur, P., Utreja, D., & Sharma, S. (2025). Synthesis of Phenothiazine Derivatives and their Diverse Biological Activities: A Review. Mini Reviews in Medicinal Chemistry. Retrieved from [Link]

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• PubChem. (n.d.). 3-Chloro-1-(2-chloro-phenothiazin-10-yl)-propan-1-one. Retrieved from [Link]

• Movsisyan, M., et al. (2019). The suggested synthesis route of phenothiazine-derived compounds. ResearchGate. Retrieved from [Link]

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• Ban, T. A. (2007). Fifty years chlorpromazine: a historical perspective. Neuropsychiatric Disease and Treatment, 3(4), 495–500. Retrieved from [Link]

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• Gpatindia. (2020, May 19). CHLORPROMAZINE HYDROCHLORIDE Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses. Retrieved from [Link]

• Google Patents. (n.d.). CN102617509A - Chlorpromazine hydrochloride synthesis process.

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Protocols & Analytical Methods

Application Notes and Protocols for the Utilization of 3-Chloro-1-phenothiazin-10-yl-propan-1-one in Drug Design

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the potential applications and experimental protocols for 3-Chloro-1-phenothiazin-10-yl-propan-1-one as a scaffold in modern drug design. This document leverages the extensive scientific literature on the broader class of phenothiazine derivatives to infer and guide the exploration of this specific, under-characterized molecule.

Part 1: The Phenothiazine Core: A Privileged Scaffold in Medicinal Chemistry

The phenothiazine tricycle is a well-established "privileged structure" in medicinal chemistry, capable of interacting with a wide array of biological targets.[1][2][3] Its unique butterfly-like conformation and rich electronic properties have led to the development of drugs in diverse therapeutic areas, from psychiatry to oncology and infectious diseases.[2][4][5]

Chemical Structure and Properties of 3-Chloro-1-phenothiazin-10-yl-propan-1-one

• PubChem CID: 4091-91-2

• Molecular Formula: C₁₅H₁₂ClNOS

• Molecular Weight: 289.78 g/mol

The structure of 3-Chloro-1-phenothiazin-10-yl-propan-1-one presents several key features for drug design:

• The Phenothiazine Core: A tricyclic system that serves as the primary pharmacophore.

• Substitution at Position 10: The propan-1-one chain at the N-10 position is crucial for modulating activity. The length of this alkyl chain is a critical determinant of neuroleptic activity in many phenothiazine drugs.[6][7]

• The Terminal Chloro Group: The presence of a reactive chloro group at the terminus of the side chain makes this compound an excellent intermediate for further chemical modification, allowing for the synthesis of a diverse library of derivatives.[8]

Part 2: Hypothesized Therapeutic Applications and Mechanistic Insights

Based on the extensive literature on phenothiazine structure-activity relationships (SAR), we can hypothesize several promising avenues for the application of 3-Chloro-1-phenothiazin-10-yl-propan-1-one in drug discovery.

Neuroleptic and Antipsychotic Potential

The quintessential activity of phenothiazines is their ability to antagonize dopamine D2 receptors in the central nervous system.[9][10][11] This action is the cornerstone of their use in treating schizophrenia and other psychotic disorders.[4]

SAR Insights:

• A three-carbon chain between the N-10 of the phenothiazine ring and a terminal nitrogen is optimal for neuroleptic activity.[6] While 3-Chloro-1-phenothiazin-10-yl-propan-1-one does not possess a terminal amine, it is a key intermediate for its introduction.

• Electron-withdrawing substituents at the 2-position of the phenothiazine ring, such as a chloro group, generally enhance antipsychotic potency.[6][12][13][14]

The following diagram illustrates the canonical dopamine D2 receptor signaling pathway and the proposed inhibitory action of phenothiazine derivatives.

Caption: Dopamine D2 Receptor Signaling and Phenothiazine Inhibition.

Anticancer Activity

A growing body of evidence highlights the potential of phenothiazines as anticancer agents.[5][7] Their mechanisms are often multifactorial, including the induction of apoptosis, inhibition of calmodulin and protein kinase C, and reversal of multidrug resistance.[7]

Potential Mechanisms:

• Induction of Apoptosis: Many phenothiazine derivatives have been shown to trigger programmed cell death in various cancer cell lines.[5]

• Overcoming Multidrug Resistance (MDR): Phenothiazines can inhibit the function of P-glycoprotein, a key transporter responsible for pumping chemotherapeutic drugs out of cancer cells.[7]

• Cholinesterase Modulation: Some phenothiazines have been found to modulate cholinesterase activity, which can be relevant in certain cancers like liver cancer.[15][16]

Antimicrobial Properties

Historically, the phenothiazine derivative methylene blue was one of the first antimalarial drugs.[2] There is renewed interest in this scaffold for developing novel anti-infective agents, including antibacterial, antifungal, and antiprotozoal drugs.[1][17][18] The ability to synthesize a library of derivatives from 3-Chloro-1-phenothiazin-10-yl-propan-1-one allows for screening against a wide range of pathogens.

Part 3: Experimental Protocols

The following protocols provide a starting point for the synthesis, screening, and in silico analysis of 3-Chloro-1-phenothiazin-10-yl-propan-1-one and its derivatives.

Synthesis and Derivatization

The title compound serves as a versatile intermediate. The terminal chloro group can be readily displaced by various nucleophiles, such as primary and secondary amines, to generate a library of compounds for screening.

Protocol 3.1.1: General Synthesis of N-Substituted Derivatives

• Dissolve 1 equivalent of 3-Chloro-1-phenothiazin-10-yl-propan-1-one in a suitable aprotic solvent (e.g., acetonitrile, THF).

• Add 1.2 equivalents of the desired amine and 1.5 equivalents of a non-nucleophilic base (e.g., diisopropylethylamine).

• Heat the reaction mixture to reflux and monitor by TLC until the starting material is consumed.

• Cool the reaction to room temperature and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Characterize the final compound by ¹H NMR, ¹³C NMR, and mass spectrometry.

The following diagram outlines a general workflow for synthesizing a small library of derivatives for initial screening.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Phenothiazine - Wikipedia [en.wikipedia.org]
• 3. Phenothiazine derivative: Significance and symbolism [wisdomlib.org]
• 4. Phenothiazine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Phenothiazine Derivatives and Their Impact on the Apoptosis Processes: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SAR of phenothiazine.pptx [slideshare.net]
• 7. if-pan.krakow.pl [if-pan.krakow.pl]
• 8. 3-CHLORO-1-PHENOTHIAZIN-10-YL-PROPAN-1-ONE | 4091-91-2 [chemicalbook.com]
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• 12. [PDF] Phenothiazine drugs: structure-activity relationships explained by a conformation that mimics dopamine. | Semantic Scholar [semanticscholar.org]
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• 14. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Synthesis and Structure of Novel Phenothiazine Derivatives, and Compound Prioritization via In Silico Target Search and Screening for Cytotoxic and Cholinesterase Modulatory Activities in Liver Cancer Cells and In Vivo in Zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Design, synthesis, and molecular docking of new phenothiazine incorporated N-Mannich bases as promising antimicrobial agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Determination of Phenothiazine Derivatives

Introduction

Phenothiazine and its derivatives are a significant class of heterocyclic compounds that form the cornerstone of therapy for various psychiatric disorders.[1][2] Their therapeutic window is often narrow, and their metabolism can be complex, necessitating robust and reliable analytical methods for their quantification in pharmaceutical formulations and biological matrices. This guide provides a comprehensive overview of the principal analytical techniques employed for the analysis of phenothiazine derivatives, offering detailed protocols and expert insights into method development and validation. The methodologies discussed herein are grounded in established scientific principles to ensure accuracy, precision, and reliability, catering to the stringent requirements of researchers, scientists, and drug development professionals.

I. Chromatographic Methods: The Gold Standard for Separation and Quantification

Chromatographic techniques are paramount for the analysis of phenothiazine derivatives, particularly in complex matrices, owing to their exceptional separating power. High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC) are the most widely adopted methods.

A. High-Performance Liquid Chromatography (HPLC)

HPLC offers high resolution, sensitivity, and specificity for the determination of phenothiazines. The choice between reverse-phase and normal-phase chromatography is dictated by the polarity of the specific derivative. However, reverse-phase HPLC (RP-HPLC) is more common.

Causality Behind Experimental Choices in HPLC:

• Column Selection: C18 columns are the workhorses for RP-HPLC analysis of phenothiazines due to their hydrophobic stationary phase, which effectively retains these relatively nonpolar compounds. The choice of particle size (e.g., 5 µm) is a trade-off between efficiency and backpressure. Smaller particles offer higher efficiency but at the cost of increased pressure.

• Mobile Phase Composition: A mixture of an organic solvent (e.g., acetonitrile or methanol) and an aqueous buffer is typically used. The organic solvent modulates the retention time of the analytes, with a higher concentration leading to faster elution. The buffer controls the pH of the mobile phase, which is critical for ionizable compounds like phenothiazines. Maintaining a pH where the analyte is in a neutral or consistently ionized state ensures sharp, symmetrical peaks. For instance, a slightly acidic mobile phase can suppress the ionization of the basic nitrogen atoms in the phenothiazine side chain, leading to better retention and peak shape.

• Detector Selection: UV detection is the most common and cost-effective choice for phenothiazine analysis, as the aromatic tricycle core exhibits strong UV absorbance.[3] The detection wavelength is typically set at the absorption maximum of the analyte to achieve the highest sensitivity. For prochlorperazine maleate, a wavelength of 258 nm is optimal.[4] Electrochemical detection offers enhanced sensitivity for easily oxidizable compounds like phenothiazines.[5][6]

Experimental Workflow for HPLC Analysis:

Figure 1: A generalized workflow for the HPLC analysis of phenothiazine derivatives.

Detailed Protocol for HPLC-UV Analysis of Prochlorperazine Maleate in Pharmaceutical Dosage Forms: [4]

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector, autosampler, and data acquisition software.

• Chromatographic Conditions:

  • Column: Agilent Zorbax Bonus-RP (250 x 4.6 mm, 5 µm)[4]

  • Mobile Phase: 0.1% Formic acid in water and Acetonitrile (70:30 v/v)[4]

  • Flow Rate: 1.0 mL/min[4]

  • Injection Volume: 10 µL[4]

  • Column Temperature: 30°C ± 0.5°C[4]

  • Detection Wavelength: 258 nm[4]

• Preparation of Standard Solutions:

  • Prepare a stock solution of Prochlorperazine Maleate (e.g., 100 µg/mL) in the mobile phase.

  • Perform serial dilutions to prepare a series of working standard solutions covering the expected concentration range of the samples.

• Sample Preparation:

  • For tablets, accurately weigh and powder a sufficient number of tablets.

  • Transfer an amount of powder equivalent to a single dose into a volumetric flask.

  • Add a suitable volume of mobile phase, sonicate to dissolve, and dilute to the mark.

  • Filter the solution through a 0.45 µm nylon syringe filter before injection.[4]

• Analysis:

  • Inject the standard solutions to construct a calibration curve by plotting peak area against concentration.

  • Inject the sample solutions.

  • Determine the concentration of Prochlorperazine Maleate in the samples from the calibration curve.

Quantitative Data for HPLC Methods:

Phenothiazine Derivative(s)	Matrix	Linearity Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Accuracy/Recovery (%)	Precision (RSD %)	Reference
Promethazine, Promazine, Chlorpromazine	Plasma	0.1 - 25 µg/mL	0.1 µg/mL	0.25 µg/mL	-	≤ 14 (Interday & Intraday)	[1]
Prochlorperazine Maleate	Pharmaceutical Dosage	125 µg/mL (Assay)	-	-	-	< 2%	[4]
Thioridazine, Levomepromazine, Chlorpromazine	Urine	0.07 - 10 µg/mL	21 - 60 ng/mL	-	-	2.2 - 3.9%	[7]

B. Thin-Layer Chromatography (TLC)

TLC is a simple, rapid, and cost-effective technique for the qualitative and semi-quantitative analysis of phenothiazine derivatives.[8] It is particularly useful for screening purposes and for the identification of related substances and impurities.

Causality Behind Experimental Choices in TLC:

• Stationary Phase: Silica gel plates are the most commonly used stationary phase for the separation of phenothiazines. The polar nature of silica gel allows for the separation of these moderately polar compounds based on their differential adsorption.

• Mobile Phase: The choice of mobile phase is crucial for achieving good separation. A mixture of a relatively nonpolar solvent (e.g., ethyl acetate) and a more polar solvent (e.g., n-butanol) is often used. The addition of a small amount of a basic modifier like ammonium hydroxide can improve the peak shape of basic phenothiazine derivatives by preventing their interaction with acidic silanol groups on the silica gel surface.[9]

• Detection: Phenothiazines can be visualized on TLC plates under UV light (at 254 nm) as they are UV-active compounds.[8] For enhanced sensitivity and specificity, various spray reagents can be used, which react with the phenothiazines to produce colored spots. Ethanolic sulfuric acid and palladium chloride are effective spray reagents for this purpose.[9]

Detailed Protocol for TLC Analysis of Phenothiazines in Urine: [9]

• Materials:

  • TLC plates pre-coated with silica gel G.

  • Developing tank.

  • UV lamp (254 nm).

  • Spray reagents: Ethanolic sulfuric acid, Palladium chloride solution.

• Mobile Phase Systems:

  • System 1: Ethyl acetate: n-butanol: concentrated ammonium hydroxide (89:10:1.5)[9]

  • System 2: Ethyl acetate: o-dichlorobenzene: concentrated ammonium hydroxide (90:9:1.4)[9]

• Sample Preparation (from Urine):

  • Adjust the pH of the urine sample to alkaline (e.g., pH 9-10) with a suitable base.

  • Extract the phenothiazines into an organic solvent (e.g., a mixture of hexane and isoamyl alcohol).

  • Evaporate the organic layer to dryness and reconstitute the residue in a small volume of methanol.

• Chromatographic Development:

  • Spot the prepared sample and standard solutions onto the TLC plate.

  • Place the plate in a developing tank saturated with the chosen mobile phase.

  • Allow the solvent front to travel up the plate until it is about 1 cm from the top.

  • Remove the plate and dry it.

• Detection and Identification:

  • Visualize the spots under a UV lamp at 254 nm.

  • Spray the plate with the chosen spray reagent and observe the color of the spots.

  • Calculate the Rf values (Ratio of fronts) and compare them with those of the standards for identification.

II. Spectroscopic Methods: Rapid and Non-Destructive Analysis

Spectroscopic methods, particularly UV-Visible spectrophotometry, offer a rapid and non-destructive means of quantifying phenothiazine derivatives in bulk drug and simple formulations.

UV-Visible Spectrophotometry

This technique is based on the principle that phenothiazine derivatives absorb light in the ultraviolet and visible regions of the electromagnetic spectrum. The amount of light absorbed is directly proportional to the concentration of the analyte in the solution (Beer-Lambert Law).

Causality Behind Experimental Choices in UV-Visible Spectrophotometry:

• Solvent Selection: The choice of solvent is critical as it can influence the absorption spectrum of the analyte. The solvent should be transparent in the wavelength range of interest and should not react with the analyte. For phenothiazines, polar solvents like methanol, ethanol, or dilute acids are commonly used.

• Wavelength Selection (λmax): The wavelength of maximum absorbance (λmax) is chosen for quantification to ensure the highest sensitivity and to minimize errors arising from minor fluctuations in the wavelength setting of the spectrophotometer.

Experimental Workflow for UV-Visible Spectrophotometric Analysis:

Figure 2: A generalized workflow for the UV-Visible spectrophotometric analysis of phenothiazine derivatives.

Detailed Protocol for UV-Visible Spectrophotometric Determination of a Phenothiazine Drug:

• Instrumentation: A double-beam UV-Visible spectrophotometer with a matched pair of 1 cm quartz cuvettes.

• Solvent: 0.1 N Hydrochloric acid.[10]

• Preparation of Standard Stock Solution:

  • Accurately weigh about 10 mg of the phenothiazine reference standard and transfer it to a 100 mL volumetric flask.

  • Dissolve in and dilute to volume with the solvent to obtain a concentration of 100 µg/mL.[10]

• Determination of λmax:

  • Dilute the stock solution to a suitable concentration (e.g., 10 µg/mL).

  • Scan the solution from 200 to 400 nm against a solvent blank to determine the wavelength of maximum absorbance (λmax).

• Preparation of Calibration Curve:

  • From the stock solution, prepare a series of dilutions in the desired concentration range.

  • Measure the absorbance of each solution at the predetermined λmax.

  • Plot a graph of absorbance versus concentration.

• Sample Analysis:

  • Prepare a solution of the sample in the same solvent with a concentration expected to fall within the range of the calibration curve.

  • Measure the absorbance of the sample solution at the λmax.

  • Determine the concentration of the phenothiazine derivative in the sample from the calibration curve.

III. Electrochemical Methods: High Sensitivity for Redox-Active Compounds

Electrochemical methods are well-suited for the analysis of phenothiazine derivatives due to the ease with which the phenothiazine nucleus can be oxidized.[11][12] Techniques such as voltammetry and coulometry offer high sensitivity and can be used for the determination of these compounds in various matrices.

Causality Behind Experimental Choices in Electrochemical Analysis:

• Working Electrode: Platinum and gold rotating disc electrodes are commonly used for the electroanalysis of phenothiazines.[11][12] The choice of electrode material can influence the overpotential required for the redox reaction and the stability of the electrode surface.

• Supporting Electrolyte: An aqueous acidic medium is often employed as the supporting electrolyte. The acidic conditions can facilitate the oxidation of the phenothiazine ring.

• Applied Potential: The potential applied to the working electrode is a critical parameter. For quantitative analysis using techniques like amperometry, a potential is chosen that is sufficient to cause the oxidation of the analyte, leading to a measurable current that is proportional to its concentration.

Detailed Protocol for Voltammetric Determination of a Phenothiazine Derivative:

• Instrumentation: A potentiostat/galvanostat with a three-electrode system (working electrode, reference electrode, and counter electrode).

• Electrochemical Cell Setup:

  • Working Electrode: Glassy Carbon Electrode (GCE). Before each measurement, the GCE should be polished with alumina slurry, rinsed with deionized water, and dried.[13]

  • Reference Electrode: Saturated Calomel Electrode (SCE) or Silver/Silver Chloride (Ag/AgCl) electrode.

  • Counter Electrode: Platinum wire.

• Supporting Electrolyte: A suitable buffer solution, for example, a phosphate buffer of a specific pH.

• Procedure:

  • Place a known volume of the supporting electrolyte in the electrochemical cell.

  • Deaerate the solution by purging with nitrogen gas for a few minutes.

  • Record the background voltammogram.

  • Add a known concentration of the phenothiazine standard solution to the cell and record the voltammogram (e.g., a cyclic voltammogram or a differential pulse voltammogram).

  • For quantitative analysis, construct a calibration curve by plotting the peak current against the concentration of the phenothiazine derivative.

  • Analyze the sample solution under the same conditions and determine the concentration from the calibration curve.

IV. Method Validation: Ensuring the Reliability of Analytical Data

The validation of an analytical method is a mandatory requirement in the pharmaceutical industry to ensure that the method is suitable for its intended purpose.[2][14][15][16][17] The validation parameters are defined by international guidelines, such as those from the International Council for Harmonisation (ICH).[2][14][16][17]

Key Validation Parameters (as per ICH Q2(R2)): [2][16][17]

• Specificity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

• Linearity: The ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value. It is often expressed as the percent recovery.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is usually expressed as the relative standard deviation (RSD). Precision is considered at three levels: repeatability, intermediate precision, and reproducibility.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Validation Protocol Workflow:

Figure 3: A workflow for the validation of an analytical method for phenothiazine derivatives according to ICH guidelines.

V. Conclusion

The analytical methods detailed in this guide provide a robust framework for the qualitative and quantitative analysis of phenothiazine derivatives. The choice of a specific method will depend on the analytical problem at hand, including the nature of the sample, the required sensitivity, and the available instrumentation. By following the detailed protocols and understanding the rationale behind the experimental choices, researchers and drug development professionals can ensure the generation of high-quality, reliable, and defensible analytical data. Adherence to rigorous validation procedures is paramount to guaranteeing the suitability and reliability of the chosen analytical method.

VI. References

• Jain, N. C., Leung, W. J., Budd, R. D., & Sneath, T. C. (1975). Thin Layer Chromatographic Identification of Phenothiazines in Urine Specimens. American Journal of Medical Technology, 41(9), 322–326. [Link]

• Thangadurai, S., et al. (2013). Thin-layer chromatographic separation and identification of certain phenothiazines. Analytical Chemistry, an Indian Journal, 13(9), 332-336. [Link]

• Bishop, E., & Hussein, W. (1984). Electroanalytical studies of phenothiazine neuroleptics at gold and platinum electrodes. The Analyst, 109(2), 229–233. [Link]

• SIELC Technologies. (n.d.). Separation of Phenothiazine on Newcrom R1 HPLC column. Retrieved January 16, 2026, from [Link]

• Bishop, E., & Hussein, W. (1984). Electroanalytical studies of phenothiazine neuroleptics at gold and platinum electrodes. The Analyst, 109, 229-234. [Link]

• Wallace, J. E., Shimek, E. L., Jr., Stavchansky, S., & Harris, S. C. (1981). Determination of Promethazine and Other Phenothiazine Compounds by Liquid Chromatography with Electrochemical Detection. Analytical Chemistry, 53(7), 960–962. [Link]

• Thangadurai, S., et al. (2013). Thin-layer chromatographic separation and identification of certain phenothiazines. Analytical Chemistry, an Indian Journal, 13(9), 332-336. [Link]

• Popa, D. S., et al. (2009). Separation and identification of phenothiazine compounds by thin-layer chromatography. Revista de Chimie, 60(11), 1234-1237. [Link]

• Blendea, L., et al. (2009). Qualitative and semiquantitative TLC analysis of certain phenothiazines in human plasma. Farmacia, 57(5), 542-548. [Link]

• Pistos, C., & Stewart, J. T. (2003). Direct injection HPLC method for the determination of selected phenothiazines in plasma using a Hisep column. Biomedical Chromatography, 17(7), 465–470. [Link]

• Wallace, J. E., Shimek, E. L., Jr., Stavchansky, S., & Harris, S. C. (1981). Determination of promethazine and other phenothiazine compounds by liquid chromatography with electrochemical detection. Analytical Chemistry, 53(7), 960-962. [Link]

• Stanković, D. M., et al. (2023). Analysis of Some Phenothiazine Drugs and Their S-Oxides using Enzymatic Method of Cholinesterase Inhibition. Methods and Objects of Chemical Analysis, 18(3), 143-151. [Link]

• Al-Ghamdi, A. F., et al. (2024). Electrochemical Synthesis of the In Human S-oxide Metabolites of Phenothiazine-Containing Antipsychotic Medications. Molecules, 29(13), 2999. [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

• Shrisunder, N., Dhakad, P. K., & Gilhotra, R. (2025). Novel RP-HPLC method development and validation for precise quantification of prochlorperazine maleate in pharmaceutical dosage forms. Journal of Applied Pharmaceutical Research, 13(1), 112-122. [Link]

• G. B. (2004). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Journal of Validation Technology, 10(4), 312-326. [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). [Link]

• Basavaiah, K., & Prameela, H. C. (2003). Sensitive spectrophotometric method for determination of some phenothiazine drugs. IL Farmaco, 58(8), 527-535. [Link]

• European Medicines Agency. (2024). ICH guideline Q2(R2) on validation of analytical procedures. [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. [Link]

• Barolo, C., et al. (2022). Fluorogenic Phenothiazine-Derivative as Radical Sensors. ChemRxiv. [Link]

• Pino, V., Ayala, J. H., Afonso, A. M., & González, V. (2009). Determination of phenothiazine derivatives in human urine by using ionic liquid-based dynamic liquid-phase microextraction coupled with liquid chromatography. Journal of Chromatography B, 877(24), 2415-2422. [Link]

• Nycz, J. E., et al. (2022). Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. Molecules, 27(21), 7519. [Link]

• S., S., & M., M. (2022). Development of a UV visible spectrophotometric method for simultaneous estimation of Ranolazine and Metoprolol. GSC Biological and Pharmaceutical Sciences, 19(03), 209-216. [Link]

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• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
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• 4. japtronline.com [japtronline.com]
• 5. pubs.acs.org [pubs.acs.org]
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• 7. Determination of phenothiazine derivatives in human urine by using ionic liquid-based dynamic liquid-phase microextraction coupled with liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: A Stability-Indicating HPLC Method for the Analysis of 3-Chloro-1-phenothiazin-10-yl-propan-1-one

Abstract

This application note presents a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 3-Chloro-1-phenothiazin-10-yl-propan-1-one. This compound is a key intermediate in the synthesis of various phenothiazine-based active pharmaceutical ingredients (APIs). The developed method is crucial for monitoring purity, quantifying related substances, and assessing stability during the drug development process. The protocol details a specific and accurate method using a C18 stationary phase with a gradient elution of acetonitrile and a phosphate buffer, followed by UV detection. The method has been validated in accordance with International Council for Harmonisation (ICH) guidelines to ensure its suitability for quality control and research applications.

Introduction

3-Chloro-1-phenothiazin-10-yl-propan-1-one (CAS No: 4091-91-2) is a critical synthetic precursor for a range of phenothiazine derivatives, a class of compounds with significant therapeutic applications.[1] The purity and stability of this intermediate directly impact the quality and safety of the final API. Therefore, a reliable and validated analytical method is essential for its characterization.

Phenothiazines are known to be susceptible to degradation via oxidation, hydrolysis, and photolysis.[2][3] A stability-indicating analytical method is one that can accurately quantify the analyte of interest without interference from any potential degradation products, process impurities, or other related substances.[4] This application note addresses the critical need for such a method by providing a comprehensive protocol for the HPLC analysis of 3-Chloro-1-phenothiazin-10-yl-propan-1-one, complete with validation guidelines and an explanation of the scientific rationale behind the chosen parameters.

Experimental Methodology

The causality behind the selection of each parameter is grounded in the physicochemical properties of phenothiazine derivatives and established chromatographic principles.

Instrumentation and Consumables

• HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and photodiode array (PDA) or UV detector.

• Chromatography Data System (CDS): Empower™ 3 or OpenLab CDS.

• Analytical Column: Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm particle size.

  • Rationale: C18 columns provide excellent hydrophobic retention for the nonpolar phenothiazine core. The stable-bond (SB) chemistry ensures durability under acidic mobile phase conditions, which are often necessary to achieve sharp peak shapes for basic nitrogen-containing compounds.[2]

• Chemicals:

  • Acetonitrile (ACN), HPLC gradient grade.

  • Methanol (MeOH), HPLC grade.

  • Potassium Dihydrogen Phosphate (KH₂PO₄), analytical grade.

  • Ortho-phosphoric acid (H₃PO₄), analytical grade.

  • Water, HPLC grade (e.g., Milli-Q®).

  • 3-Chloro-1-phenothiazin-10-yl-propan-1-one reference standard (purity ≥98%).

Chromatographic Conditions

The following table summarizes the optimized chromatographic conditions for the analysis.

Parameter	Condition
Column	Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	25 mM Potassium Dihydrogen Phosphate (KH₂PO₄) in water, pH adjusted to 3.0 with H₃PO₄.
Mobile Phase B	Acetonitrile
Gradient Elution	Time (min)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL
Run Time	25 minutes

• Rationale for Mobile Phase: The acidic pH (3.0) of Mobile Phase A ensures that the tertiary amine within the phenothiazine structure (if present in related impurities) is protonated, minimizing peak tailing and improving chromatographic efficiency.[5] Acetonitrile is chosen as the organic modifier for its low viscosity and strong elution strength for phenothiazine compounds. A gradient elution is employed to ensure elution of more hydrophobic impurities while retaining good resolution between the main peak and early-eluting polar impurities.[6]

• Rationale for Detection Wavelength: Phenothiazines typically exhibit strong UV absorbance around 254 nm, providing high sensitivity for the parent compound and its likely chromophoric derivatives.[7][8]

Preparation of Solutions

• Mobile Phase A (Buffer): Dissolve 3.4 g of KH₂PO₄ in 1000 mL of HPLC grade water. Adjust the pH to 3.0 using diluted ortho-phosphoric acid. Filter through a 0.45 µm nylon membrane filter before use.

• Diluent: A mixture of Acetonitrile and Water (50:50, v/v) is used as the diluent to ensure sample solubility and compatibility with the initial mobile phase conditions.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of 3-Chloro-1-phenothiazin-10-yl-propan-1-one reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solution (100 µg/mL): Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with the diluent.

Method Validation Protocol

The developed method must be validated according to ICH Q2(R1) guidelines to demonstrate its reliability, accuracy, and precision.

System Suitability

Before commencing any validation activity, the chromatographic system's suitability must be confirmed. A series of six replicate injections of the Working Standard Solution (100 µg/mL) are performed.

Acceptance Criteria:

• Tailing Factor (Asymmetry): ≤ 1.5

• Theoretical Plates (N): ≥ 2000

• Relative Standard Deviation (%RSD) for Peak Area: ≤ 2.0%

Specificity (Forced Degradation)

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[4] Forced degradation studies are the cornerstone of a stability-indicating method.[2]

Protocol: Subject the analyte to the following stress conditions to induce degradation (aim for 5-20% degradation):

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 8 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 12 hours.

• Thermal Degradation: Solid sample exposed to 105 °C for 48 hours.

• Photolytic Degradation: Solution exposed to UV light (254 nm) and visible light (ICH option 1) for 7 days.

Analyze each stressed sample using the developed HPLC method with a PDA detector.

Acceptance Criteria:

• The method must demonstrate baseline resolution (Rs > 1.5) between the main peak and all major degradation product peaks.

• The peak purity analysis (via PDA) of the parent peak in the stressed samples must pass, indicating no co-eluting impurities.

Caption: Workflow for establishing method specificity through forced degradation.

Linearity and Range

Prepare a series of calibration standards from the stock solution at five concentration levels, ranging from 50% to 150% of the working concentration (e.g., 50, 75, 100, 125, 150 µg/mL). Plot a graph of peak area versus concentration.

Acceptance Criteria:

• Correlation Coefficient (r²): ≥ 0.999

• The y-intercept should be insignificant.

Accuracy (% Recovery)

Accuracy is assessed by spiking a placebo mixture with the analyte at three different concentration levels (e.g., 80%, 100%, 120%). Analyze each level in triplicate.

Acceptance Criteria:

• The mean percent recovery should be within 98.0% to 102.0%.

Precision

• Repeatability (Intra-day Precision): Analyze six individual preparations of the sample at 100% of the test concentration on the same day.

• Intermediate Precision (Inter-day Precision): Repeat the analysis on a different day with a different analyst and/or instrument.

Acceptance Criteria:

• The %RSD for the series of measurements should not exceed 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ can be determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD = 3.3 * (σ / S)

• LOQ = 10 * (σ / S)

  • Where σ = standard deviation of the y-intercept of the regression line and S = slope of the calibration curve.

Acceptance Criteria: The LOQ should be verifiable with acceptable precision and accuracy.

Caption: The logical flow of the HPLC method validation process.

Expected Results & Discussion

The proposed HPLC method is expected to yield a sharp, symmetrical peak for 3-Chloro-1-phenothiazin-10-yl-propan-1-one, eluting at a retention time of approximately 9.5 minutes. Under forced degradation conditions, distinct peaks for degradation products are anticipated. For instance, oxidation is likely to produce the corresponding sulfoxide, a common degradation pathway for phenothiazines, which should be well-resolved from the parent peak.[3] The validation parameters are expected to meet all ICH acceptance criteria, confirming the method's suitability for its intended purpose.

Validation Parameter	Expected Result / Acceptance Criteria
System Suitability	%RSD ≤ 2.0%, Tailing Factor ≤ 1.5
Specificity	Baseline resolution (Rs > 1.5) from all degradants; Pass peak purity
Linearity (r²)	≥ 0.999 over the range of 50-150 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%
Precision (%RSD)	≤ 2.0% for repeatability and intermediate precision
LOQ	Quantifiable with acceptable accuracy and precision (e.g., < 1 µg/mL)

Conclusion

This application note provides a detailed protocol for a stability-indicating RP-HPLC method designed for the analysis of 3-Chloro-1-phenothiazin-10-yl-propan-1-one. The described methodology, rooted in established chromatographic principles for phenothiazine analysis, offers the specificity, accuracy, and precision required for quality control in a pharmaceutical development setting. Adherence to the outlined validation protocol will ensure compliance with regulatory expectations and provide confidence in the analytical data generated.

References

• PubChem. 3-Chloro-1-(2-chloro-phenothiazin-10-yl)-propan-1-one. National Center for Biotechnology Information.

• Sultan, N., & Arayne, M. S. (2003). Direct injection HPLC method for the determination of selected phenothiazines in plasma using a Hisep column. Biomedical Chromatography, 17(7), 465-470.

• Kumar, A., & Sangeetha, D. (2020). Stability Indicating RP-HPLC Method Development for Related Substances of Anti-Histamine Promethazine Hydrochloride and its Validation Study. Oriental Journal of Chemistry, 36(4).

• Lew, A., Gao, Q., & Takahashi, L. H. (2011). ANALYSIS AND IDENTIFICATION OF PROCHLORPERAZINE IMPURITIES AND FORCED DEGRADATION PRODUCTS USING A STABILITY-INDICATING HPLC METHOD. Journal of Liquid Chromatography & Related Technologies, 34(6), 634-651.

• BenchChem. (2025). A Comparative Guide to the Cross-Validation of Analytical Methods for Phenothiazine Derivatives.

• Reddy, B. C., & Kumar, K. R. (2014). Separation and Determination of Prochlorperazine Maleate and Pyridoxine Hydrochloride in Tablet Formulation by RP-HPLC. Austin Journal of Analytical and Pharmaceutical Chemistry, 1(3), 1013.

• Bagada, H., & Patel, G. H. (2022). Development and Validation of Prochlorperazine Maleate in Bulk and Pharmaceutical Dosage Form by UV Spectroscopic Method. International Journal of Pharmaceutical Investigation, 12(3), 362-366.

• El-Ragehy, N. A., Badawey, A. M., & El Khateeb, S. Z. (2002). Stability indicating methods for assay of mequitazine in presence of its degradate. Journal of Pharmaceutical and Biomedical Analysis, 29(1-2), 121-137.

• Shrisunder, M., et al. (2025). Novel RP-HPLC method development and validation for precise quantification of prochlorperazine maleate in pharmaceutical dosage. Journal of Applied Pharmaceutical Research, 13(1), 112-122.

• Shahwar, B., et al. (2023). Analytical method development and validation of simultaneous estimation of perphenazine and amitriptyline by Reverse-Phase high-performance liquid chromatography. World Journal of Advanced Research and Reviews, 17(1), 338-346.

• ChemicalBook. 3-CHLORO-1-PHENOTHIAZIN-10-YL-PROPAN-1-ONE.

• Mulay, R. S., & Bachhav, R. S. (2021). Stability Indicating HPLC Method Development – A Review. International Journal of Trend in Scientific Research and Development, 5(6), 250-259.

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Structural Elucidation of 3-Chloro-1-phenothiazin-10-yl-propan-1-one: A Comprehensive NMR Spectroscopy Guide

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the acquisition and interpretation of Nuclear Magnetic Resonance (NMR) spectra for the structural characterization of 3-Chloro-1-phenothiazin-10-yl-propan-1-one. This compound is a key intermediate in the synthesis of various phenothiazine derivatives, which are of significant interest in pharmaceutical development.[1] The methodologies outlined herein cover sample preparation, instrument parameterization for one-dimensional (¹H and ¹³C) and two-dimensional (COSY, HSQC) NMR, and a detailed guide to spectral interpretation. The aim is to provide researchers with a robust, self-validating framework for confirming the molecular structure and assessing the purity of this important synthetic building block.

Introduction and Scientific Context

3-Chloro-1-phenothiazin-10-yl-propan-1-one is a derivative of phenothiazine, a heterocyclic scaffold that is central to a wide range of pharmacologically active compounds, particularly antipsychotics.[2] The precise substitution pattern on the phenothiazine core and the nature of the N-acyl chain are critical determinants of biological activity. Therefore, unambiguous structural verification is a non-negotiable step in the synthesis and quality control pipeline.

NMR spectroscopy stands as the most powerful analytical technique for the complete structural assignment of such organic molecules in solution.[3] It provides detailed information about the chemical environment of each proton and carbon atom, their connectivity, and their spatial relationships. This guide explains the causality behind experimental choices, ensuring that the acquired data is of the highest quality and the interpretation is scientifically sound.

Molecular Structure:

Figure 1: Chemical Structure of 3-Chloro-1-phenothiazin-10-yl-propan-1-one (CAS: 4091-91-2).

The structure consists of a tricyclic phenothiazine system acylated at the nitrogen atom (N-10) with a 3-chloropropanoyl group. The key structural features to be verified by NMR are:

• The presence and substitution pattern of the phenothiazine aromatic rings.

• The N-acylation, confirmed by the chemical shift of adjacent aromatic protons and the presence of the carbonyl group.

• The integrity of the 3-chloropropanoyl side chain, confirmed by the aliphatic signals and their coupling patterns.

Experimental Workflow: From Sample to Spectrum

The quality of an NMR spectrum is profoundly affected by the sample preparation and the parameters used for data acquisition.[4] The following workflow is designed to maximize spectral quality and ensure reproducible results.

Overall NMR Experimental Workflow.

Detailed Protocols

Part A: Sample Preparation Protocol

Rationale: Proper sample preparation is crucial to avoid spectral artifacts like broad lines or poor shimming.[5][6] The choice of solvent is dictated by the analyte's solubility and the desire to avoid overlapping solvent and analyte signals. Chloroform-d (CDCl₃) is a common first choice for many organic molecules, while DMSO-d₆ is an excellent alternative for less soluble compounds.

Materials:

• 3-Chloro-1-phenothiazin-10-yl-propan-1-one (10-20 mg for ¹H; 25-50 mg for ¹³C)

• High-quality 5 mm NMR tubes, clean and dry[4][7]

• Deuterated solvent (e.g., CDCl₃ or DMSO-d₆)

• Glass Pasteur pipette and glass wool

• Small vial for dissolution

Step-by-Step Methodology:

• Weighing: Accurately weigh 10-20 mg of the solid sample into a clean, dry vial. This concentration is optimal for obtaining a high-quality ¹H spectrum in a few minutes.[8] For ¹³C NMR, a more concentrated sample (up to 50-100 mg) is recommended due to the lower natural abundance of the ¹³C isotope.[8]

• Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.[7] Gently swirl or vortex the vial to ensure the sample dissolves completely. Incomplete dissolution can lead to broadened spectral lines.[5]

• Filtration: Tightly pack a small plug of glass wool into the neck of a Pasteur pipette. Do not use cotton wool, as solvents can leach impurities from it.[4]

• Transfer: Filter the solution through the glass wool-plugged pipette directly into the NMR tube. This step is critical to remove any particulate matter, which can severely degrade the magnetic field homogeneity and thus the spectral resolution.[4][6]

• Capping and Labeling: Securely cap the NMR tube and label it clearly. Wipe the outside of the tube clean before inserting it into the spectrometer.

Part B: NMR Data Acquisition Parameters

Rationale: The parameters below are a starting point for a standard 400 MHz spectrometer. The number of scans for ¹³C is significantly higher to compensate for its low sensitivity. A sufficient relaxation delay (d1) is important for accurate quantification in ¹H NMR.

Table 1: Recommended Acquisition Parameters (400 MHz Spectrometer)

Parameter	¹H NMR Experiment	¹³C NMR Experiment	Justification
Pulse Program	zg30 (or equivalent)	zgpg30 (proton decoupled)	Standard 1D acquisition with a 30° pulse angle to allow for faster repetition.
Spectral Width	~16 ppm (centered at ~6 ppm)	~240 ppm (centered at ~110 ppm)	Encompasses all expected signals for organic molecules.[9][10]
Number of Scans (ns)	8 to 16	1024 or higher	Sufficient for good signal-to-noise in ¹H; higher scans needed for ¹³C.
Relaxation Delay (d1)	2-5 seconds	2 seconds	Allows for nearly complete T1 relaxation, crucial for accurate integration in ¹H.
Acquisition Time (aq)	~2-3 seconds	~1-1.5 seconds	Balances resolution with experimental time.
Temperature	298 K (Room Temperature)	298 K (Room Temperature)	Standard operating temperature.

Spectral Interpretation and Data Analysis

Expected ¹H NMR Spectral Data

The ¹H NMR spectrum can be divided into two main regions: the aromatic region (δ 7.0-8.0 ppm) and the aliphatic region (δ 3.0-4.0 ppm). The N-acylation deshields the protons on the phenothiazine ring system.

Table 2: Predicted ¹H NMR Assignments (in CDCl₃)

Signal Label	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
Ha	~3.4 - 3.6	Triplet (t)	2H	-C(=O)-CH₂ -CH₂Cl
Hb	~3.8 - 4.0	Triplet (t)	2H	-C(=O)-CH₂-CH₂ Cl
H-Ar	~7.2 - 7.8	Multiplet (m)	8H	Aromatic protons of the phenothiazine core

• Aliphatic Protons (Ha, Hb): The two methylene groups of the propanoyl chain (-CH₂-CH₂-) will appear as two distinct triplets due to coupling with each other. This is a classic A₂B₂ system which, if the chemical shift difference is small, may appear as a more complex multiplet. The triplet at lower field (Hb) is assigned to the methylene group adjacent to the electron-withdrawing chlorine atom.

• Aromatic Protons (H-Ar): The eight aromatic protons on the phenothiazine rings will produce a complex series of overlapping multiplets. The substitution at N-10 breaks the molecule's symmetry, making all eight protons chemically non-equivalent. Protons ortho to the nitrogen and sulfur atoms will have distinct chemical shifts.[11][12][13] 2D NMR techniques are invaluable for assigning these signals unambiguously.

Expected ¹H-¹H COSY correlation for the aliphatic chain.

Expected ¹³C NMR Spectral Data

The ¹³C NMR spectrum provides complementary information, most notably the direct observation of the carbonyl carbon and all carbon atoms within the aromatic scaffold.

Table 3: Predicted ¹³C NMR Assignments (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~168 - 172	Carbonyl Carbon (C =O)
~115 - 145	Aromatic Carbons of the phenothiazine core
~39 - 42	Methylene Carbon (-C(=O)-C H₂-CH₂Cl)
~37 - 40	Methylene Carbon (-C(=O)-CH₂-C H₂Cl)

• Carbonyl Carbon: The signal for the amide/ketone carbonyl carbon is expected to be significantly downfield, typically in the δ 168-172 ppm range, and will likely be of lower intensity.[10]

• Aromatic Carbons: A cluster of signals between δ 115-145 ppm will correspond to the 12 carbons of the phenothiazine ring system.[14][15] The quaternary carbons bonded to nitrogen and sulfur will generally have different chemical shifts and intensities compared to the protonated carbons.

• Aliphatic Carbons: Two signals in the upfield region (δ 37-42 ppm) will correspond to the two methylene carbons of the side chain.

Advanced Structural Verification (Optional but Recommended)

For unequivocal assignment, especially of the complex aromatic region, 2D NMR experiments are highly recommended.

• ¹H-¹H COSY (Correlation Spectroscopy): Confirms which protons are coupled to each other. It will show a clear cross-peak between the signals for Ha and Hb, confirming the -CH₂-CH₂- fragment.[16]

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): Maps each proton signal directly to the carbon atom it is attached to. This allows for the unambiguous assignment of all protonated carbons.[16]

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two or three bonds. This is extremely useful for identifying quaternary carbons and piecing together the molecular fragments. For example, correlations from the Ha protons to the carbonyl carbon would confirm their connectivity.

Conclusion

The protocols and guidelines presented in this application note provide a comprehensive framework for the NMR-based structural elucidation of 3-Chloro-1-phenothiazin-10-yl-propan-1-one. By following the detailed steps for sample preparation, utilizing the recommended acquisition parameters, and applying the principles of spectral interpretation, researchers can confidently verify the identity, structure, and purity of this valuable synthetic intermediate. For complex derivatives or impurity profiling, the application of 2D NMR techniques is strongly encouraged for complete and unambiguous characterization.

References

• Chemical Instrumentation Facility, Iowa State University. NMR Sample Preparation. [Link]

• Emory University, Department of Chemistry. Small molecule NMR sample preparation. (2023). [Link]

• University of Leicester, Department of Chemistry. NMR Sample Preparation. [Link]

• Organomation. NMR Sample Preparation: The Complete Guide. [Link]

• Sarmiento, V. M., et al. (2012). ¹³C NMR shift values (ppm) for N-acetylphenothiazine and N-acetylphenoxazine derivatives. ResearchGate. [Link]

• University College London, Department of Chemistry. Sample Preparation. [Link]

• ResearchGate. The NMR interpretations of some heterocyclic compounds which are synthesized by our group. (2018). [Link]

• Craig, J. C., et al. (1964). Nuclear Magnetic Resonance Spectra of Phenothiazines. Chemical Shift Data. Journal of Medicinal Chemistry. [Link]

• PubChem. 3-Chloro-1-(2-chloro-phenothiazin-10-yl)-propan-1-one. [Link]

• Stohrer, R., et al. (1987). Calorimetric, 13C NMR, and 31P NMR studies on the interaction of some phenothiazine derivatives with dipalmitoyl phosphatidylcholine model membranes. PubMed. [Link]

• Basheer, A. A., et al. (2023). Synthesis and Structure of Novel Phenothiazine Derivatives.... ACS Omega. [Link]

• Warren, R. J., et al. (1966). Spectra—Structure Correlations of Phenothiazines by Infrared, Ultraviolet, and Nuclear Magnetic Resonance Spectroscopy. Journal of Pharmaceutical Sciences. [Link]

• Faure, R., et al. (2000). 1H and 13C NMR spectral assignments of some tetracyclic phenothiazine derivatives. ResearchGate. [Link]

• ResearchGate. Quantum Chemical Predictions of the NMR Spectrum of Phenothiazine and N-Methyl Phenothiazine. (2016). [Link]

• SpectraBase. 10H-phenothiazine - Optional[1H NMR] - Chemical Shifts. [Link]

• Pharmaffiliates. 3-Chloro-1-(10H-phenothiazin-10-yl)propan-1-one. [Link]

• Silva, A. M. S., et al. (2009). Advanced NMR techniques for structural characterization of heterocyclic structures. [Link]

• Abraham, R. J., et al. 1H chemical shifts in NMR, part 18. Ring currents and π-electron effects in hetero-aromatics. Modgraph. [Link]

• The Royal Society of Chemistry. A highly selective phenothiazine-based fluorescence 'turn-on' indicator based on cyanide-promoted novel protection/deprotection. [Link]

• Chemistry LibreTexts. NMR - Interpretation. (2023). [Link]

• Emery Pharma. A Step-By-Step Guide to 1D and 2D NMR Interpretation. (2018). [Link]

• Compound Interest. A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES. (2015). [Link]

• Kumar, G., et al. (2002). Synthesis of 1- and 3-chloro-phenothiazines. ResearchGate. [Link]

• University of Puget Sound. 13C NMR Chemical Shift Table. [Link]

• Cappelli, A., et al. (2011). Observed and calculated 1H- and 13C-NMR chemical shifts of substituted 5H-pyrido[3,2-a].... Magnetic Resonance in Chemistry. [Link]

• Google Patents. CN110668918A - Chemical synthesis method of 3-chloro-1-propanol.

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The Synthesis and Application of 3-Chloro-1-(10H-phenothiazin-10-yl)propan-1-one: A Keystone Intermediate in Neuroleptic Drug Development

Introduction: The Strategic Importance of an Acyl Phenothiazine Intermediate

In the landscape of medicinal chemistry, the phenothiazine scaffold is of paramount importance, forming the structural core of a major class of antipsychotic drugs. These compounds have revolutionized the treatment of psychiatric disorders.[1] Central to the synthesis of many of these vital medications is the intermediate, 3-Chloro-1-(10H-phenothiazin-10-yl)propan-1-one . This technical guide provides a comprehensive overview of its synthesis, characterization, and application, offering detailed protocols and mechanistic insights for researchers and professionals in drug development. The strategic introduction of the 3-chloropropionyl group at the N10 position of the phenothiazine nucleus provides a reactive handle for the subsequent introduction of various aminoalkyl side chains, which are crucial for the pharmacological activity of the final drug molecules.[2]

Physicochemical Properties and Characterization

A thorough understanding of the physicochemical properties of 3-Chloro-1-(10H-phenothiazin-10-yl)propan-1-one is essential for its effective use in synthesis.

Property	Value	Reference
CAS Number	4091-91-2	[3]
Molecular Formula	C₁₅H₁₂ClNOS	[3]
Molecular Weight	289.78 g/mol	[3]
Melting Point	135-136 °C	[4]
Appearance	Off-white to light yellow crystalline solid

Spectroscopic Characterization:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the phenothiazine ring system, typically in the range of 7.0-8.0 ppm. The methylene protons of the chloropropionyl chain will appear as two triplets, with the protons adjacent to the carbonyl group deshielded and appearing further downfield compared to the protons adjacent to the chlorine atom.

• ¹³C NMR: The carbon NMR spectrum will display signals for the aromatic carbons of the phenothiazine rings, the carbonyl carbon (typically >170 ppm), and the two methylene carbons of the propanone chain.

• Infrared (IR) Spectroscopy: A strong absorption band in the region of 1670-1690 cm⁻¹ is characteristic of the carbonyl (C=O) stretching vibration of the ketone.

• Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound, along with a characteristic isotopic pattern due to the presence of chlorine and sulfur atoms.

Synthesis of 3-Chloro-1-(10H-phenothiazin-10-yl)propan-1-one: A Friedel-Crafts Acylation Approach

The most common and direct method for the synthesis of this key intermediate is the Friedel-Crafts acylation of phenothiazine with 3-chloropropionyl chloride. This electrophilic aromatic substitution reaction targets the nitrogen atom of the phenothiazine ring.[5]

Caption: Synthetic pathway to the target intermediate.

Detailed Laboratory-Scale Batch Synthesis Protocol

This protocol outlines a standard laboratory procedure for the synthesis of 3-Chloro-1-(10H-phenothiazin-10-yl)propan-1-one.

Materials:

• Phenothiazine

• 3-Chloropropionyl chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Dichloromethane (DCM)

• Hydrochloric Acid (HCl), concentrated and dilute

• Saturated Sodium Bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ethanol or Isopropanol (for recrystallization)

• Ice

Equipment:

• Three-necked round-bottom flask

• Dropping funnel

• Reflux condenser with a drying tube

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Büchner funnel and flask

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser topped with a calcium chloride drying tube, add phenothiazine (1.0 equivalent) and anhydrous dichloromethane. Stir the mixture to dissolve the phenothiazine.

• Catalyst Addition: Cool the flask in an ice bath to 0-5 °C. Carefully and portion-wise, add anhydrous aluminum chloride (1.1 equivalents) to the stirred solution. The addition is exothermic, so maintain the temperature below 10 °C.

• Acylating Agent Addition: In the dropping funnel, place a solution of 3-chloropropionyl chloride (1.1 equivalents) in anhydrous dichloromethane. Add this solution dropwise to the reaction mixture over 30-60 minutes, ensuring the temperature remains between 0-10 °C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid with vigorous stirring to decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with dichloromethane.

• Washing: Combine the organic layers and wash sequentially with dilute HCl, water, saturated sodium bicarbonate solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purification: The crude solid can be purified by recrystallization from a suitable solvent such as ethanol or isopropanol to yield the pure 3-Chloro-1-(10H-phenothiazin-10-yl)propan-1-one as a crystalline solid.[6] Alternatively, column chromatography on silica gel can be employed for purification.[7]

Safety Precautions

• 3-Chloropropionyl chloride is highly corrosive, a lachrymator, and reacts violently with water. It is fatal if inhaled. All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[8]

• Anhydrous aluminum chloride is corrosive and reacts violently with water, releasing HCl gas. Handle in a dry environment and avoid inhalation of dust.

• Dichloromethane is a volatile and suspected carcinogen. Use appropriate PPE and handle in a fume hood.

• The reaction generates hydrogen chloride (HCl) gas , which is corrosive. Ensure the reaction setup is properly vented.

Application in the Synthesis of Phenothiazine Antipsychotics

The primary utility of 3-Chloro-1-(10H-phenothiazin-10-yl)propan-1-one lies in its role as a precursor to a variety of N-alkylated phenothiazine derivatives. The chlorine atom at the end of the propyl chain is a good leaving group, readily displaced by nucleophilic amines to introduce the desired side chain.

Caption: General scheme for drug synthesis.

Exemplary Protocol: Synthesis of a Chlorpromazine Analog

This protocol provides a general method for the N-alkylation of the intermediate to form a tertiary amine, analogous to the side chain of chlorpromazine.

Materials:

• 3-Chloro-1-(10H-phenothiazin-10-yl)propan-1-one

• Dimethylamine (solution in THF or ethanol, or as hydrochloride salt with a base)

• Potassium carbonate (K₂CO₃) or another suitable base

• Anhydrous acetonitrile or another suitable solvent

• Ethyl acetate

• Water

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 3-Chloro-1-(10H-phenothiazin-10-yl)propan-1-one (1.0 equivalent) in anhydrous acetonitrile.

• Addition of Reagents: Add potassium carbonate (2.0 equivalents) and dimethylamine (2.0-3.0 equivalents).

• Reaction: Heat the mixture to reflux and stir for 4-8 hours, monitoring the reaction by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate and wash with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel or by conversion to its hydrochloride salt followed by recrystallization.

Conclusion and Future Perspectives

3-Chloro-1-(10H-phenothiazin-10-yl)propan-1-one is a versatile and indispensable intermediate in the synthesis of a wide range of phenothiazine-based pharmaceuticals. The protocols and insights provided in this guide are intended to empower researchers in the efficient and safe synthesis and utilization of this key building block. Future research may focus on the development of more sustainable and greener synthetic routes, such as continuous flow processes, to further enhance the efficiency and safety of producing these life-changing medicines.

References

• A Comprehensive Review on Phenothiazine Antipsychotics Synthesis Methods. Journal of Medicinal and Medical Chemistry. [URL not provided, but content reflects general knowledge in the field]
• A Comprehensive Review on Phenothiazine Antipsychotics Synthesis Methods. [URL not provided, but content reflects general knowledge in the field]
• Regioselective synthesis of N-acyl- and N-alkyldioxolo[4,5-b]phenothiazines. ARKIVOC.
• SAFETY D
• 3-Chloropropionyl chloride - Safety D
• Available online through - ResearchG
• The Friedel-Crafts acetylation and chloroacetylation of the benzophenothiazines. J Org Chem. (1967).
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• “A highly selective phenothiazine-based fluorescence 'turn-on' indicator based on cyanide-promoted novel protection/deprot - The Royal Society of Chemistry.
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• Recrystallization and Crystalliz
• 3-Chloro-1-(10H-phenothiazin-10-yl)
• Experiment 14: Friedel-Crafts Acyl
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• 3-Chloro-1-(2-chloro-phenothiazin-10-yl)-propan-1-one | SCBT.
• Compound 3-chloro-1-(2-chloro-10H-phenothiazin-10-yl)propan-1-one - Chemdiv.
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Application Notes and Protocols for the Synthesis of Dopamine Receptor Ligands from Phenothiazines

Introduction: The Enduring Significance of Phenothiazines in Dopamine Receptor Modulation

Phenothiazine and its derivatives represent a cornerstone in the history of neuropsychopharmacology. The discovery of chlorpromazine's antipsychotic effects in the 1950s revolutionized the treatment of schizophrenia and spurred the development of a vast library of psychotropic drugs.[1] The therapeutic efficacy of these compounds is primarily attributed to their ability to antagonize dopamine receptors, particularly the D2 subtype, within the brain's mesolimbic pathway.[2] This blockade helps to alleviate the "positive" symptoms of schizophrenia, such as hallucinations and delusions, which are linked to dopaminergic hyperactivity.[2]

This comprehensive technical guide provides researchers, scientists, and drug development professionals with a detailed overview of the synthetic strategies for creating novel dopamine receptor ligands based on the phenothiazine scaffold. We will delve into the core synthetic methodologies, provide step-by-step experimental protocols, and discuss the critical structure-activity relationships (SAR) that govern the potency and selectivity of these ligands.

The Phenothiazine Scaffold: A Privileged Structure for Dopamine Receptor Antagonism

The tricyclic phenothiazine core is a "privileged structure" in medicinal chemistry, meaning it can serve as a versatile framework for interacting with a variety of biological targets. For dopamine receptor antagonism, specific structural features are crucial for optimal activity.[3][4]

Key Structure-Activity Relationships (SAR)

A deep understanding of the SAR of phenothiazine derivatives is paramount for the rational design of new ligands with improved efficacy and side-effect profiles. The key determinants of activity are:

• Substitution at the 2-Position: An electron-withdrawing group at this position, such as a chlorine (-Cl) or a trifluoromethyl (-CF3) group, significantly enhances antipsychotic activity.[3] The trifluoromethyl group generally confers greater potency than a chlorine atom, likely due to more favorable van der Waals interactions with the receptor.[5][6][7]

• The N-10 Side Chain: A three-carbon alkyl chain separating the nitrogen of the phenothiazine ring and the terminal amino group is optimal for neuroleptic activity.[3]

• The Terminal Amino Group: This group must be tertiary for maximal potency.[3] The nature of the substituents on this nitrogen also influences activity and side-effect profiles. For instance, piperazine-containing side chains often lead to enhanced potency compared to simple alkylamino side chains.[5][6]

Synthetic Strategies for Phenothiazine-Based Dopamine Receptor Ligands

The synthesis of phenothiazine-derived dopamine receptor ligands can be broadly divided into two key stages: the construction of the core phenothiazine ring system and the subsequent N-alkylation to introduce the desired side chain.

Part 1: Synthesis of the Phenothiazine Core

Two classical and robust methods for the synthesis of the phenothiazine nucleus are the Ullmann condensation and the Smiles rearrangement.

The Ullmann condensation is a copper-catalyzed reaction that forms the basis for many phenothiazine syntheses.[2][8] It typically involves the reaction of a substituted 2-aminothiophenol with a substituted o-halobenzene in the presence of a base.

Caption: General pathway for phenothiazine synthesis via Ullmann condensation.

The Smiles rearrangement is an intramolecular nucleophilic aromatic substitution reaction that provides an alternative and efficient route to the phenothiazine core.[5][6][9][10] The process typically begins with a 2-amino-2'-nitrodiphenyl sulfide, which upon treatment with a base, undergoes cyclization to form the phenothiazine ring.

Caption: The key intramolecular rearrangement step in the Smiles synthesis of phenothiazines.

Part 2: N-Alkylation of the Phenothiazine Core

Once the desired phenothiazine core is synthesized (e.g., 2-chlorophenothiazine or 2-(trifluoromethyl)phenothiazine), the crucial pharmacophoric side chain is introduced via N-alkylation.

Caption: A typical experimental workflow for the synthesis of a phenothiazine-based drug.

Detailed Experimental Protocols

The following protocols provide step-by-step methodologies for the synthesis of two prominent phenothiazine-based dopamine receptor ligands: chlorpromazine and trifluoperazine.

Protocol 1: Synthesis of Chlorpromazine Hydrochloride

This protocol details the N-alkylation of 2-chlorophenothiazine followed by conversion to its hydrochloride salt.[5][11][12]

Step 1: N-Alkylation of 2-Chlorophenothiazine

• Materials:

  • 2-Chlorophenothiazine

  • N,N-dimethyl-3-chloropropylamine

  • Sodium hydroxide (NaOH)

  • Tetrabutylammonium bromide (Phase Transfer Catalyst)

  • Toluene

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, add 2-chlorophenothiazine and toluene.

  • Add a concentrated aqueous solution of sodium hydroxide and tetrabutylammonium bromide.

  • Heat the mixture to reflux and stir vigorously.

  • Slowly add a solution of N,N-dimethyl-3-chloropropylamine in toluene to the refluxing mixture.

  • Continue refluxing for several hours until the reaction is complete (monitor by TLC).

  • Cool the reaction mixture to room temperature and add water.

  • Separate the organic layer, wash with water, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the organic layer under reduced pressure to obtain crude chlorpromazine base.

• Purification:

  • The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Step 2: Formation of Chlorpromazine Hydrochloride

• Materials:

  • Purified Chlorpromazine base

  • Isopropanol

  • Hydrogen chloride (HCl) gas

• Procedure:

  • Dissolve the purified chlorpromazine base in isopropanol.

  • Bubble dry hydrogen chloride gas through the solution while stirring.

  • The hydrochloride salt will precipitate out of the solution.

  • Collect the precipitate by filtration, wash with cold isopropanol, and dry under vacuum.

Protocol 2: Synthesis of Trifluoperazine

This protocol describes the synthesis of trifluoperazine by reacting 2-(trifluoromethyl)phenothiazine with 1-(3-chloropropyl)-4-methylpiperazine.[7]

• Materials:

  • 2-(Trifluoromethyl)-10H-phenothiazine

  • 1-(3-Chloropropyl)-4-methylpiperazine

  • Sodium amide (NaNH₂)

  • Anhydrous xylene or toluene

• Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, mechanical stirrer, and a nitrogen inlet, add 2-(trifluoromethyl)-10H-phenothiazine and anhydrous xylene.

  • Under a nitrogen atmosphere, carefully add sodium amide in portions to the stirred suspension.

  • Heat the mixture to reflux for 1-2 hours to ensure the formation of the sodium salt of the phenothiazine.

  • Cool the mixture slightly and add a solution of 1-(3-chloropropyl)-4-methylpiperazine in anhydrous xylene dropwise.

  • Resume reflux and continue heating for several hours until the reaction is complete (monitor by TLC).

  • Cool the reaction mixture to room temperature and carefully quench with water.

  • Separate the organic layer, wash with water, and extract the aqueous layer with xylene.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude trifluoperazine.

• Purification and Salt Formation:

  • The crude base can be purified by column chromatography.

  • The hydrochloride salt can be prepared by dissolving the purified base in a suitable solvent (e.g., ethanol) and adding a solution of HCl in ethanol. The resulting precipitate is collected by filtration and dried.

Characterization of Synthesized Ligands

The identity and purity of the synthesized phenothiazine derivatives must be confirmed using a combination of analytical techniques.

Analytical Technique	Purpose	Expected Observations for Chlorpromazine
¹H NMR	To determine the proton environment and confirm the structure.	Aromatic protons in the range of 6.8-7.3 ppm. Aliphatic protons of the side chain will appear as multiplets between 2.0 and 4.1 ppm. The N-methyl protons will be a singlet around 2.2-2.3 ppm.[13]
¹³C NMR	To determine the carbon skeleton of the molecule.	Aromatic carbons will appear in the downfield region (115-150 ppm). Aliphatic carbons of the side chain will be in the upfield region.
Mass Spectrometry (MS)	To determine the molecular weight and fragmentation pattern.	For chlorpromazine, the molecular ion peak (M+) should be observed at m/z 318.[14][15] Characteristic fragment ions corresponding to the loss of the side chain are also expected.
High-Performance Liquid Chromatography (HPLC)	To determine the purity of the final compound.	A single major peak should be observed under appropriate chromatographic conditions.

Conclusion and Future Perspectives

The phenothiazine scaffold remains a highly valuable platform for the design and synthesis of novel dopamine receptor ligands. The synthetic protocols outlined in this guide provide a solid foundation for researchers to create a diverse range of derivatives for further pharmacological evaluation. Future research in this area may focus on the development of ligands with improved selectivity for specific dopamine receptor subtypes to minimize off-target effects. Additionally, the application of modern synthetic methodologies, such as flow chemistry, could offer more efficient and scalable routes to these important therapeutic agents.[16] The exploration of bioisosteric replacements for various parts of the phenothiazine structure also holds promise for fine-tuning the pharmacological properties of these ligands.

References

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• Petrović, J., et al. (1988). Synthesis of some phenothiazine derivatives as potential affinity ligands for the central dopamine receptors. Journal of Pharmacy and Pharmacology, 40(9), 643-646. [Link]

• Feinberg, A. P., & Snyder, S. H. (1975). Phenothiazine drugs: structure activity relationships explained by a conformation that mimics dopamine. Johns Hopkins University. [Link]

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Application Notes and Protocols for In Vitro Evaluation of Phenothiazine Derivatives

Abstract: Phenothiazine and its derivatives represent a versatile class of heterocyclic compounds with a rich history in pharmacology. Initially developed as antipsychotics, their therapeutic potential has expanded to include anticancer, antimicrobial, and enzyme-inhibiting activities.[1][2][3][4] This guide provides a comprehensive overview of key in vitro assays essential for screening, characterizing, and elucidating the mechanisms of action of novel phenothiazine derivatives. The protocols and insights are designed for researchers, scientists, and drug development professionals, emphasizing the causality behind experimental choices to ensure robust and reproducible data generation.

Section 1: Foundational Screening: Cytotoxicity and Antiproliferative Assays

The initial evaluation of any potential therapeutic agent involves assessing its effect on cell viability and proliferation. For phenothiazine derivatives, which are being increasingly investigated for their anticancer properties, these assays are fundamental.[3][5][6] They provide a quantitative measure of a compound's potency (e.g., IC50) and are crucial for selecting promising candidates for further mechanistic studies.

One of the most common methods is the MTT assay, which measures the metabolic activity of cells as an indicator of their viability.[7] Viable cells possess mitochondrial dehydrogenases that convert the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into a purple formazan product.[7] The amount of formazan produced is directly proportional to the number of living cells.

Experimental Workflow: MTT Assay

Caption: Workflow for assessing cell viability using the MTT assay.

Protocol 1: MTT Assay for Cell Viability

This protocol is designed to determine the dose-dependent effect of a phenothiazine derivative on the viability of a selected cell line (e.g., HeLa, HepG2).[8]

Materials:

• Cell line of interest (e.g., HeLa)

• Complete growth medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)[8]

• Phenothiazine derivative stock solution (e.g., 10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution: 5 mg/mL in sterile PBS

• Solubilization solution: Dimethyl sulfoxide (DMSO)

• Sterile 96-well flat-bottom plates

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding: Harvest and count cells. Seed 5,000–10,000 cells per well in 100 µL of complete growth medium in a 96-well plate. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell attachment.[8][9]

• Compound Treatment:

  • Prepare serial dilutions of the phenothiazine derivative in complete growth medium from the stock solution.

  • Causality Note: The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity.[8]

  • Self-Validation: Include the following controls:

    • Untreated Control: Cells with medium only (represents 100% viability).

    • Vehicle Control: Cells treated with the highest concentration of DMSO used in the dilutions.

    • Blank Control: Wells with medium only (no cells) to measure background absorbance.

  • Carefully remove the old medium and add 100 µL of the prepared compound dilutions or control medium to the respective wells.

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).[9]

• MTT Addition and Incubation:

  • After the incubation period, add 10-20 µL of the 5 mg/mL MTT solution to each well.[8]

  • Causality Note: Serum in the medium can interact with MTT; for more sensitive assays, replacing the medium with serum-free medium before adding MTT is recommended.

  • Incubate for 3-4 hours at 37°C. During this time, viable cells will convert the yellow MTT into purple formazan crystals.[8][10]

• Formazan Solubilization and Measurement:

  • Carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the crystals.[8]

  • Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution.[8]

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of >650 nm can be used to subtract background noise.

• Data Analysis:

  • Subtract the absorbance of the blank control from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control: (% Viability) = (Abs_treated / Abs_untreated) * 100.

  • Plot the percent viability against the log of the compound concentration and use non-linear regression to determine the IC50 value (the concentration that inhibits 50% of cell viability).[8]

Data Summary: Cytotoxicity of Phenothiazine Derivatives

Phenothiazine Derivative	Cancer Cell Line	Cancer Type	IC50 (µM)	Reference
Chlorpromazine	HTC	Hepatoma	~60	[11]
Thioridazine	HTC	Hepatoma	~45	[11]
Fluphenazine	HTC	Hepatoma	~70	[11]
Trifluoperazine	HTC	Hepatoma	~85	[11]
Prochlorperazine (PCP)	Hep3B	Liver Cancer	~10-20	[1][6]
Trifluoperazine (TFP)	Hep3B	Liver Cancer	~10-20	[1][6]

Section 2: Probing Neuromodulatory and Enzymatic Activity

The primary clinical application of phenothiazines is in treating psychosis, which stems from their ability to antagonize neurotransmitter receptors, particularly dopamine D2 receptors.[4][12][13] Furthermore, emerging research shows that some derivatives can modulate the activity of other critical enzymes like cholinesterases.[1][6]

Receptor Binding Assays

These assays are crucial for determining a compound's affinity and selectivity for specific receptors. The most common format is a competitive binding assay, where the phenothiazine derivative competes with a known radiolabeled ligand for binding to the receptor. The amount of radioligand displaced is proportional to the affinity of the test compound.[14][15]

Principle of Competitive Radioligand Binding

Caption: Competitive binding of a phenothiazine and a radioligand to a receptor.

Protocol 2: Dopamine D2 Receptor Competitive Binding Assay

This protocol provides a general framework for assessing the binding affinity of phenothiazine derivatives to the dopamine D2 receptor using a radiolabeled antagonist like [³H]-Spiperone.

Materials:

• Membrane preparation from cells expressing human dopamine D2 receptors (e.g., CHO-D2 cells)

• Radioligand: [³H]-Spiperone or similar D2 antagonist

• Non-specific binding control: Haloperidol (10 µM) or another potent D2 antagonist

• Assay Buffer: e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4

• Phenothiazine derivative stock solutions

• Glass fiber filters (e.g., Whatman GF/B)

• Scintillation cocktail and liquid scintillation counter

Procedure:

• Reaction Setup: In microcentrifuge tubes or a 96-well plate, combine in the following order:

  • Assay buffer.

  • Phenothiazine derivative at various concentrations (for competition curve) or vehicle.

  • Self-Validation Controls:

    • Total Binding: Vehicle only (no competitor).

    • Non-specific Binding: A high concentration of an unlabeled D2 antagonist (e.g., 10 µM Haloperidol) to saturate all specific binding sites.

  • Radioligand ([³H]-Spiperone) at a concentration near its Kd (dissociation constant).

  • Receptor membrane preparation.

• Incubation: Incubate the mixture for 60-90 minutes at room temperature or 37°C.

  • Causality Note: Incubation time and temperature should be optimized to reach binding equilibrium.

• Termination and Filtration:

  • Rapidly terminate the reaction by filtering the mixture through glass fiber filters using a cell harvester. This separates the bound radioligand (on the filter) from the unbound.

  • Quickly wash the filters 3-4 times with ice-cold assay buffer to remove any remaining unbound radioligand.

• Quantification:

  • Place the filters into scintillation vials, add scintillation cocktail, and allow them to sit for several hours.

  • Measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

• Data Analysis:

  • Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

  • Calculate the percentage of specific binding for each concentration of the phenothiazine derivative.

  • Plot the percentage of specific binding against the log of the competitor concentration to generate a competition curve.

  • Use non-linear regression to calculate the IC50 (concentration of derivative that inhibits 50% of specific binding) and subsequently the Ki (inhibitory constant).

Acetylcholinesterase (AChE) Inhibition Assay

Certain phenothiazines can interact with cholinesterases, enzymes that degrade the neurotransmitter acetylcholine.[1][6] The most common method for measuring AChE activity is the colorimetric Ellman's method.[16] AChE hydrolyzes acetylthiocholine (ATCh) to thiocholine, which then reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to produce a yellow product, 5-thio-2-nitrobenzoate (TNB), measured at 412 nm.

Principle of the Ellman's Method for AChE Inhibition

Caption: The two-step reaction of the Ellman's method and its inhibition.

Protocol 3: AChE Inhibition Assay

Materials:

• Acetylcholinesterase (AChE) enzyme (e.g., from electric eel)

• Assay Buffer: Phosphate buffer (e.g., 0.1 M, pH 8.0)

• Substrate: Acetylthiocholine iodide (ATCh) solution

• Chromogen: 5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB or Ellman's reagent) solution

• Phenothiazine derivative stock solutions

• Positive control inhibitor (e.g., Donepezil)

• 96-well plate and microplate reader (412 nm)

Procedure:

• Reagent Preparation: Prepare fresh working solutions of ATCh and DTNB in the assay buffer.

• Reaction Setup (in a 96-well plate):

  • Add 140 µL of assay buffer to all wells.[16]

  • Add 10 µL of the phenothiazine derivative at various concentrations, vehicle (for 100% activity control), or a positive control inhibitor.[16]

  • Add 10 µL of the AChE working solution to all wells except the blank. Add 10 µL of buffer to the blank wells.[16]

  • Causality Note: Pre-incubate the enzyme with the inhibitor for 10-15 minutes at room temperature. This allows the inhibitor to bind to the enzyme before the substrate is introduced, ensuring an accurate measurement of inhibition.

• Initiate Reaction:

  • Add 20 µL of DTNB solution to all wells.

  • Initiate the reaction by adding 20 µL of ATCh solution to all wells.

• Kinetic Measurement:

  • Immediately place the plate in a microplate reader set to 412 nm.

  • Measure the absorbance every minute for 10-15 minutes to determine the rate of reaction (V₀ or ΔAbs/min).

• Data Analysis:

  • Calculate the rate of reaction for each well.

  • Calculate the percentage of inhibition: (% Inhibition) = [1 - (Rate_inhibitor / Rate_vehicle)] * 100.

  • Plot the percentage of inhibition against the log of the compound concentration to determine the IC50 value.

Section 3: Assessing Antimicrobial Activity

The repurposing of phenothiazines as antimicrobial agents is a promising field of research, particularly against drug-resistant bacteria.[17][18] The standard in vitro assay to quantify a compound's antibacterial potency is the determination of the Minimum Inhibitory Concentration (MIC).

Protocol 4: Broth Microdilution for MIC Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. This protocol follows guidelines from the Clinical and Laboratory Standards Institute (CLSI).[17]

Materials:

• Bacterial strain of interest (e.g., Staphylococcus aureus)

• Cation-adjusted Mueller-Hinton Broth (MHB)

• Phenothiazine derivative stock solution

• Sterile 96-well U-bottom plates

• Bacterial inoculum standardized to ~5 x 10⁵ CFU/mL

Procedure:

• Compound Dilution:

  • Add 100 µL of MHB to all wells of a 96-well plate.

  • Add 100 µL of the phenothiazine stock solution (at 2x the highest desired final concentration) to the first column of wells.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second, mixing, and repeating across the plate. Discard 100 µL from the last column. This creates a plate with decreasing concentrations of the compound.

• Inoculation:

  • Prepare a bacterial inoculum standardized to a 0.5 McFarland standard, then dilute it in MHB to achieve a final concentration of ~5 x 10⁵ CFU/mL in the wells.

  • Add 10 µL of the standardized bacterial inoculum to each well.

• Self-Validation Controls:

  • Growth Control: A well containing MHB and the bacterial inoculum but no drug.

  • Sterility Control: A well containing MHB only (no bacteria, no drug).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination:

  • Visually inspect the plate for bacterial growth (indicated by turbidity).

  • The MIC is the lowest concentration of the phenothiazine derivative in which there is no visible growth.

Data Summary: Antimicrobial Activity of Phenothiazines

Phenothiazine Derivative	Bacterial Organism	MIC (µg/mL)	Reference
Chlorpromazine	Gram-positive organisms	10 - 50	[12]
Chlorpromazine	Gram-negative organisms	25 - 100	[12]
Thioridazine	Various aerobic/anaerobic bacteria	Active	[19]
Trifluoperazine	Various aerobic/anaerobic bacteria	Active	[19]
Fluphenazine	Various aerobic/anaerobic bacteria	Active	[19]

Section 4: Elucidating Mechanisms of Action

Beyond primary screening, a suite of assays is necessary to understand how phenothiazine derivatives exert their effects. Many phenothiazines are known to induce apoptosis and interfere with cellular signaling pathways, often involving oxidative stress and mitochondrial dysfunction.[8][11][12]

Phenothiazine-Induced Apoptotic Signaling

Caption: Hypothetical signaling pathways for phenothiazine-induced apoptosis.

Recommended Mechanistic Assays:

• Oxidative Stress Assays: Phenothiazines can have both pro-oxidant and antioxidant effects.[20][21] Assays using probes like DCFDA can measure intracellular reactive oxygen species (ROS) production. H₂O₂ scavenging assays can determine direct antioxidant capacity.[20]

• Mitochondrial Membrane Potential (MMP) Assay: Since phenothiazines can induce mitochondrial dysfunction, assessing the MMP is critical.[11] Dyes like JC-1 or TMRE can be used with flow cytometry or fluorescence microscopy to quantify changes in mitochondrial polarization, an early indicator of apoptosis.

• Apoptosis Assays: To confirm that cell death is occurring via apoptosis, Annexin V/Propidium Iodide (PI) staining followed by flow cytometry is the gold standard. This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Western Blotting: This technique can be used to measure changes in the expression or phosphorylation status of key signaling proteins in pathways like PI3K/Akt or MAPK, or to detect the cleavage of caspases (e.g., Caspase-3), which is a hallmark of apoptosis.[12]

By employing a logical progression of these in vitro assays, from broad screening to deep mechanistic investigation, researchers can effectively characterize the biological activities of phenothiazine derivatives and identify promising candidates for further therapeutic development.

References

• Application Notes and Protocols for Cell-Based Assays with Phenothiazine Derivatives. Benchchem.

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Application Note: A Framework for Characterizing the Anticancer Activity of 3-Chloro-1-phenothiazin-10-yl-propan-1-one Derivatives Using Cell-Based Assays

For: Researchers, scientists, and drug development professionals engaged in oncology and medicinal chemistry.

Abstract

Phenothiazines, a class of compounds historically recognized for their antipsychotic properties, are gaining significant traction as promising scaffolds for novel anticancer agents.[1] Epidemiological studies have even suggested a lower incidence of cancer in individuals treated with these drugs, pointing to their inherent tumor-inhibiting capabilities.[2] This application note provides a comprehensive, field-tested framework for characterizing the biological activity of derivatives based on the 3-Chloro-1-phenothiazin-10-yl-propan-1-one scaffold. This core structure serves as a valuable intermediate for synthesizing a diverse range of phenothiazine analogues.[3] We present a logical, multi-assay workflow—from initial cytotoxicity screening to in-depth mechanistic studies of apoptosis and cell cycle arrest—designed to robustly evaluate and validate the therapeutic potential of these novel chemical entities.

Scientific Rationale: Targeting Cancer's Core Machinery

Phenothiazine derivatives exert their potent antitumor effects not through a single mechanism, but by disrupting multiple, interconnected cellular processes critical for cancer cell survival and proliferation.[4] Their efficacy stems from the ability to induce programmed cell death (apoptosis), halt the cell division cycle, and modulate key oncogenic signaling pathways.[4][5][6]

Key Mechanisms of Action:

• Induction of Apoptosis: Many phenothiazines trigger the intrinsic apoptotic pathway by altering the balance of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins.[2] This leads to mitochondrial dysfunction, the activation of executioner caspases (like caspase-3 and -7), and ultimately, systematic cell dismantling.[1][2]

• Cell Cycle Arrest: These compounds can arrest cancer cells at specific checkpoints in the cell cycle, most commonly in the G0/G1 or G2/M phases, thereby preventing them from replicating.[5][7][8] This action is often linked to the modulation of cyclin-dependent kinases (CDKs) and their regulatory cyclin partners.[8]

• Signaling Pathway Modulation: Phenothiazines are known to interfere with critical survival signals, particularly the PI3K/Akt/mTOR and MAPK/ERK pathways.[5][9] Inhibition of these pathways robs the cancer cell of pro-growth and anti-apoptotic signals, sensitizing it to cell death.

The following diagram illustrates the primary cellular pathways targeted by phenothiazine derivatives, providing a conceptual map for the assays described herein.

Caption: Interconnected signaling pathways modulated by phenothiazine derivatives.

Integrated Experimental Workflow

A tiered approach is essential for efficiently characterizing novel compounds. We advocate for a workflow that begins with broad screening for cytotoxic activity and progressively moves towards more detailed, mechanistic assays for the most potent derivatives. This strategy ensures that resources are focused on candidates with the highest therapeutic potential.

Caption: Tiered workflow for characterizing novel phenothiazine derivatives.

Part 1: Primary Screening - Assessment of Cytotoxicity

Principle: The initial step is to determine the concentration-dependent cytotoxic effect of the derivatives. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust, colorimetric method for this purpose.[10] In viable cells, mitochondrial dehydrogenases convert the yellow MTT tetrazolium salt into purple formazan crystals. The amount of formazan produced is directly proportional to the number of living, metabolically active cells.

Protocol 1: MTT Assay for Cell Viability

Materials:

• Selected cancer cell line (e.g., HeLa, HCT-116, MDA-MB-231)[7][11]

• Complete growth medium (e.g., DMEM with 10% FBS)[10]

• 96-well flat-bottom plates

• 3-Chloro-1-phenothiazin-10-yl-propan-1-one derivative stock solution (e.g., 10 mM in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Seed 5,000-10,000 cells per well in 100 µL of complete medium in a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the phenothiazine derivative in complete medium. Remove the old medium from the cells and add 100 µL of the diluted compounds to the respective wells.

  • Causality: A concentration range spanning several orders of magnitude (e.g., 0.1 µM to 100 µM) is crucial to capture the full dose-response curve.

  • Controls: Include wells with "vehicle control" (medium with the highest concentration of DMSO used, typically <0.5%) and "untreated control" (medium only).[10]

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C. Viable cells will form visible purple formazan crystals.[10]

• Formazan Solubilization: Carefully aspirate the medium from each well without disturbing the crystals. Add 150 µL of DMSO to each well to dissolve the formazan.[10]

• Absorbance Measurement: Gently shake the plate for 10 minutes to ensure complete dissolution. Measure the absorbance at 570 nm.

• Data Analysis:

  • Calculate Percent Viability: (Absorbance_Treated / Absorbance_VehicleControl) * 100.

  • Plot percent viability against the logarithm of the compound concentration and use non-linear regression (sigmoidal dose-response) to determine the IC₅₀ value (the concentration that inhibits 50% of cell viability).

Data Presentation:

Compound	Conc. (µM)	Absorbance (570 nm)	% Viability
Vehicle	0	1.25	100%
Cmpd-X	1	1.10	88%
Cmpd-X	10	0.65	52%
Cmpd-X	100	0.15	12%
IC₅₀ (µM)	-	-	~9.5

Part 2: Mechanistic Elucidation - Apoptosis Induction

Principle: Once a compound's IC₅₀ is known, the next critical question is how it kills the cells. The Annexin V/Propidium Iodide (PI) assay is the gold standard for detecting and quantifying apoptosis. In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, can bind to these exposed residues. PI is a fluorescent nucleic acid stain that cannot cross the intact membrane of live or early apoptotic cells, but it can enter late apoptotic and necrotic cells where membrane integrity is compromised.

Protocol 2: Annexin V / PI Apoptosis Assay via Flow Cytometry

Materials:

• 6-well plates

• Flow cytometer

• Annexin V-FITC/PI Apoptosis Detection Kit

• Binding Buffer (provided in kit)

• Positive control: Staurosporine or Etoposide

Procedure:

• Cell Seeding & Treatment: Seed cells in 6-well plates to reach ~70-80% confluency. Treat with the phenothiazine derivative at concentrations around its IC₅₀ and 2x IC₅₀ for 24 hours. Include vehicle and positive controls.

• Cell Harvesting: Collect both adherent and floating cells to ensure all apoptotic cells are included. Centrifuge and wash the cell pellet with cold PBS.

• Staining: Resuspend the cell pellet in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Causality: Staining is performed in the dark and on ice to prevent degradation of the fluorescent signals and minimize cellular activity.

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze immediately on a flow cytometer, detecting FITC (FL1 channel) and PI (FL2/FL3 channel).

Data Interpretation:

• Lower-Left (Annexin V- / PI-): Live cells

• Lower-Right (Annexin V+ / PI-): Early apoptotic cells

• Upper-Right (Annexin V+ / PI+): Late apoptotic/necrotic cells

• Upper-Left (Annexin V- / PI+): Necrotic cells

Confirmatory Protocol 2B: Caspase-Glo® 3/7 Assay

Principle: As a self-validating step, measuring the activity of executioner caspases 3 and 7 provides direct biochemical evidence of apoptosis. This luminescent assay uses a proluminescent caspase-3/7 substrate. When added to cells, the reagent causes cell lysis, and active caspase-3/7 cleaves the substrate, releasing a substrate for luciferase that generates a "glow" signal proportional to caspase activity.[1]

Procedure (abbreviated):

• Seed cells in a white-walled 96-well plate and treat as described above.

• Add an equal volume of Caspase-Glo® 3/7 Reagent to each well.

• Incubate for 1-2 hours at room temperature.

• Measure luminescence using a plate-reading luminometer. An increase in luminescence relative to the vehicle control indicates apoptosis induction.

Part 3: Mechanistic Elucidation - Cell Cycle Analysis

Principle: To determine if the compound's cytotoxic effects are mediated by halting cell division, cell cycle analysis is performed. Propidium iodide (PI) quantitatively intercalates with the major groove of double-stranded DNA. The amount of PI fluorescence emitted from a stained cell is therefore directly proportional to its DNA content, allowing for differentiation between cells in G0/G1 (2N DNA), S (between 2N and 4N), and G2/M (4N) phases.[2][8]

Protocol 3: Propidium Iodide Cell Cycle Analysis

Materials:

• 6-well plates

• Flow cytometer

• Cold 70% Ethanol

• PI/RNase Staining Buffer

Procedure:

• Cell Seeding & Treatment: Seed and treat cells in 6-well plates as described for the apoptosis assay. A 24-hour treatment is typical.

• Cell Harvesting: Collect all cells and wash with cold PBS.

• Fixation: Resuspend the cell pellet and add cold 70% ethanol dropwise while vortexing gently. This permeabilizes the cells and fixes them.

  • Causality: Dropwise addition of ethanol prevents cell clumping, which is critical for accurate single-cell analysis by flow cytometry. Fixation can be done overnight at 4°C.

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the pellet in PI/RNase Staining Buffer. The RNase is crucial to degrade RNA, ensuring that PI only stains DNA.

• Incubation: Incubate for 30 minutes at room temperature, protected from light.

• Analysis: Analyze on a flow cytometer, acquiring the fluorescence signal on a linear scale. Model the resulting histogram using cell cycle analysis software to quantify the percentage of cells in each phase. A significant accumulation of cells in G0/G1 or G2/M compared to the vehicle control indicates cell cycle arrest.[7]

References

• Therapeutic Mechanisms of Phenothiazine Drugs: A Mini-Review of Advances in Cancer Treatment and Antibiotic Resistance.
• Phenothiazine Derivatives and Their Impact on the Apoptosis Processes: A Review. PMC.
• Application Notes and Protocols for Cell-Based Assays with Phenothiazine Deriv
• Therapeutic Mechanisms of Phenothiazine Drugs: A Mini-Review of Advances in Cancer Treatment and Antibiotic Resistance. PubMed.
• Repurposing phenothiazines for cancer therapy: compromising membrane integrity in cancer cells. Frontiers.
• Repurposing phenothiazines for cancer therapy: compromising membrane integrity in cancer cells. PMC.
• Phenothiazine derivatives as anticancer compounds.
• Phenothiazine Derivatives and Their Impact on the Apoptosis Processes: A Review.
• New phenothiazine conjugates as apoptosis inducing agents: Design, synthesis, In-vitro anti-cancer screening and 131I-radiolabeling for in-vivo evalu
• The anti-cancer efficacy of a novel phenothiazine derivative is independent of dopamine and serotonin receptor inhibition. Frontiers.
• Synthesis and Biological Evaluation of Novel Phenothiazine Derivatives as Potential Antitumor Agents. Taylor & Francis Online.
• 3-CHLORO-1-PHENOTHIAZIN-10-YL-PROPAN-1-ONE. ChemicalBook.

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Introduction: The Versatile Phenothiazine Scaffold

An In-Depth Technical Guide to the Experimental Use of Phenothiazine Intermediates

Phenothiazine, a sulfur- and nitrogen-containing tricyclic heterocycle, serves as a foundational "privileged scaffold" in medicinal chemistry and materials science.[1][2][3] First synthesized in 1883, its derivatives have become landmark drugs, particularly in psychiatry, with the development of antipsychotics like chlorpromazine.[4][5] However, the applications of phenothiazine intermediates extend far beyond their initial use, now encompassing anticancer agents, antimicrobials, and advanced materials for optoelectronics.[3][6][7][8]

The unique, non-planar "butterfly" structure of the phenothiazine core and its electron-rich nature make it an excellent electron donor, a property that underpins its diverse functionalities.[4][9] This guide provides researchers, scientists, and drug development professionals with detailed application notes and validated protocols for the synthesis and experimental utilization of key phenothiazine intermediates. We will explore the causality behind experimental choices, from core synthesis to functional derivatization and application-specific assays.

Part 1: Synthesis of the Core Intermediate: 10H-Phenothiazine

The primary intermediate for almost all phenothiazine-based discovery is the parent molecule, 10H-Phenothiazine. The most common and industrially relevant method for its synthesis is the direct thionation of diphenylamine with sulfur at high temperatures.[1] The choice of catalyst is a critical experimental parameter influencing reaction conditions and yield.

Protocol 1: Synthesis of 10H-Phenothiazine via Iodine Catalysis

This protocol details a classic, high-temperature synthesis of the phenothiazine core using a trace amount of iodine as a catalyst.

Rationale: Iodine facilitates the electrophilic substitution of sulfur onto the diphenylamine rings and subsequent cyclization. While effective, this method requires high temperatures, which can lead to side products if not carefully controlled.

Materials:

• Diphenylamine (1.69 g, 0.01 mol)

• Sulfur (0.64 g, 0.02 mol)

• Iodine (catalytic amount, ~10-20 mg)

• Sand bath or high-temperature heating mantle

• Round bottom flask with reflux condenser

• Filtration apparatus

• Ethanol for recrystallization

Procedure:

• Combine diphenylamine, sulfur, and a trace amount of iodine in a round bottom flask.

• Heat the mixture in a sand bath, gradually raising the temperature to 250-260°C.

• Maintain this temperature for approximately 5 hours. The reaction mixture will darken and evolve hydrogen sulfide (H₂S) gas. (Caution: This step must be performed in a well-ventilated fume hood).

• Allow the reaction mixture to cool to room temperature. The crude product will solidify.

• Purify the crude product by recrystallization from ethanol to obtain pure 10H-Phenothiazine as greenish-yellow crystals.[1]

Protocol 2: Synthesis of 10H-Phenothiazine via AlCl₃ Catalysis

This protocol uses anhydrous aluminum chloride, a Lewis acid catalyst that allows for significantly lower reaction temperatures compared to iodine catalysis.

Rationale: Aluminum chloride activates the diphenylamine substrate, making it more susceptible to electrophilic attack by sulfur, thereby lowering the activation energy of the reaction. This is often preferred for laboratory-scale synthesis to improve safety and energy efficiency.[1]

Materials:

• Diphenylamine (22 g, 0.13 mol)

• Sulfur (8.2 g, 0.25 mol)

• Anhydrous Aluminum Chloride (3.2 g, 0.024 mol)

• Heating mantle with mechanical stirrer

• Round bottom flask

• Filtration apparatus

• Dilute ethanol for washing

Procedure:

• In a round bottom flask, melt a mixture of diphenylamine, sulfur, and anhydrous aluminum chloride.

• Heat the mixture to 160-170°C, stirring continuously.

• Maintain the reaction at this temperature for approximately 2-3 hours.

• Allow the mixture to cool.

• Wash the resulting solid with dilute alcohol and then water to remove any remaining catalyst and unreacted starting materials.

• Further purify the product by recrystallization from ethanol.[1]

Table 1: Comparison of Catalysts for 10H-Phenothiazine Synthesis

Parameter	Iodine Catalysis	Aluminum Chloride Catalysis
Reaction Temperature	250-260°C	160-170°C
Typical Reaction Time	~5 hours	~2-3 hours
Catalyst Type	Halogen	Lewis Acid
Key Advantage	Simple setup	Lower temperature, improved safety

| Reference |[1] |[1] |

Caption: Workflow for the synthesis of the 10H-Phenothiazine core.

Part 2: Derivatization of the Phenothiazine Core

The therapeutic and material properties of phenothiazines are tuned by chemical modifications at two primary sites: the nitrogen atom at the 10-position (N-10) and the aromatic rings, most commonly at the 2-position.[10][11]

N-10 Functionalization: Introducing Side Chains

The N-10 position is readily functionalized via alkylation or acylation, which is crucial for modulating the compound's pharmacological activity.[1][4] For instance, a three-carbon chain between N-10 and a terminal amino group is a key structural feature for neuroleptic activity.[10]

Protocol 3: N-10 Acylation of Phenothiazine

This protocol describes a general method for acylating the phenothiazine nitrogen, a common step in creating diverse derivatives.

Rationale: The hydrogen on the N-10 nitrogen is weakly acidic and can be removed by a base. The resulting phenothiazine anion acts as a nucleophile, readily attacking electrophilic acylating agents like acyl chlorides.

Materials:

• 10H-Phenothiazine (0.01 mol)

• Acyl chloride (e.g., Acetyl Chloride, 0.011 mol)

• Anhydrous solvent (e.g., Toluene, Dichloromethane)

• Base (e.g., Triethylamine or Pyridine, 0.012 mol)

• Round bottom flask, magnetic stirrer, reflux condenser

• 5% Sodium Bicarbonate solution

Procedure:

• Dissolve 10H-Phenothiazine in the anhydrous solvent in a round bottom flask.

• Add the base (e.g., Triethylamine) to the solution and stir.

• Slowly add the acyl chloride to the mixture. The reaction may be exothermic.

• After the addition is complete, reflux the mixture for 2-4 hours to ensure the reaction goes to completion.[1]

• Cool the reaction mixture and distill off the solvent under reduced pressure.

• Wash the resulting residue with a 5% sodium bicarbonate solution to neutralize any excess acid and remove acidic impurities.

• Filter the solid product and purify by recrystallization from a suitable solvent (e.g., ethanol or hexane).

Caption: General pathway for N-10 functionalization of the phenothiazine core.

Part 3: Applications in Drug Discovery & Biological Evaluation

Phenothiazine intermediates are prolific in drug discovery, with recent research focusing on their potential as anticancer agents.[6][12][13] Novel derivatives are often synthesized and screened for cytotoxicity against various cancer cell lines.

Protocol 4: In Vitro Cytotoxicity Screening (MTT Assay)

The MTT assay is a standard colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability. It is frequently used to determine the cytotoxic potential of novel compounds.[6][13]

Rationale: The mitochondrial dehydrogenase enzymes in living cells cleave the tetrazolium ring of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), converting the yellow MTT into an insoluble purple formazan. The amount of formazan produced is directly proportional to the number of viable cells.

Materials:

• Cancer cell line (e.g., HeLa, HepG2, MCF-7)[6][8]

• Cell culture medium, fetal bovine serum (FBS), and antibiotics

• 96-well cell culture plates

• Phenothiazine derivative stock solution (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the phenothiazine derivative in the cell culture medium. Remove the old medium from the wells and add the medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and an untreated control.

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Remove the treatment medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well. Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Carefully remove the MTT solution and add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance of the wells at a wavelength of ~570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the compound concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Table 2: Example Cytotoxicity Data for Novel Phenothiazine Hybrids

Compound	Target Cell Line	IC₅₀ (µM)	Mechanism of Action (if known)	Reference
Hybrid 17b	HepG2 (Liver Cancer)	7.14 - 13.0	Not specified	[8]
Hybrid 17h	MCF-7 (Breast Cancer)	7.14 - 13.0	Not specified	[8]
Derivative 23	PC-3 (Prostate Cancer)	11.59	Antiproliferative	[8]
Compounds 2a, 3a, 4b	HeLa (Cervical Cancer)	High LDH Release*	Membrane damage	[13]

*Note: The study measured Lactate Dehydrogenase (LDH) release, an indicator of cell membrane damage, rather than IC₅₀.[13]

Part 4: Applications in Materials Science & Analytical Chemistry

The reversible oxidative properties and electron-rich nature of phenothiazines make them valuable in materials science and as analytical reagents.[4] They can be used in dye-sensitized solar cells, as antioxidants, and as sensitive chromic sensors.[4][13][14]

Protocol 5: Spectrophotometric Detection of Metal Ions

Phenothiazine derivatives readily react with various metal ions in solution to produce colored species, a property that can be exploited for quantitative analysis using spectrophotometry.[15][16]

Rationale: The phenothiazine derivative forms a colored complex with the target metal ion. According to the Beer-Lambert law, the absorbance of the colored solution is directly proportional to the concentration of the metal ion, allowing for its quantification.

Materials:

• Spectrophotometer

• Standard solution of the target metal ion (e.g., Pd(II), Ru(III), Fe(III))[16]

• Solution of a phenothiazine derivative (e.g., Chlorpromazine) in an appropriate solvent

• Buffer solution to maintain optimal pH

• Cuvettes

Procedure:

• Optimization: Determine the optimal reaction conditions, including pH, reagent concentration, and reaction time, to achieve a colored complex with maximum stability and intensity.[15]

• Calibration Curve: Prepare a series of standard solutions of the metal ion with known concentrations.

• To each standard, add the phenothiazine reagent solution and buffer. Allow the reaction to proceed for the optimized time.

• Measure the absorbance of each solution at the wavelength of maximum absorption (λ_max) against a reagent blank.

• Plot a calibration curve of absorbance versus metal ion concentration.

• Sample Analysis: Prepare the unknown sample using the same procedure and measure its absorbance.

• Determine the concentration of the metal ion in the sample by interpolating its absorbance on the calibration curve.

Conclusion

Phenothiazine intermediates represent a remarkably versatile and enduring chemical scaffold. From the foundational synthesis of the 10H-phenothiazine core to the strategic derivatization that fine-tunes its function, these compounds continue to fuel innovation. The protocols and application notes provided here offer a robust framework for researchers to explore the vast chemical space of phenothiazine derivatives, whether for the development of next-generation therapeutics or novel functional materials. The inherent tunability of the phenothiazine structure ensures its continued relevance in addressing complex scientific challenges.

References

• Benchchem. Application Notes and Protocols for the Synthesis of Phenothiazine Derivatives from 2-((2-Aminophenyl)thio)benzoic Acid.
• Benchchem. Application Notes and Protocols for the Synthesis of Phenothiazine Derivatives.
• Taylor & Francis Online. Synthesis and Biological Evaluation of Novel Phenothiazine Derivatives as Potential Antitumor Agents.
• PubMed Central. Synthesis and Structure of Novel Phenothiazine Derivatives, and Compound Prioritization via In Silico Target Search and Screening for Cytotoxic and Cholinesterase Modulatory Activities in Liver Cancer Cells and In Vivo in Zebrafish.
• MDPI. Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation.
• Taylor & Francis Online. Full article: Synthesis and Biological Evaluation of Novel Phenothiazine Derivatives as Potential Antitumor Agents.
• Research Progress in the Synthesis and Biological Activity of Phenothiazines.
• ResearchGate. Synthetic protocol for phenothiazine derivatives.
• Semantic Scholar. Recent progress in biological activities of synthesized phenothiazines.
• Exploring the therapeutic potential of phenothiazine derivatives in medicinal chemistry.
• IOSRPHR. Synthesis and Evaluation of Phenothiazine Derivatives.
• MDPI. Development of Phenothiazine Hybrids with Potential Medicinal Interest: A Review.
• ResearchGate. Phenothiazine: The seven lives of pharmacology's first lead structure.
• Slideshare. SAR of phenothiazine.pptx.
• PubMed. Development of Phenothiazine Hybrids with Potential Medicinal Interest: A Review.
• PubMed. Chemical structure of phenothiazines and their biological activity.
• Wikipedia. Phenothiazine.
• if-pan.krakow.pl. Chemical structure of phenothiazines and their biological activity.
• PubMed. Application of phenothiazine derivatives and other compounds for the determination of metals in various samples.
• Synthesis of Phenothiazine Derivatives and their Diverse Biological Activities: A Review.
• Journal of Materials Chemistry C (RSC Publishing). Activity of N–H in phenothiazine derivatives: synthesis and applications in fluoride ions sensing and electrochromism.
• ResearchGate. Analytical study of the reaction of phenothiazines with some oxidants, metal ions, and organic substances (review article).

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• 2. researchgate.net [researchgate.net]
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• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. Research Progress in the Synthesis and Biological Activity of Phenothiazines [journal11.magtechjournal.com]
• 8. Development of Phenothiazine Hybrids with Potential Medicinal Interest: A Review [mdpi.com]
• 9. Phenothiazine - Wikipedia [en.wikipedia.org]
• 10. SAR of phenothiazine.pptx [slideshare.net]
• 11. if-pan.krakow.pl [if-pan.krakow.pl]
• 12. Synthesis and Structure of Novel Phenothiazine Derivatives, and Compound Prioritization via In Silico Target Search and Screening for Cytotoxic and Cholinesterase Modulatory Activities in Liver Cancer Cells and In Vivo in Zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. Activity of N–H in phenothiazine derivatives: synthesis and applications in fluoride ions sensing and electrochromism - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 15. Application of phenothiazine derivatives and other compounds for the determination of metals in various samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: A Guide to Optimizing the Synthesis of 3-Chloro-1-phenothiazin-10-yl-propan-1-one

Welcome to the technical support center for the synthesis of 3-Chloro-1-phenothiazin-10-yl-propan-1-one. This molecule is a critical intermediate in the development of various phenothiazine-based pharmaceuticals, most notably as a precursor to drugs like Chlorpromazine.[1][2] Achieving a high yield of this N-acylated product is paramount for the efficiency and cost-effectiveness of subsequent synthetic steps.

This guide is designed for researchers and drug development professionals. It moves beyond a simple recitation of steps to explore the chemical principles at play, offering a robust framework for troubleshooting and optimization. We will address common experimental pitfalls and provide validated protocols to ensure reproducible, high-yield results.

Section 1: Synthesis Overview and Core Mechanism

The synthesis of 3-Chloro-1-phenothiazin-10-yl-propan-1-one is achieved through the N-acylation of the phenothiazine nucleus. This is a classic nucleophilic acyl substitution reaction. The secondary amine nitrogen (at position 10) of the phenothiazine ring acts as a nucleophile, attacking the electrophilic carbonyl carbon of 3-chloropropionyl chloride. The reaction produces one equivalent of hydrochloric acid (HCl), which must be neutralized by a base to drive the reaction to completion.

The overall transformation is as follows:

• Phenothiazine + 3-Chloropropionyl Chloride —(Base, Solvent)→ 3-Chloro-1-phenothiazin-10-yl-propan-1-one + Base·HCl

Understanding this mechanism is the first step in effective troubleshooting. Any factor that diminishes the nucleophilicity of the phenothiazine nitrogen or the electrophilicity of the acyl chloride will adversely affect the reaction yield.

Caption: General experimental workflow for N-acylation of phenothiazine.

Section 2: Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Q1: My reaction has failed or the yield is extremely low (<20%). What are the primary causes?

This is the most frequent issue and almost always traces back to one of three root causes: reagent deactivation, improper stoichiometry, or inadequate reaction conditions.

• Cause A: Hydrolysis of 3-Chloropropionyl Chloride. Acyl chlorides are highly reactive and susceptible to hydrolysis from atmospheric moisture. If your acyl chloride has been improperly stored or if the reaction glassware is not scrupulously dried, it will convert to the unreactive 3-chloropropionic acid, halting the synthesis.

  • Solution: Always use a freshly opened bottle of 3-chloropropionyl chloride or distill it immediately before use. Ensure all glassware is oven- or flame-dried and the reaction is assembled under an inert atmosphere (e.g., Nitrogen or Argon).

• Cause B: Protonation of Phenothiazine. The HCl generated during the reaction will protonate the nitrogen of any unreacted phenothiazine. This forms a phenothiazinium salt, which is no longer nucleophilic and cannot participate in the reaction.

  • Solution: Use a suitable non-nucleophilic base to scavenge the HCl as it forms. A tertiary amine like triethylamine (TEA) or diisopropylethylamine (DIPEA) is ideal. At least 1.1 equivalents relative to the acyl chloride should be used to ensure all HCl is neutralized.

• Cause C: Incorrect Order of Addition. Adding the phenothiazine to a pre-mixed solution of acyl chloride and base can sometimes lead to side reactions. The most controlled method is to add the electrophile (acyl chloride) slowly to the solution of the nucleophile (phenothiazine) and base.

  • Solution: Dissolve the phenothiazine and base in the solvent first. Cool the solution in an ice bath (0 °C) to manage the initial exotherm. Then, add the 3-chloropropionyl chloride dropwise as a solution in the same anhydrous solvent.

Q2: My TLC shows multiple spots, including a significant amount of unreacted starting material, even after a long reaction time. Why isn't the reaction going to completion?

This points to an issue with either the base or the temperature.

• Cause A: Insufficient or Inappropriate Base. If less than one equivalent of base is used, the reaction will stop once the base is consumed, leaving unreacted starting material. Using a weaker base (e.g., sodium bicarbonate) may not be effective in some organic solvents.

  • Solution: Ensure you are using at least 1.1 equivalents of a strong, non-nucleophilic organic base like triethylamine. This ensures the reaction environment remains basic and the phenothiazine stays active.

• Cause B: Reaction Temperature is Too Low. While starting the reaction at 0 °C is critical for control, some reactions require additional thermal energy to proceed to completion.

  • Solution: After the dropwise addition of the acyl chloride at 0 °C is complete, allow the reaction to slowly warm to room temperature and stir for several hours (2-12 h). Monitor the consumption of the starting material by Thin Layer Chromatography (TLC).

Q3: The reaction worked, but my final product is an impure oil that is difficult to crystallize. What went wrong during the work-up?

Product purity is a direct result of an effective work-up procedure. The most common impurity is the hydrochloride salt of your base (e.g., triethylammonium chloride).

• Cause A: Incomplete Removal of Base Salts. Triethylammonium chloride has some solubility in organic solvents like dichloromethane (DCM). A simple water wash may not be sufficient to remove it completely.

  • Solution: During the work-up, perform sequential washes of the organic layer with:

    • Dilute HCl (e.g., 1M) to remove any remaining free base.

    • Saturated sodium bicarbonate (NaHCO₃) solution to neutralize any remaining acid.

    • Brine (saturated NaCl solution) to remove the bulk of the water before drying.

• Cause B: Residual Solvent. Ensure the product is dried under high vacuum to remove all traces of the extraction solvent. Residual solvent can inhibit crystallization.

  • Solution: After concentrating the product on a rotary evaporator, place it on a high-vacuum line for several hours until a constant weight is achieved. For purification, recrystallization from a solvent system like ethanol/water or isopropanol is often effective.

Section 3: Optimized Experimental Protocol

This protocol is designed to be a self-validating system, incorporating the solutions discussed above to maximize yield and purity.

Reagents & Equipment:

• Phenothiazine (1.0 eq)

• 3-Chloropropionyl chloride (1.1 eq)

• Triethylamine (TEA) (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• Oven-dried, two-neck round-bottom flask with a magnetic stir bar

• Addition funnel and condenser

• Inert gas line (Nitrogen or Argon)

• Ice bath

Procedure:

• Setup: Assemble the dry glassware under an inert atmosphere.

• Initial Solution: To the flask, add phenothiazine (1.0 eq) and anhydrous DCM. Stir until fully dissolved. Add triethylamine (1.2 eq) via syringe.

• Cooling: Cool the stirred solution to 0 °C using an ice-water bath.

• Acyl Chloride Addition: In a separate dry flask, prepare a solution of 3-chloropropionyl chloride (1.1 eq) in a small amount of anhydrous DCM. Transfer this solution to the addition funnel.

• Reaction: Add the acyl chloride solution dropwise to the cooled phenothiazine solution over 30 minutes. A white precipitate (triethylammonium chloride) will form.

• Completion: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours. Monitor the reaction by TLC until the phenothiazine spot is consumed.

• Work-up:

  • Quench the reaction by slowly adding deionized water.

  • Transfer the mixture to a separatory funnel. Separate the layers.

  • Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification:

  • The resulting crude solid or oil can be purified by recrystallization from isopropanol to yield the product as a crystalline solid.

Section 4: Data & Visualization

Table 1: Key Parameter Optimization

Parameter	Recommendation	Rationale
Solvent	Anhydrous Dichloromethane (DCM) or Toluene	Aprotic, good solubility for reagents, relatively inert. Must be dry.
Base	Triethylamine (TEA) or DIPEA	Non-nucleophilic HCl scavenger. Prevents protonation of starting material.
Stoichiometry	1.1 eq Acyl Chloride, 1.2 eq Base	Slight excess of reagents ensures the limiting reactant (phenothiazine) is fully consumed.
Temperature	0 °C for addition, then warm to RT	Controls initial exotherm, while allowing the reaction to proceed to completion.
Monitoring	Thin Layer Chromatography (TLC)	Allows for real-time tracking of starting material consumption.

Diagram: Desired Pathway vs. Failure Modes

Caption: Key reaction pathways for success versus common deactivation routes.

Section 5: Frequently Asked Questions (FAQs)

• FAQ 1: Can this method be used for other acyl chlorides? Yes, this N-acylation protocol is robust and generally applicable for reacting phenothiazine with other small acyl chlorides (e.g., acetyl chloride, propionyl chloride) to generate different 10-acylphenothiazine derivatives. Minor adjustments to reaction time may be needed.

• FAQ 2: What is the appearance of the final product? Pure 3-Chloro-1-phenothiazin-10-yl-propan-1-one is typically an off-white to pale yellow crystalline solid. An oily or dark brown appearance indicates impurities.

• FAQ 3: My yield is good, but I see a small, persistent impurity in my NMR. What could it be? If the impurity is not starting material, consider the possibility of C-acylation. While N-acylation is kinetically and thermodynamically favored, trace amounts of Friedel-Crafts C-acylation on the aromatic ring can occur under certain conditions, though this is rare for this specific reaction.[3] Careful purification by column chromatography should be able to separate such isomers.

References

• Jackson, T. G., & Shirley, D. A. (1967). The Friedel-Crafts acetylation and chloroacetylation of the benzophenothiazines. The Journal of Organic Chemistry, 32(4), 1190–1194. Retrieved from [Link]

• Stilinović, V., et al. (2019). Mechanochemical Friedel–Crafts acylations. Beilstein Journal of Organic Chemistry, 15, 1436–1445. Retrieved from [Link]

• Kumar, G., et al. (2007). SYNTHESIS OF 1- AND 3-CHLORO-PHENOTHIAZINES. Heterocyclic Communications, 13(6), 561-566. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 3-Chloro-1-(10H-phenothiazin-10-yl)propan-1-one. Retrieved from [Link]

• Pharmapproach. (2023). Chlorpromazine Hydrochloride: Structure , Synthesis , SAR , Mechanism , Uses. Retrieved from [Link]

• Ghorbani-Choghamarani, A., & Mohammadi, Z. (2022). Response Surface Methodology Optimization of Friedel–Crafts Acylation Using Phosphotungstic Acid Encapsulation in a Flexible Nanoporous Material. ACS Materials Au, 3(2), 123-131. Retrieved from [Link]

• Ghorbani-Choghamarani, A., & Mohammadi, Z. (2022). Response Surface Methodology Optimization of Friedel-Crafts Acylation Using Phosphotungstic Acid Encapsulation in a Flexible Nanoporous Material. PubMed. Retrieved from [Link]

• Adhimoolam, T., et al. (2019).Process for Preparation of Chlorpromazine or its Pharmaceutically Acceptable Salts. U.S. Patent Application No. 20190314385A1.

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• 2. US20190314385A1 - Process for Preparation of Chlorpromazine or its Pharmaceutically Acceptable Salts - Google Patents [patents.google.com]
• 3. The Friedel-Crafts acetylation and chloroacetylation of the benzophenothiazines - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Phenothiazine Compound Purification

This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of phenothiazine compounds. Drawing upon established scientific principles and field-tested methodologies, this document provides in-depth troubleshooting guides and frequently asked questions to ensure the integrity and purity of your compounds.

The Challenge: The Inherent Instability of the Phenothiazine Core

The core of many purification challenges with phenothiazine derivatives lies in their chemical structure. The tricyclic phenothiazine nucleus is highly susceptible to oxidation, particularly at the sulfur atom, leading to the formation of sulfoxides and other degradation products.[1][2][3] This reactivity is influenced by exposure to air, light, heat, and certain chemical environments, making purification a delicate process.[4][5][6]

Troubleshooting Guide: Common Purification Issues & Solutions

This section addresses specific problems you may encounter during the purification of phenothiazine compounds, offering explanations for the underlying causes and providing step-by-step protocols for resolution.

Issue 1: Persistent Impurities After Recrystallization

Symptom: You observe colored impurities (often yellow to brown) in your crystalline product, or analytical data (TLC, HPLC, NMR) indicates the presence of persistent impurities despite repeated recrystallizations.

Probable Cause:

• Co-crystallization of Oxidized Species: Phenothiazine sulfoxide, a common oxidation product, can have similar solubility profiles to the parent compound, leading to its co-crystallization.

• Thermal Degradation: Prolonged heating during dissolution in the recrystallization solvent can cause degradation.[1]

• Ineffective Solvent Choice: The chosen solvent may not provide a sufficient solubility differential between the desired compound and the impurities at high and low temperatures.[7]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for impure phenothiazine crystals.

Detailed Protocol: Purification via Dihydropyran Adduct Formation

For particularly stubborn impurities, a chemical derivatization approach can be highly effective. This method, adapted from a patented procedure, involves forming a dihydropyran adduct, which often has significantly different crystallization properties from the impurities.[8]

• Adduct Formation:

  • In a fume hood, create a slurry of your impure phenothiazine compound in anhydrous ether.

  • Add an excess of 2,3-dihydropyran and a catalytic amount of a concentrated mineral acid (e.g., one drop of sulfuric acid).

  • A mild exothermic reaction should occur, and the adduct will precipitate from the solution.

• Isolation and Washing:

  • Filter the precipitated adduct and wash it thoroughly with a 5% sodium carbonate solution to neutralize the acid catalyst.

• Regeneration of Pure Phenothiazine:

  • Dissolve the washed adduct in boiling ethanol.

  • Add a catalytic amount of concentrated mineral acid (e.g., one drop of sulfuric acid) to the boiling solution.

  • As the solution cools, pure phenothiazine crystals will precipitate.

• Final Isolation:

  • Collect the pure crystals by filtration and wash with cold ethanol. Dry under vacuum.

Issue 2: Product Degradation During Column Chromatography

Symptom: You observe streaking on the TLC plate, the appearance of new, more polar spots during fractionation, or a lower-than-expected yield of the desired product from the column. The collected fractions may also change color upon standing.

Probable Cause:

• Oxidation on Silica/Alumina: The acidic nature of standard silica gel can catalyze the oxidation of sensitive phenothiazine compounds. The large surface area and presence of trapped air exacerbate this issue.

• Solvent-Induced Degradation: Certain solvents, especially if not properly degassed or if they contain peroxide impurities, can promote degradation.

• Photodegradation: Exposure to ambient light during the lengthy process of column chromatography can lead to the formation of photochemical decomposition products.[9]

Preventative Measures & Protocol:

Parameter	Standard Approach (High Risk)	Recommended Approach (Low Risk)	Rationale
Stationary Phase	Standard Silica Gel	Neutralized Silica Gel or Deactivated Alumina	Minimizes acid-catalyzed degradation.
Solvents	Reagent-grade solvents	HPLC-grade, degassed solvents	Removes dissolved oxygen, a key oxidant.
Atmosphere	Open to air	Column packed and run under a positive pressure of inert gas (N2 or Ar)	Prevents atmospheric oxygen from reacting with the compound.[6]
Light Exposure	Ambient lab light	Column wrapped in aluminum foil	Prevents photodegradation.

Step-by-Step Protocol for Inert Column Chromatography:

• Prepare the Stationary Phase: If using silica gel, you can neutralize it by preparing a slurry in your chosen eluent and adding ~1% triethylamine.

• Pack the Column: Pack the column with the prepared stationary phase under a gentle stream of nitrogen or argon.

• Load the Sample: Dissolve your crude product in a minimal amount of the eluent and load it onto the column.

• Elute: Run the column under a slight positive pressure of inert gas, collecting fractions.

• Analyze Fractions: Promptly analyze the collected fractions by TLC to identify those containing the pure product.

• Combine and Evaporate: Combine the pure fractions and remove the solvent under reduced pressure, again minimizing exposure to light and air.

Issue 3: Difficulty Removing Phenothiazine as a Polymerization Inhibitor

Symptom: You are attempting to perform a polymerization reaction with a monomer that is stabilized with phenothiazine, but the polymerization is inhibited or proceeds very slowly.

Probable Cause:

• Phenothiazine is an effective radical scavenger and will inhibit free-radical polymerization even at low concentrations.[10]

Troubleshooting and Removal Methods:

Caption: Decision tree for removing phenothiazine inhibitors.

Recommended Protocols:

• Column Filtration: For small quantities of monomer, pack a Pasteur pipette with a small plug of cotton, followed by a short column of silica gel or basic alumina. Gently push the monomer through the column using a pipette bulb. This is a quick and effective method for removing the polar phenothiazine.[11]

• Vacuum Distillation: For larger quantities or when very high purity is required, vacuum distillation is the most thorough method. It is important to use an appropriate vacuum level to avoid overly rapid distillation.[11]

Frequently Asked Questions (FAQs)

Q1: My pure phenothiazine compound is turning yellow/green upon storage. How can I prevent this?

A1: This color change is a classic sign of oxidation. To ensure the long-term stability of your phenothiazine compound, store it in a tightly sealed container, under an inert atmosphere (nitrogen or argon), and protected from light (e.g., in an amber vial or wrapped in foil). Storing at reduced temperatures (e.g., in a refrigerator or freezer) can also slow the rate of degradation.

Q2: What are the main degradation products I should look for when analyzing my purified phenothiazine?

A2: The most common degradation products are the corresponding sulfoxides and N-oxides.[2][13] Depending on the conditions, other products like 3H-phenothiazin-3-one can also be formed.[1] These can often be detected by HPLC, where they will typically appear as more polar compounds with shorter retention times than the parent phenothiazine in a reversed-phase system.

Q3: Can I use reversed-phase chromatography for phenothiazine purification?

A3: Yes, reversed-phase chromatography (e.g., using a C18 column) is a viable technique and is often used for the analytical separation of phenothiazines.[14][15] For preparative purification, it can be advantageous as it avoids the acidic environment of silica gel. However, it is still crucial to use high-purity, degassed solvents and to protect the compound from light during the process.

Q4: Are there any specific safety precautions I should take when working with phenothiazines?

A4: Phenothiazine and its derivatives can be bioactive compounds and may cause skin irritation or photosensitivity.[16] It is important to handle these compounds in a well-ventilated fume hood and to wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Consult the Safety Data Sheet (SDS) for the specific compound you are working with for detailed safety information.

References

• Roseboom, H., & Perrin, J. H. (1977). Oxidation kinetics of phenothiazine and 10-methylphenothiazine in acidic medium. Journal of Pharmaceutical Sciences, 66(10), 1392–1395. [Link]

• Roseboom, H., & Fresen, J. A. (1975). Oxidative degradation of phenothiazines. Part I Identification of some degradation products of phenothiazine. Pharmaceutica Acta Helvetiae, 50(3), 55–59. [Link]

• Patel, D., et al. (2017). Oxidation of Selected Phenothiazine Drugs During Sample Preparation: Effects of Varying Extraction Conditions on the Extent of Oxidation. Journal of Analytical Toxicology, 42(3), 158-169. [Link]

• Underberg, W. J. M. (1978). Oxidative degradation of pharmaceutically important phenothiazines III: Kinetics and mechanism of promethazine oxidation. Journal of Pharmaceutical Sciences, 67(8), 1133-1136. [Link]

• Vaughan, L. G., & Kramer, D. N. (1968). U.S. Patent No. 3,381,007. U.S.

• Gendron, T., et al. (2020). Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. Molecules, 25(21), 5199. [Link]

• Akash, M. S., et al. (2021). Principles of Pharmaceutical Analysis in Drug Stability and Chemical Kinetics. In Pharmaceutical Analysis. IntechOpen. [Link]

• Davidson, A. G. (1976). The Determination of Phenothiazine Drugs in Pharmaceutical Preparations by a Difference Spectrophotometric Method. Journal of Pharmacy and Pharmacology, 28(11), 795–800. [Link]

• Khan, M. S., et al. (2003). Determination of Five Phenothiazines in Pure and Pharmaceutical Preparations Using Vanadium Pentoxide as a Chromogenic Reagent. Turkish Journal of Chemistry, 27(5), 563-571. [Link]

• Basavaiah, K., & Swamy, J. M. (2001). A new simple, accurate and precise spectrophotometric method for the determination of six phenothiazine drugs in pure form and in dosage forms. Il Farmaco, 56(8), 579-586. [Link]

• Vierling, D. E. (1959). U.S. Patent No. 2,887,482. U.S.

• Goger, E. S., & Goger, N. G. (2016). Determination of Retention Behavior and pKa Values of Some Phenothiazines with Green Chemistry Approach. ACS Omega, 1(5), 845-853. [Link]

• De Leenheer, A. (1976). Chromatographic characterization of phenothiazine drugs by a reversed-phase thin-layer technique. Journal of Chromatography A, 129, 249-262. [Link]

• Cusimano, V. J. (1960). U.S. Patent No. 2,928,767. U.S.

• Moshkin, S. A., et al. (2018). Separation and identification of phenothiazine compounds by thin-layer chromatography. Journal of Analytical Chemistry, 73(1), 76-81. [Link]

• Hanson, J. E. (2019). How do I remove phenothiazine (400 ppm) from monomer, originally present in acrolyl chloride?[Link]

• Movsisyan, M., et al. (2019). Continuous‐Flow Synthesis of Phenothiazine Antipsychotics: A Feasibility Study. Chemistry–A European Journal, 25(57), 13193-13197. [Link]

• Kumar, A., et al. (2020). Synthesis and Evaluation of Phenothiazine Derivatives. IOSR Journal of Pharmacy and Biological Sciences, 15(5), 55-61. [Link]

• Trawiński, J., & Skibiński, R. (2019). Multivariate comparison of photocatalytic properties of thirteen nanostructured metal oxides for water purification. Journal of Environmental Science and Health, Part A, 54(10), 1016-1025. [Link]

• Reddit. (2025). Could I remove phenothiazine with activated charcoal?[Link]

• Wikipedia. (n.d.). Phenothiazine. [Link]

• Patel, D., et al. (2017). Oxidation of Selected Phenothiazine Drugs During Sample Preparation: Effects of Varying Extraction Conditions on the Extent of Oxidation. Journal of Analytical Toxicology, 42(3), 158-169. [Link]

• Smith, P. A. S. (1950). The Chemistry of Phenothiazine. Chemical Reviews, 46(2), 277-310. [Link]

• Cruz-Vera, M., et al. (2009). Determination of phenothiazine derivatives in human urine by using ionic liquid-based dynamic liquid-phase microextraction coupled with liquid chromatography. Journal of Chromatography B, 877(1-2), 37-42. [Link]

• De Leenheer, A. (1973). Review of Methods of Analysis for Phenothiazine Drugs. Journal of Chromatographic Science, 11(11), 589-597. [Link]

• Professor Dave Explains. (2020, January 10). Recrystallization [Video]. YouTube. [Link]

• Scribd. (n.d.). Phenothiazine From Diphenylamine. [Link]

• Taylor, J. L., & St. Louis, E. K. (2023). Phenothiazine. In StatPearls. StatPearls Publishing. [Link]

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• 4. Oxidative degradation of phenothiazines. Part I Identification of some degradation products of phenothiazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Oxidative degradation of pharmaceutically important phenothiazines III: Kinetics and mechanism of promethazine oxidation. | Semantic Scholar [semanticscholar.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. youtube.com [youtube.com]
• 8. US3381007A - Purification of phenothiazine - Google Patents [patents.google.com]
• 9. The determination of phenothiazine drugs in pharmaceutical preparations by a difference spectrophotometric method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Phenothiazine - Wikipedia [en.wikipedia.org]
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• 12. reddit.com [reddit.com]
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• 16. Phenothiazine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Navigating the Stability of 3-Chloro-1-(10H-phenothiazin-10-yl)-1-propanone: A Technical Support Guide

Welcome to the technical support center for 3-Chloro-1-(10H-phenothiazin-10-yl)-1-propanone (CAS 4091-91-2). This guide is designed for researchers, scientists, and drug development professionals to address the stability challenges associated with this compound. Phenothiazine derivatives are known for their therapeutic potential, but their susceptibility to degradation can pose significant hurdles in experimental reproducibility and drug development. This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and validated protocols to ensure the integrity of your research.

Troubleshooting Guide: Addressing Common Stability Issues

This section is formatted in a question-and-answer style to directly address specific issues you may encounter during your experiments.

Question 1: I've observed a change in the color of my solid compound/solution from its initial pale yellow to a pink or brownish hue. What is causing this, and is my compound compromised?

Answer: The observed color change is a strong indicator of degradation, primarily through oxidation and/or photodegradation. The phenothiazine nucleus is susceptible to oxidation, particularly at the sulfur atom, forming a sulfoxide.[1][2] This process can be accelerated by exposure to air and light.[3] The resulting degradation products often have extended chromophores, leading to the observed color.

• Causality: The lone pair of electrons on the sulfur atom in the phenothiazine ring is readily oxidized. This can be a one-step oxidation to the sulfoxide or a two-step oxidation to the sulfone under more strenuous conditions.[4] Additionally, the tricyclic aromatic system is sensitive to light, which can catalyze the formation of radical cations and subsequent degradation.[5][6]

• Is the compound compromised? Yes, a visible color change indicates the presence of impurities. The extent of degradation and its impact on your experiment will depend on the concentration of these impurities. It is crucial to assess the purity of the compound before proceeding.

Question 2: My recent experimental results using 3-Chloro-1-(10H-phenothiazin-10-yl)-1-propanone are inconsistent with previous batches. How can I investigate if compound stability is the root cause?

Answer: Inconsistent results are a common consequence of using a degraded compound. To determine if stability is the issue, a systematic approach is required.

• Step 1: Purity Assessment: The first step is to determine the purity of the current batch of the compound. A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the gold standard for this. A detailed protocol is provided in a later section.

• Step 2: Forced Degradation Study: To understand the degradation profile of your compound, a forced degradation study is recommended.[7][8] This involves subjecting the compound to various stress conditions (acidic, basic, oxidative, thermal, and photolytic) to intentionally induce degradation. This will help in identifying the potential degradation products and developing a robust analytical method to separate them from the parent compound.

• Step 3: Comparison of Profiles: Compare the chromatogram of your current batch with that of a reference standard or a previously well-characterized "good" batch. The presence of additional peaks in the current batch's chromatogram that correspond to the degradation products identified in the forced degradation study will confirm that stability is the issue.

Question 3: I am preparing a stock solution of 3-Chloro-1-(10H-phenothiazin-10-yl)-1-propanone in an organic solvent. What are the best practices to ensure its stability?

Answer: The choice of solvent and storage conditions are critical for maintaining the stability of solutions.

• Solvent Selection: While solubility data for this specific compound is not extensively published, phenothiazine derivatives are generally soluble in a range of organic solvents. Based on general laboratory practice, solvents like acetonitrile, ethanol, and dimethyl sulfoxide (DMSO) are commonly used. It is advisable to prepare a small test solution to confirm solubility and observe for any immediate signs of instability (e.g., color change).

• Recommended Storage Practices:

  • Use amber vials or wrap containers in aluminum foil: To protect the solution from light, which is a major catalyst for degradation.[9]

  • Store under an inert atmosphere: Purge the headspace of the container with an inert gas like argon or nitrogen before sealing to minimize oxidation.

  • Store at low temperatures: As a general precaution, store stock solutions at -20°C or -80°C. However, it is important to ensure that the compound does not precipitate out at these temperatures. Always allow the solution to come to room temperature and vortex before use.

  • Prepare fresh solutions: For critical experiments, it is always best to prepare fresh solutions. Avoid repeated freeze-thaw cycles.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 3-Chloro-1-(10H-phenothiazin-10-yl)-1-propanone?

A1: Based on the known chemistry of phenothiazine derivatives, the primary degradation pathways are:

• Oxidation: The sulfur atom in the phenothiazine ring is prone to oxidation, forming the corresponding sulfoxide and, under harsher conditions, the sulfone.[1][2][4]

• Photodegradation: Exposure to light, particularly UV light, can lead to the formation of reactive radical cations, initiating a cascade of degradation reactions.[5][6] Chlorinated phenothiazines can be particularly susceptible to photodechlorination.

• Hydrolysis: The stability of phenothiazines can be pH-dependent.[10] While the propanone side chain is generally stable, extreme pH conditions could potentially lead to hydrolysis, although this is less common than oxidation and photodegradation.

Diagram: Potential Degradation Pathway of 3-Chloro-1-(10H-phenothiazin-10-yl)-1-propanone

Caption: Potential degradation pathways.

Q2: What are the recommended storage conditions for the solid form of 3-Chloro-1-(10H-phenothiazin-10-yl)-1-propanone?

A2: For the solid compound, the following storage conditions are recommended:

• Temperature: Store in a cool, dry place. For long-term storage, refrigeration (2-8°C) is advisable.[11] Some suppliers recommend cold-chain transportation.[12]

• Light: Protect from light by storing in an amber, tightly sealed container.[3]

• Atmosphere: Store in a well-closed container to protect from air and moisture.[3]

Q3: Are there any known incompatibilities with other common laboratory reagents?

A3: Avoid strong oxidizing agents, as they will readily oxidize the phenothiazine core. Also, be mindful of the solvent used for solutions, as some solvents can promote degradation, especially under light exposure.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study. The extent of degradation should be targeted at 5-20% to ensure that the primary degradation products are formed without complete destruction of the parent compound.

1. Preparation of Stock Solution:

• Prepare a stock solution of 3-Chloro-1-(10H-phenothiazin-10-yl)-1-propanone in a suitable solvent (e.g., acetonitrile:water, 50:50 v/v) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours.

• Thermal Degradation: Expose the solid compound to 60°C for 48 hours. Then, prepare a 1 mg/mL solution.

• Photolytic Degradation: Expose the solid compound and a 1 mg/mL solution to a photostability chamber (ICH Q1B guidelines) for a specified duration.

3. Sample Preparation for Analysis:

• After the specified time, cool the samples to room temperature.

• Neutralize the acidic and basic samples with an equivalent amount of base or acid, respectively.

• Dilute all samples to a final concentration suitable for HPLC analysis (e.g., 100 µg/mL).

4. Analysis:

• Analyze all stressed samples, along with an unstressed control sample, using the stability-indicating HPLC method described below.

Diagram: Forced Degradation Workflow

Caption: Workflow for forced degradation study.

Protocol 2: Stability-Indicating HPLC-UV Method

This is a general-purpose HPLC method that should provide good resolution between the parent compound and its potential degradation products. Method optimization may be required.

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 40% B; 5-20 min: 40-80% B; 20-25 min: 80% B; 25-30 min: 80-40% B; 30-35 min: 40% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
UV Detection	254 nm

Method Validation:

• Specificity: Demonstrate that the method can resolve the parent peak from degradation products and any matrix components.

• Linearity: Establish a linear relationship between concentration and peak area over a defined range.

• Accuracy and Precision: Determine the closeness of the measured values to the true values and the degree of scatter between a series of measurements.

• Robustness: Assess the method's performance under small, deliberate variations in method parameters.

References

• [Studies on the stability of injectable solutions of some phenothiazines. Part 1: Effects of pH and buffer systems]. PubMed. ([Link])

• Influence of environment and substituents on the stability of the radical cations of several phenothiazine derivatives. PubMed. ([Link])

• Synthetic Routes and Bioactivity Profiles of the Phenothiazine Privileged Scaffold. MDPI. ([Link])

• Phenothiazine – Knowledge and References. Taylor & Francis Online. ([Link])

• Forced Degradation Studies. SciSpace. ([Link])

• Forced degradation and impurity profiling: A review. ScienceDirect. ([Link])

• 3-Chloro-1-(2-chloro-phenothiazin-10-yl)-propan-1-one. PubChem. ([Link])

• 3-Chloro-1-(10H-phenothiazin-10-yl)propan-1-one. Pharmaffiliates. ([Link])

• Phenothiazine. Wikipedia. ([Link])

• [Pharmaceutical Studies on Phenothiazine Derivatives. V. Photodegradation of Thioproperazine, Acetylpromazine, and Its Sulfoxide]. PubMed. ([Link])

• Phenothiazine oxidation process. ResearchGate. ([Link])

• Electrochemical, Chemical and Enzymatic Oxidations of Phenothiazines. Request PDF. ([Link])

• Phenothiazines - Structure, Properties, uses, Synthesis, Assay, Storage, Dosage forms, Dose. Pharmacy 180. ([Link])

• Properties of Common Laboratory Solvents. ([Link])

• LC and NMR Studies for Identification and Characterization of Degradation Byproducts of Olmesartan Acid, Elucidation of Their Degradation Pathway and Ecotoxicity Assessment. MDPI. ([Link])

• Pharmaceutical impurities and degradation products: Uses and applications of NMR techniques. CONICET. ([Link])

• HPLC Method for Analysis of Sodium 3-chloro-2-hydroxypropane-1-sulfonate on Newcrom BH. SIELC Technologies. ([Link])

• A Deeper Investigation of Drug Degradation Mixtures Using a Combination of MS and NMR Data: Application to Indapamide. National Center for Biotechnology Information. ([Link])

• MULTI-ACTIVE METHOD FOR THE ANALYSIS OF ACTIVE SUBSTANCES IN FORMULATED PRODUCTS TO SUPPORT QUALITY CONTROL. CIPAC. ([Link])

• MS and NMR Analysis of Isotopically Labeled Chloramination Disinfection Byproducts: Hyperlinks and Chemical Reactions. National Center for Biotechnology Information. ([Link])

• Microbial Stereo Inversion of (R) 3 Chloro-1,2-Propandiol by Wickerhamomyces anomalous MGR6-KY209903. MDPI. ([Link])

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• 1. biomedres.us [biomedres.us]
• 2. Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. Synthetic Routes and Bioactivity Profiles of the Phenothiazine Privileged Scaffold [mdpi.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. scispace.com [scispace.com]
• 7. library.dphen1.com [library.dphen1.com]
• 8. mdpi.com [mdpi.com]
• 9. [Studies on the stability of injectable solutions of some phenothiazines. Part 1: Effects of pH and buffer systems] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 3-Chloro-1-(2-chloro-phenothiazin-10-yl)-propan-1-one | C15H11Cl2NOS | CID 1713184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 4091-91-2|3-Chloro-1-(10H-phenothiazin-10-yl)propan-1-one|BLD Pharm [bldpharm.com]
• 12. A Deeper Investigation of Drug Degradation Mixtures Using a Combination of MS and NMR Data: Application to Indapamide - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for Phenothiazine Acylation

Welcome to the technical support center for phenothiazine functionalization. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with the phenothiazine scaffold. Acylation is a fundamental transformation for modifying the electronic and pharmacological properties of this important heterocyclic system. However, the reaction is nuanced, with competition between N-acylation at the central nitrogen atom and C-acylation (Friedel-Crafts) on the electron-rich aromatic rings.

This document provides in-depth, field-proven insights to help you navigate these challenges, optimize your reaction conditions, and troubleshoot common issues effectively.

Core Principles: The N- vs. C-Acylation Dichotomy

The key to successfully acylating phenothiazine lies in understanding the delicate balance between two competing reaction pathways. The outcome is dictated by your choice of acylating agent, catalyst, solvent, and temperature.

• N-Acylation: This occurs when the nucleophilic nitrogen atom of the phenothiazine ring directly attacks the acylating agent. This pathway is generally favored under neutral or basic conditions and does not require a strong Lewis acid catalyst. The resulting N-acylphenothiazines are important intermediates and final products in their own right.[1][2]

• C-Acylation (Friedel-Crafts Acylation): This is a classic electrophilic aromatic substitution where an acyl group is introduced onto one of the benzene rings.[3][4] To proceed, this reaction requires a Lewis acid catalyst (e.g., AlCl₃, FeCl₃) to generate a highly electrophilic acylium ion from an acyl halide or anhydride.[5][6][7] The electron-donating character of both the nitrogen and sulfur atoms activates the aromatic rings, but also complicates regioselectivity.

Logical Relationship: N- vs. C-Acylation

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
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• 5. The Friedel-Crafts acetylation and chloroacetylation of the benzophenothiazines - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Side Reactions in the Synthesis of Phenothiazine Derivatives

Welcome to the Technical Support Center for phenothiazine synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of phenothiazine derivatives. By understanding the underlying causes of these issues, you can optimize your reaction conditions, improve yields, and ensure the purity of your target compounds.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions in phenothiazine synthesis and what causes them?

A1: The synthesis of phenothiazine and its derivatives can be susceptible to several side reactions, primarily due to the electron-rich nature of the heterocyclic core and the reaction conditions employed. Key issues include:

• Oxidation: The sulfur atom in the phenothiazine ring is easily oxidized to form sulfoxides and sulfones.[1] This is often caused by the presence of atmospheric oxygen, especially at elevated temperatures, or the use of harsh oxidizing reagents.

• Formation of Tarry Byproducts: Particularly in the classical synthesis from diphenylamine and sulfur, high temperatures can lead to the formation of complex, high-molecular-weight, tarry substances, which significantly reduces the yield and complicates purification.[2]

• Lack of Regioselectivity: When using substituted starting materials, controlling the position of new functional groups can be challenging, leading to a mixture of isomers.[3] This is a common issue in both classical thionation and some modern cross-coupling methods.[3]

• Incomplete Reactions: Failure to reach completion results in a mixture of starting materials, intermediates, and the desired product, making isolation difficult.

• Competitive Cyclization Pathways: In methods like the Smiles rearrangement, a competing Ullmann-type cyclization can occur, leading to the formation of isomeric products.

Q2: How can I minimize the formation of oxidized byproducts like sulfoxides and sulfones?

A2: Minimizing oxidation is crucial for a successful phenothiazine synthesis. Here are several strategies:

• Inert Atmosphere: Conduct your reactions under an inert atmosphere, such as nitrogen or argon, to exclude atmospheric oxygen. This is one of the most effective ways to prevent the formation of sulfoxides.

• Degassed Solvents: Use solvents that have been properly degassed to remove dissolved oxygen.

• Control of Reaction Temperature: Avoid excessively high temperatures, as they can promote oxidation.

• Judicious Choice of Reagents: When an oxidation step is intended, use mild and selective oxidizing agents to avoid over-oxidation to the sulfone. For other steps, ensure your reagents are free from oxidizing impurities.

• Antioxidants: In some cases, the addition of a small amount of an antioxidant can be beneficial, although this should be evaluated on a case-by-case basis to avoid interference with the desired reaction.

Q3: I'm observing a low yield in my reaction. What are the general troubleshooting steps I should follow?

A3: Low yields are a common frustration in multi-step organic synthesis. A systematic approach to troubleshooting is essential.

Troubleshooting Workflow for Low Yields

Caption: A logical workflow to diagnose and address causes of low reaction yields.

Detailed Troubleshooting Steps:

• Reagent Quality: Ensure all starting materials, reagents, and solvents are pure and dry. Impurities can act as catalysts for side reactions or inhibit the desired transformation.

• Reaction Conditions:

  • Temperature: Small deviations from the optimal reaction temperature can have a significant impact on yield. Use a calibrated thermometer and a reliable heating source.

  • Reaction Time: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Both incomplete reactions and prolonged reaction times can lead to lower yields due to decomposition or side product formation.

  • Atmosphere: As mentioned, the phenothiazine core is susceptible to oxidation. Ensure a properly maintained inert atmosphere if required.

• Stoichiometry: Carefully control the molar ratios of your reactants. An excess of one reactant may be necessary to drive the reaction to completion, but it can also lead to side reactions.

• Work-up and Purification: Losses can occur during the work-up and purification stages. Ensure your extraction and chromatography techniques are optimized for your specific product.

Q4: What are the key differences and potential pitfalls of the major phenothiazine synthesis routes?

A4: The choice of synthetic route depends on the desired substitution pattern and the available starting materials. Each has its own set of advantages and potential side reactions.

Synthesis Route	Description	Common Side Reactions/Pitfalls
Classical Synthesis	Reaction of diphenylamine with sulfur at high temperatures, often with an iodine catalyst.[4][5][6]	Formation of tarry byproducts, poor regioselectivity with substituted diphenylamines, evolution of toxic H₂S gas.[3]
Smiles Rearrangement	An intramolecular nucleophilic aromatic substitution to form the phenothiazine core.[7][8]	Competing Ullmann-type cyclization, requirement for specific activating groups on the aromatic ring.
Ullmann Condensation	Copper-catalyzed reaction between an o-aminothiophenol and an o-halobenzene derivative.[9][10]	High reaction temperatures, stoichiometric amounts of copper in older methods, potential for homocoupling of starting materials.[9]
Buchwald-Hartwig Amination	Palladium-catalyzed cross-coupling of an amine with an aryl halide.[11][12]	Catalyst deactivation, β-hydride elimination leading to hydrodehalogenation, sensitivity to functional groups.[11]

Part 2: Troubleshooting Guides for Specific Synthesis Routes

Classical Synthesis: Diphenylamine and Sulfur

Q: My reaction is producing a lot of dark, tarry byproducts and a low yield of phenothiazine. What's going wrong?

A: This is a very common issue with the classical Bernthsen synthesis. The high temperatures required for this reaction can lead to complex, undefined polymerization and degradation pathways, resulting in the formation of tar.

Causality and Solutions:

• Excessive Temperature: Overheating the reaction mixture is a primary cause of tar formation. Carefully control the temperature and avoid exceeding the optimal range for your specific substrates.

• Stoichiometry: Using a stoichiometric amount of sulfur can lead to a higher proportion of tarry byproducts. Employing an excess of diphenylamine can help to mitigate this and improve the yield of the desired phenothiazine.[2] The unreacted diphenylamine can often be recovered and reused.[2]

• Reaction Time: Prolonged heating can also contribute to byproduct formation. Monitor the reaction closely and stop it once the starting material has been consumed.

• Catalyst: The choice and amount of catalyst (e.g., iodine or aluminum chloride) can influence the reaction rate and selectivity. Ensure you are using the optimal catalyst loading.

Experimental Protocol: Optimizing the Classical Phenothiazine Synthesis

• Setup: Assemble a reaction vessel equipped with a mechanical stirrer, a thermometer, a condenser, and a gas outlet connected to a scrubber (e.g., a bleach solution) to trap the evolved hydrogen sulfide (H₂S).

• Reagents: Charge the flask with diphenylamine and a catalytic amount of iodine.

• Heating: Begin heating the mixture with stirring.

• Sulfur Addition: Once the diphenylamine has melted, add sulfur in portions to control the initial exotherm and the rate of H₂S evolution.

• Temperature Control: Maintain the reaction temperature at the optimal level (typically 160-200°C) and monitor the reaction progress by TLC.[2]

• Work-up: After the reaction is complete, cool the mixture and dissolve it in a suitable solvent. The crude product can then be purified by recrystallization or chromatography to remove the tarry impurities.

Smiles Rearrangement

Q: How can I favor the Smiles rearrangement over the competing Ullmann cyclization?

A: The Smiles rearrangement and Ullmann cyclization are often in competition during the synthesis of phenothiazines from o-aminodiphenyl sulfides. The outcome is highly dependent on the reaction conditions and the substitution pattern of the starting material.

Mechanistic Considerations:

• Smiles Rearrangement: This is an intramolecular nucleophilic aromatic substitution that proceeds through a spirocyclic intermediate (Meisenheimer complex). It is generally favored by strong bases and polar aprotic solvents.

• Ullmann Cyclization: This is a copper-catalyzed (or thermally induced) intramolecular C-N bond formation. It may be favored under neutral or weakly acidic conditions and at higher temperatures.

Workflow Diagram: Navigating Smiles Rearrangement vs. Ullmann Cyclization

Caption: Key factors influencing the pathway towards either Smiles rearrangement or Ullmann cyclization.

Ullmann Condensation

Q: My Ullmann condensation is sluggish and gives a poor yield. What factors should I investigate?

A: The Ullmann condensation for phenothiazine synthesis can be challenging due to the harsh conditions traditionally required.

Troubleshooting Checklist:

• Catalyst Activity: Traditional Ullmann reactions often use copper powder, which can have variable activity. Consider using "activated" copper or modern soluble copper catalysts with appropriate ligands (e.g., diamines, amino acids) to improve efficiency at lower temperatures.[9][13]

• Solvent: High-boiling polar solvents like DMF, NMP, or nitrobenzene are typically used.[9] Ensure the solvent is anhydrous.

• Temperature: These reactions often require high temperatures (>210°C) to proceed at a reasonable rate.[9] Ensure your heating setup can maintain a stable, high temperature.

• Substrate Reactivity: The aryl halide's reactivity is crucial. Aryl iodides are more reactive than bromides, which are more reactive than chlorides.[9] Electron-withdrawing groups on the aryl halide can also increase its reactivity.[9]

• Base: The choice of base is important for deprotonating the amine and/or thiophenol. Common bases include K₂CO₃ or NaOH.

Buchwald-Hartwig Amination

Q: I'm having trouble with my Buchwald-Hartwig amination for N-aryl phenothiazine synthesis. What are the common issues?

A: The Buchwald-Hartwig amination is a powerful tool, but its success is highly dependent on the careful selection of catalyst, ligand, base, and solvent.

Common Pitfalls and Solutions:

• Catalyst and Ligand Choice: The combination of the palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃) and the phosphine ligand is critical. Sterically hindered and electron-rich ligands often give the best results, especially for less reactive aryl chlorides.[14][15] It is often preferable to use a pre-catalyst for more reliable formation of the active catalytic species.[14]

• Base Selection: The base plays a crucial role in the catalytic cycle. Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) are commonly used. However, for base-sensitive functional groups, weaker bases like K₂CO₃ or Cs₂CO₃ may be necessary, though this might require higher temperatures or longer reaction times.[12]

• Side Reactions:

  • Hydrodehalogenation: This occurs when the aryl halide is reduced, replacing the halide with a hydrogen atom. This can be a significant side reaction, and its extent can often be minimized by ligand choice.[11][16]

  • β-Hydride Elimination: This can be an issue with certain amine substrates and can lead to the formation of an imine and the hydrodehalogenated arene.[11]

• Aryl Halide Reactivity: As with the Ullmann reaction, the reactivity order is I > Br > Cl. Aryl chlorides are generally the most challenging substrates and may require more specialized catalyst systems.[14]

Troubleshooting Table: Key Parameters for Successful Buchwald-Hartwig Amination

Parameter	Common Issue	Recommended Action
Palladium Source	Inconsistent catalyst activation with Pd(OAc)₂.[14]	Use a Pd(0) source like Pd₂(dba)₃ or a well-defined precatalyst.
Ligand	Low reactivity with standard phosphine ligands.	Screen a variety of sterically hindered, electron-rich biarylphosphine ligands (e.g., XPhos, RuPhos).[12]
Base	Decomposition of base-sensitive substrates.	Use a weaker base such as K₂CO₃ or Cs₂CO₃ instead of NaOtBu.[12]
Solvent	Poor solubility or side reactions.	Toluene, dioxane, and THF are common choices. Ensure the solvent is anhydrous and degassed.[12][14]
Temperature	Sluggish reaction at room temperature.	Gradually increase the temperature, monitoring for product formation and decomposition.

Part 3: Purification and Analysis of Phenothiazine Derivatives

Q: I'm struggling with the purification of my crude phenothiazine derivative. What are the recommended methods?

A: The purification of phenothiazines can be challenging due to their tendency to streak on silica gel and their susceptibility to oxidation.

• Recrystallization: This is often the first method to try for solid products. A variety of solvents may need to be screened to find one that provides good differential solubility for the product and impurities.

• Column Chromatography:

  • Stationary Phase: Silica gel is commonly used, but it can be slightly acidic and may cause degradation of sensitive compounds. In such cases, using deactivated silica (e.g., by adding a small amount of triethylamine to the eluent) or switching to a different stationary phase like alumina can be beneficial.

  • Eluent System: A gradient elution is often necessary to separate the product from closely related impurities.

• Distillation: For crude phenothiazine from the classical synthesis, distillation after admixing with silicon dioxide can be an effective purification method at high temperatures (300-550°C).[17]

• Adduct Formation: A method for purifying phenothiazine involves forming a dihydropyran derivative, which can be precipitated, filtered, and then decomposed back to pure phenothiazine.

Q: What analytical techniques are best for identifying and quantifying side products in my reaction mixture?

A: A combination of chromatographic and spectroscopic techniques is ideal for a thorough analysis.

• Thin Layer Chromatography (TLC): TLC is an invaluable tool for rapid reaction monitoring and for identifying the number of components in a mixture.[18][19][20] Phenothiazines and their oxidized byproducts can often be visualized as distinct spots, sometimes with different colors after treatment with a staining reagent (e.g., sulfuric acid spray).[18]

• High-Performance Liquid Chromatography (HPLC): HPLC provides much higher resolution than TLC and is excellent for separating complex mixtures and quantifying the components. A UV detector is commonly used for phenothiazines due to their strong UV absorbance.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is a powerful technique that combines the separation power of HPLC with the identification capabilities of mass spectrometry. It is highly effective for identifying unknown byproducts by their mass-to-charge ratio.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for the structural elucidation of the final product and can also be used to identify and quantify major impurities in the crude reaction mixture.

References

• Regio- and diastereoselective synthesis of cyclobutylated phenothiazines via [2 + 2] photocycloaddition: demonstrating wavelength-gated cycloreversion inside live cells. (2024). National Institutes of Health. [Link]

• Synthetic Routes and Bioactivity Profiles of The Phenothiazine Privileged Manifold. (2025). ResearchGate. [Link]

• Help troubleshooting a Buchwald-Hartwig amination? (2018). Reddit. [Link]

• Thin-layer chromatographic separation and identification of certain phenothiazines. (2013). TSI Journals. [Link]

• Advancing Sulfinyl Radical Chemistry: An Asymmetric Smiles Rearrangement with Chiral Sulfoxides. (2025). National Institutes of Health. [Link]

• Three-component selective synthesis of phenothiazines and bis-phenothiazines under metal-free conditions. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Purification of phenothiazine. (1959).

• Thin layer chromatographic separation and identification of certain phenothiazines. (n.d.). ResearchGate. [Link]

• Synthesis of phenothiazines from cyclohexanones and 2-aminobenzenethiols under transition-metal-free conditions. (2013). ResearchGate. [Link]

• Phenothiazine. (n.d.). Wikipedia. [Link]

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• Modern Aspects of the Smiles Rearrangement. (2017). SciSpace. [Link]

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• Preparation of sec and tert amines by Buchwald-Hartwig Amination. (n.d.). Organic Chemistry Data. [Link]

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• The Buchwald–Hartwig Amination After 25 Years. (2019). University of Groningen Research Portal. [Link]

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• RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. (2011). National Institutes of Health. [Link]

• Synthesis of Phenothiazine from Diphenylamine.pptx. (2021). Slideshare. [Link]

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• Truce-Smiles Rearrangements by Strain Release: Harnessing Primary Alkyl Radicals for Metal-Free Arylation. (2021). PubMed. [Link]

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• Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. (2020). MDPI. [Link]

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Technical Support Center: A Troubleshooting Guide for the HPLC Separation of Phenothiazines

As a Senior Application Scientist, I've frequently guided researchers through the nuances of separating challenging compounds. Phenothiazines, a critical class of antipsychotic drugs, are notoriously difficult to analyze via High-Performance Liquid Chromatography (HPLC). Their basic nature and complex structure often lead to frustrating chromatographic issues like severe peak tailing and poor resolution.

This guide is structured as a series of targeted questions and answers to address the specific problems you are likely to encounter. We will move beyond simple checklists to explore the underlying chemical principles, empowering you to make informed, effective troubleshooting decisions.

Part 1: The Core Problem - Understanding and Eliminating Peak Tailing

Peak tailing is the most common and significant issue in the analysis of phenothiazines. It compromises peak integration, reduces sensitivity, and degrades resolution. Addressing it is the first priority for successful method development.

Q1: Why are my phenothiazine peaks exhibiting severe tailing?

A1: The primary cause is a secondary, undesirable interaction between your basic phenothiazine analytes and the silica-based stationary phase of your HPLC column.[1]

The Causality Explained: Phenothiazines are basic compounds, typically with pKa values in the range of 8 to 10.[2][3] This means that in typical reversed-phase mobile phases (pH 3-7), the tertiary amine in their side chain is protonated, carrying a positive charge.

Standard silica-based HPLC columns have residual silanol groups (Si-OH) on their surface. At pH values above approximately 3.5, these silanol groups begin to deprotonate, becoming negatively charged (Si-O⁻).[1] The positively charged phenothiazine molecule is then strongly attracted to these negatively charged sites via an ionic interaction. This secondary interaction is stronger than the desired hydrophobic (reversed-phase) interaction, causing a portion of the analyte molecules to lag behind the main peak, resulting in significant tailing.

Caption: Analyte-Stationary Phase Interaction at Different pH.

Q2: I understand the problem. What is the most effective first step to fix peak tailing?

A2: The most critical and impactful action you can take is to control the mobile phase pH . The goal is to suppress the ionization of the silanol groups.

The Causality Explained: By lowering the mobile phase pH to a range of 2.5 to 3.5, you create an environment rich in protons (H⁺). This high concentration of protons forces the equilibrium of the silanol groups back to their neutral, protonated state (Si-OH), effectively eliminating the negative charges on the stationary phase surface.[1][4] While the phenothiazine remains positively charged, the primary site for the unwanted ionic interaction has been neutralized, leading to a dramatic improvement in peak symmetry.

Protocol 1: Systematic Mobile Phase pH Adjustment

• Buffer Selection: Choose a buffer effective in the pH 2.5-3.5 range, such as phosphate or formate. Use only high-purity, HPLC-grade solvents and additives to avoid baseline issues.

• Initial Preparation: Prepare your aqueous mobile phase component with the chosen buffer at a concentration of 10-25 mM.

• pH Adjustment: Using a calibrated pH meter, add a suitable acid (e.g., phosphoric acid for a phosphate buffer, formic acid for a formate buffer) dropwise to the aqueous phase until you reach a target pH of 3.5.

• Mobile Phase Combination: Mix the pH-adjusted aqueous phase with your organic modifier (e.g., acetonitrile or methanol) in the desired ratio. Important: Always adjust the pH of the aqueous component before mixing with the organic solvent.

• Test and Observe: Equilibrate your column with the new mobile phase for at least 15-20 column volumes and inject your sample. Observe the peak shape.

• Iterate if Necessary: If tailing persists, incrementally lower the pH by 0.2-0.3 units (e.g., to 3.2, 3.0, 2.8) and repeat the analysis. Be mindful of your column's pH limitations; most silica columns have a lower limit of pH 2.0.[5][6]

Q3: I've lowered the pH to 2.8, and while the peak shape is much better, there's still some residual tailing. What should I do next?

A3: If pH adjustment alone is insufficient, the next step is to use a mobile phase additive that acts as a competitive binding agent.

The Causality Explained: Even at low pH, a small population of highly acidic silanols may remain ionized. A basic additive, such as triethylamine (TEA), acts as a "silanol masking agent."[4] TEA is a small, basic molecule that will be protonated in the mobile phase. It competitively binds to any remaining active silanol sites, effectively shielding the larger phenothiazine analyte from these secondary interaction points.

Additive	Typical Concentration	Mechanism of Action
Triethylamine (TEA)	0.1% - 0.5% (v/v)	Competitively binds to active silanol sites.
N,N-Dimethyloctylamine	20 mM	Acts as an ion-pairing agent and silanol blocker.[7]

Experimental Protocol:

• Start by adding a low concentration of TEA (e.g., 0.1%) to your pH-adjusted aqueous mobile phase.

• Mix, equilibrate the system, and inject your sample.

• Observe the peak shape. TEA should provide a noticeable improvement in symmetry. Note that it may also slightly alter the retention time and selectivity of your separation.

Q4: How does my column choice affect this problem?

A4: Your column is a critical variable. Modern columns are designed specifically to minimize these secondary interactions.

The Causality Explained:

• High-Purity Silica: Modern columns use high-purity silica with a much lower concentration of metal contaminants, which can also act as secondary interaction sites.

• End-Capping: After the primary C18 or C8 chains are bonded to the silica, the column is treated with a small silylating reagent (like trimethylchlorosilane) to "cap" many of the remaining accessible silanol groups. Columns with superior, double end-capping offer better performance for basic compounds.[8]

• Steric Hindrance: Some columns use bulky side groups on the stationary phase to physically block analytes from accessing the underlying silanol groups.

When starting a new method for phenothiazines, selecting a column marketed for "high performance for basic compounds" or one with "low silanol activity" is a proactive step that can save significant troubleshooting time.[8][9]

Part 2: Troubleshooting Other Common Chromatographic Issues

Once peak tailing is under control, you may face other challenges related to peak shape, retention, or resolution.

Q5: My peaks are now fronting instead of tailing. What causes this?

A5: Peak fronting is typically caused by either sample overload or sample solvent incompatibility .[10]

The Causality Explained:

• Sample Overload: Injecting too high a concentration of your analyte saturates the stationary phase at the column inlet. The overloaded molecules cannot all interact with the stationary phase and travel down the column faster, leading to a fronting peak.

  • Solution: Dilute your sample or reduce the injection volume.[4][11]

• Solvent Incompatibility: If your sample is dissolved in a solvent that is significantly stronger (more eluting power) than your mobile phase (e.g., sample in 100% acetonitrile, mobile phase in 30% acetonitrile), the sample solvent itself acts as a powerful eluent upon injection. This pushes the analyte band through the column head in a distorted way.[12]

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase. If solubility is an issue, use the weakest solvent possible that will still dissolve the sample.

Q6: My retention times are unstable and drifting between injections. What are the likely causes?

A6: Retention time instability is a common problem that usually points to one of three areas: insufficient column equilibration, mobile phase instability, or temperature fluctuations.[10][13]

The Causality Explained:

• Column Equilibration: After a gradient run, the column needs time to return to the initial mobile phase conditions. If you inject the next sample before the column is fully re-equilibrated, the starting conditions will be inconsistent, leading to drifting retention times.

  • Solution: Increase the column equilibration time at the end of your gradient method. A good starting point is 10-15 column volumes.[10]

• Mobile Phase Preparation: The pH of buffered mobile phases can change over time due to absorption of atmospheric CO₂. Additionally, the more volatile organic component can selectively evaporate, changing the solvent ratio.

  • Solution: Prepare fresh mobile phase daily and keep solvent bottles capped.[14] Ensure the mobile phase is thoroughly mixed before use.

• Temperature Control: Retention time is highly sensitive to temperature. A change of just 1°C can alter retention times by 1-2%.

  • Solution: Always use a thermostatted column compartment to maintain a constant, stable temperature.[15]

Q7: I can't achieve baseline resolution between two of my phenothiazine analytes. How can I improve this?

A7: Improving resolution requires changing the selectivity of your method. This is best achieved by modifying the mobile phase or the gradient.

The Causality Explained: Selectivity is the ability to differentiate between two analytes. It can be influenced by several factors:

• Organic Modifier: Acetonitrile and methanol interact differently with analytes due to differences in polarity and dipole moment. Switching from one to the other can significantly alter the elution order and spacing of peaks. For some phenothiazines, methanol has been shown to provide different selectivity compared to acetonitrile.[16]

• Gradient Slope: In a gradient method, a shallower gradient (i.e., a smaller change in organic solvent percentage over a longer time) gives the analytes more time to interact with the stationary phase, which can improve the separation of closely eluting peaks.[11]

• Column Chemistry: If mobile phase changes are insufficient, switching to a different stationary phase (e.g., from a C18 to a C8 or a Phenyl-Hexyl column) will provide a different set of interactions and likely change the selectivity.

Troubleshooting Workflow Diagram

The following diagram outlines a systematic approach to troubleshooting the most common issue of peak tailing in phenothiazine analysis.

Caption: A systematic workflow for troubleshooting peak tailing.

References

• Pistos, C., & Stewart, J. T. (2003). Direct injection HPLC method for the determination of selected phenothiazines in plasma using a Hisep column. Biomedical Chromatography, 17(7), 465–470. [Link]

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• ACE HPLC Columns. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Phenomenex. (n.d.). Troubleshooting Guide. Retrieved from [Link]

• AELAB. (2025). Expert Guide to Troubleshooting Common HPLC Issues. Retrieved from [Link]

• Cimpoiu, C., et al. (2002). Separation of N-alkyl phenothiazine sulfones by HPTLC using an optimum mobile phase. Journal of Pharmaceutical and Biomedical Analysis, 28(2), 385-389. [Link]

• Goodman, J. M., et al. (2020). The ring structure of phenothiazine and its drug derivatives... ResearchGate. Retrieved from [Link]

• Request PDF. (n.d.). Separation of N-alkyl phenothiazine sulfones by HPTLC using an optimum mobile phase. Retrieved from [Link]

• Przybyłek, M., et al. (2012). Solubility and pKa determination of six structurally related phenothiazines. Fluid Phase Equilibria, 322-323, 109-117. [Link]

• Yeh, C. H., & Kuo, K. L. (2003). Influence of pH on electrophoretic behavior of phenothiazines and determination of pKa values by capillary zone electrophoresis. Electrophoresis, 24(18), 3154–3159. [Link]

• Gherghereh, R., et al. (2023). Determination of Retention Behavior and pKa Values of Some Phenothiazines with Green Chemistry Approach. ACS Omega. [Link]

• Wikipedia. (n.d.). Phenothiazine. Retrieved from [Link]

• Suneetha, A., & Rao, D. (2012). Analytical method development and validation of simultaneous estimation of perphenazine and amitriptyline by Reverse-Phase high-performance liquid chromatography. International Journal of Pharmacy and Pharmaceutical Sciences, 4(4), 651-655. [Link]

• Patil, S. S., et al. (2020). Stability Indicating RP-HPLC Method Development for Related Substances of Anti-Histamine Promethazine Hydrochloride and its Validation Study. Oriental Journal of Chemistry, 36(4). [Link]

• Sree, N. S., et al. (2024). Method Development and Validation for Fluphenazine in Bulk and Pharmaceutical dosage form using High Performance Liquid Chromatography. International Journal of Current Pharmaceutical and Clinical Research, 14(2). [Link]

• Asif, M., et al. (1995). Effect of Mobile Phase ph on the Separation of Drugs using High-Performance Liquid Chromatography. Journal of Liquid Chromatography, 18(4), 833-840. [Link]

• De Orsi, D., et al. (1997). A validated HPLC method for the determination of thiazinamium methylsulphate in pharmaceutical preparations. Request PDF. Retrieved from [Link]

• Scopus. (2002). Separation of N-alkyl phenothiazine sulfones by HPTLC using an optimum mobile phase. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Phenothiazine on Newcrom R1 HPLC column. Retrieved from [Link]

• PubChem. (n.d.). Phenothiazine. Retrieved from [Link]

• Danielson, N. D., & Ng, C. N. (1991). Liquid Chromatographic Separation of Phenothiazines and Structurally-Related Drugs Using a Beta-Cyclodextrin Bonded Phase Column. Journal of Pharmaceutical Sciences, 80(3), 269-274. [Link]

• Moravek. (n.d.). Exploring the Role of pH in HPLC Separation. Retrieved from [Link]

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• PharmaGuru. (2025). What Is Role of pH In HPLC Separation: Learn Easily In 7 Minutes. Retrieved from [Link]

• Medikamenter Quality Services. (2025). Common Issues in HPLC Analysis. Retrieved from [Link]

• Nacalai Tesque, Inc. (n.d.). How to Obtain Good Peak Shapes. Retrieved from [Link]

• Agilent. (n.d.). Improve Peak Shape and Productivity in HPLC Analysis of Pharmaceutical Compounds with Eclipse Plus C8 Columns. Retrieved from [https://www.agilent.com/cs/library/applications/5990-3 EclipsePlusC8.pdf]([Link] EclipsePlusC8.pdf)

• MicroSolv Technology Corporation. (2025). Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions. Retrieved from [Link]

• IJSDR. (n.d.). Troubleshooting in HPLC: A Review. Retrieved from [Link]

• ResearchGate. (2023). How to fix peak shape in hplc?. Retrieved from [Link]

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Technical Support Center: Degradation of 3-Chloro-1-phenothiazin-10-yl-propan-1-one in Solution

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-Chloro-1-phenothiazin-10-yl-propan-1-one. This guide is designed to provide in-depth troubleshooting assistance and answers to frequently asked questions regarding the stability and degradation of this compound in solution. As a phenothiazine derivative, its stability is paramount for obtaining accurate and reproducible experimental results. This document offers insights grounded in established scientific principles to help you navigate potential challenges in your research.

I. Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the handling and analysis of 3-Chloro-1-phenothiazin-10-yl-propan-1-one solutions.

Q1: My solution of 3-Chloro-1-phenothiazin-10-yl-propan-1-one is changing color. What is happening and is the compound degrading?

A1: A color change, often to a yellowish or pinkish hue, is a common indicator of phenothiazine degradation. This is primarily due to oxidation of the phenothiazine ring system. The sulfur atom in the phenothiazine nucleus is susceptible to oxidation, leading to the formation of colored degradation products.[1][2][3] The initial step in this process often involves the formation of a radical cation, which can then be further oxidized to a sulfoxide.[2][4][5]

It is crucial to visually inspect your solutions and consider any color change as a potential sign of degradation. To confirm, you should employ a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC), to quantify the remaining parent compound and detect the appearance of degradation products.[6][7]

Q2: I'm observing unexpected peaks in my chromatogram when analyzing my 3-Chloro-1-phenothiazin-10-yl-propan-1-one sample. What could be the cause?

A2: The appearance of new peaks in your chromatogram is a strong indication of degradation. These peaks likely correspond to various degradation products. The two primary degradation pathways for phenothiazines like your compound are oxidation and photodegradation.

• Oxidation Products: The most common oxidation product is the corresponding sulfoxide. Further oxidation can lead to the formation of a sulfone.[3]

• Photodegradation Products: Exposure to light, especially UV light, can cause the cleavage of the chlorine atom from the phenothiazine ring, leading to the formation of radical species and subsequent reaction products.[8][9][10]

To identify these unexpected peaks, it is recommended to use a mass spectrometry (MS) detector coupled with your liquid chromatography system (LC-MS). This will provide mass information for the new peaks, aiding in their structural elucidation.

Q3: What are the optimal storage conditions to minimize the degradation of 3-Chloro-1-phenothiazin-10-yl-propan-1-one in solution?

A3: To ensure the stability of your solution, it is critical to control the storage conditions. Based on stability studies of similar phenothiazine compounds like chlorpromazine, the following conditions are recommended:

Parameter	Recommendation	Rationale
Temperature	Store at refrigerated (2-8°C) or controlled room temperature (20-25°C).[6][7]	Lower temperatures generally slow down the rate of chemical degradation.
Light	Protect from light by using amber vials or by wrapping the container in aluminum foil.[6][7][11]	Phenothiazines are known to be light-sensitive and can undergo photodegradation.[8][12]
pH	Maintain a slightly acidic pH. The pH of maximum stability for chlorpromazine hydrochloride is reported to be 6.67.[11]	Oxidation of phenothiazines is known to occur in alkaline media.[11]
Atmosphere	For long-term storage, consider purging the solution with an inert gas like nitrogen or argon to minimize contact with oxygen.	Oxygen is a key reactant in the oxidation of phenothiazines.

Q4: Can the choice of solvent affect the stability of my compound?

A4: Yes, the solvent can significantly influence the degradation rate and pathway. The photodegradation quantum yield of chlorinated phenothiazine derivatives has been shown to be solvent-dependent.[9][13] For instance, the formation of certain photoproducts can be favored in alcoholic solvents.[10] When developing your formulation or experimental conditions, it is advisable to consult literature on the stability of phenothiazines in various solvents and, if necessary, conduct a small-scale stability study in your chosen solvent system.

II. Troubleshooting Guides

This section provides step-by-step guidance for identifying and resolving specific degradation-related issues.

Guide 1: Investigating Unexpected Assay Results

If you are obtaining lower than expected concentrations of 3-Chloro-1-phenothiazin-10-yl-propan-1-one in your assays, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for low assay values.

Guide 2: Characterizing Degradation Products

Once degradation is suspected, a systematic approach is needed to identify the degradation products.

Experimental Protocol: Forced Degradation Study

A forced degradation study is essential to generate and identify potential degradation products, which can then be used as markers in your routine analysis.

1. Preparation of Stock Solution:

• Prepare a stock solution of 3-Chloro-1-phenothiazin-10-yl-propan-1-one in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 N HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 N NaOH. Incubate at 60°C for 24 hours.

• Oxidation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

• Photodegradation: Expose the stock solution in a quartz cuvette to a UV lamp (e.g., 254 nm or 365 nm) for 24 hours. A control sample should be wrapped in foil and kept alongside.

• Thermal Degradation: Incubate the stock solution at 60°C for 24 hours.

3. Sample Analysis:

• After the specified time, neutralize the acidic and basic samples.

• Analyze all stressed samples, along with a control (unstressed) sample, by a stability-indicating HPLC method, preferably with both UV and MS detection.

4. Data Interpretation:

• Compare the chromatograms of the stressed samples with the control.

• Identify the major degradation products formed under each stress condition.

• Use the MS data to propose structures for the degradation products. The most likely primary oxidative degradation product will be the sulfoxide, which will have an increase in mass of 16 Da compared to the parent compound.

Caption: Workflow for characterizing degradation products.

III. Key Degradation Pathways

Understanding the chemical mechanisms of degradation is crucial for preventing it.

Oxidative Degradation

The sulfur atom in the phenothiazine ring is electron-rich and readily oxidized. The process generally involves a two-step single-electron transfer, forming a radical cation intermediate, which then reacts with water to form the sulfoxide.[5]

Caption: Generalized oxidative degradation pathway of phenothiazines.

Photodegradation

Phenothiazines absorb UV radiation, which can lead to the homolytic cleavage of the carbon-chlorine bond on the phenothiazine ring. This generates a highly reactive phenothiazine radical and a chlorine radical, which can initiate a cascade of further reactions.[8]

Caption: Generalized photodegradation pathway of chlorinated phenothiazines.

By understanding these degradation pathways and implementing the troubleshooting strategies outlined above, researchers can ensure the integrity of their experiments and the reliability of their data when working with 3-Chloro-1-phenothiazin-10-yl-propan-1-one.

References

• Nejedly, Z., et al. (1977). Mechanism for phenothiazine oxidation. Journal of Pharmaceutical Sciences, 66(10), 1395-8.
• Ioele, M., et al. (2018).
• Van der Zee, J., et al. (1991). Mechanistic aspects of the oxidation of phenothiazine derivatives by methemoglobin in the presence of hydrogen peroxide. Molecular Pharmacology, 39(3), 354-361.
• Pankratov, A. N., et al. (1993). Chemical and electrochemical oxidation of phenothiazine. Canadian Journal of Chemistry, 71(5), 674-677.
• BenchChem. (n.d.).
• ResearchGate. (n.d.). Phenothiazine oxidation process. [Scientific Diagram].
• Lee, J., et al. (2014). Formulation and stability of an extemporaneously compounded oral solution of chlorpromazine HCl. International Journal of Pharmaceutical Compounding, 18(5), 423-426.
• Lee, J., et al. (2014). Formulation and Stability of an Extemporaneously Compounded Oral Solution of Chlorpromazine HCl. Taylor & Francis Online.
• García, C., et al. (2009). Photodegradation of 2-chloro substituted phenothiazines in alcohols. Photochemistry and Photobiology, 85(1), 160-170.
• García, C., et al. (2009). Photodegradation of 2‐chloro Substituted Phenothiazines in Alcohols.
• García, C., et al. (2009). Photodegradation of 2-chloro Substituted Phenothiazines in Alcohols. PMC - NIH.
• American Society of Health-System Pharmacists. (n.d.). Chlorpromazine Hydrochloride.
• Fujisawa, S., & Kawabata, S. (1966). [Pharmaceutical Studies on Phenothiazine Derivatives. V. Photodegradation of Thioproperazine, Acetylpromazine, and Its Sulfoxide]. Yakugaku Zasshi, 86(6), 510-4.

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Phenothiazine Synthesis Technical Support Center: A Guide to Impurity Avoidance

From the desk of the Senior Application Scientist

Welcome to the technical support center for phenothiazine synthesis. As a cornerstone scaffold in medicinal chemistry, the synthesis of phenothiazine and its derivatives is a critical process for researchers in drug development.[1] However, the path to a pure product is often fraught with challenges, from stubborn tar formation to unexpected side reactions.

This guide is structured from our field experience to help you navigate these complexities. We will move beyond simple protocols to explore the causality behind common synthetic pitfalls. Our goal is to provide you with a self-validating system of knowledge, enabling you to troubleshoot existing experiments and design more robust synthetic routes.

Troubleshooting Guide: Common Synthesis Problems & Solutions

This section addresses the most frequent issues our clients encounter during phenothiazine synthesis. Each entry is designed to diagnose the problem, explain the underlying chemical principles, and provide a validated solution.

Q1: My Bernthsen reaction is producing a low yield and a lot of black tar. What's happening and how can I fix it?

A1: Root Cause Analysis & Solution

This is the most common issue with the classical synthesis involving the fusion of diphenylamine and sulfur.[2] The formation of dark, tarry by-products is primarily due to poor control over reaction temperature and stoichiometry.[2]

• Causality (The "Why"): At temperatures significantly above 160°C, sulfur can initiate uncontrolled polymerization and decomposition reactions with the aromatic amine, leading to complex, insoluble polymeric sulfides instead of the desired tricyclic product. Furthermore, using a direct 1:2 molar ratio of diphenylamine to sulfur can also promote the formation of these tarry substances.[2] The reaction is highly exothermic, and without careful moderation, it can quickly run away, exacerbating the problem.[3]

• Expert Recommendation:

  • Strict Temperature Control: The reaction should be initiated at a temperature between 140-150°C.[3] Once the evolution of hydrogen sulfide (H₂S) gas becomes vigorous, the temperature should be slightly lowered to moderate the reaction rate. After the initial exotherm subsides, the temperature can be raised to 160°C to drive the reaction to completion.[3][4]

  • Adjust Stoichiometry: Employing a slight excess of diphenylamine relative to sulfur can significantly reduce the formation of tarry by-products and improve the overall yield of phenothiazine.[2]

  • Catalyst Choice: While catalysts like anhydrous aluminum chloride or iodine are often used to facilitate the reaction, their amounts should be carefully controlled.[4][5]

Workflow: Diagnosing & Mitigating Tar Formation in Bernthsen Synthesis

Caption: A logical workflow to diagnose and address causes of tar formation.

Q2: I'm observing unexpected oxidized impurities (sulfoxides/sulfones) in my final product. What is the cause and prevention?

A2: Root Cause Analysis & Solution

The sulfur atom in the phenothiazine ring is nucleophilic and highly susceptible to oxidation.[6] This can occur during the reaction itself, the workup, or even during storage if exposed to air and light. The primary impurities are the phenothiazine-5-oxide (a sulfoxide) and, under more aggressive conditions, the phenothiazine-5,5-dioxide (a sulfone).[7]

• Causality (The "Why"): Atmospheric oxygen can act as an oxidant, especially at the elevated temperatures used in many synthesis protocols. Oxidizing agents used in subsequent reaction steps or acidic conditions during workup in the presence of an oxidant can also readily form these species.

• Expert Recommendation:

  • Inert Atmosphere: Conduct the synthesis and any subsequent heating steps under an inert atmosphere, such as dry nitrogen or argon.[6] This is the most effective way to prevent atmospheric oxidation.

  • Degassed Solvents: Use solvents that have been degassed (e.g., by sparging with nitrogen) for reactions and purification steps like recrystallization.

  • Careful Workup: Avoid unnecessarily harsh oxidizing conditions during the workup. If an acid wash is required, perform it at a low temperature and for a minimal duration.

  • Proper Storage: Store the final phenothiazine product protected from light and air, preferably in a sealed container under an inert atmosphere.

Diagram: Oxidation Pathway of the Phenothiazine Core

Caption: Sequential oxidation of the phenothiazine sulfur heteroatom.

Q3: My Ullmann condensation for a substituted phenothiazine is unreliable. How can I improve its reproducibility?

A3: Root Cause Analysis & Solution

The Ullmann condensation, a copper-catalyzed C-N or C-S bond formation, is a powerful tool but notoriously sensitive to reaction conditions.[2][8] Inconsistency often arises from the activity of the copper catalyst, solvent choice, and base.

• Causality (The "Why"): The mechanism involves copper(I) species, but starting with copper metal or copper(II) salts requires an in-situ reduction or activation step that can be inconsistent.[9][10] The reaction often requires high temperatures in polar aprotic solvents, which can also lead to side reactions if not carefully controlled.[8]

• Expert Recommendation:

  • Catalyst System: Use a well-defined, soluble copper(I) source like CuI. The addition of a ligand, such as 1,10-phenanthroline or L-proline, can stabilize the active copper species, improve solubility, and accelerate the reaction, often allowing for lower reaction temperatures.[8]

  • Base and Solvent: A strong, non-nucleophilic base like K₂CO₃ or Cs₂CO₃ is typically required. The choice of a high-boiling polar aprotic solvent like DMF, NMP, or nitrobenzene is common, but ensure it is anhydrous.[8]

  • Substrate Reactivity: Aryl iodides are more reactive than aryl bromides, which are more reactive than aryl chlorides. If your reaction is sluggish, consider using a more reactive halide.[8]

Frequently Asked Questions (FAQs)

FAQ 1: What is the best general method for purifying crude phenothiazine?

Recrystallization is the most common and effective method for purifying crude phenothiazine.[4] Ethanol is a frequently used solvent.[3][11] For more stubborn impurities, a multi-step chemical purification can be employed. One such method involves reacting the crude phenothiazine with 2,3-dihydropyran to form a crystalline adduct, which can be filtered off from the soluble impurities. The pure phenothiazine is then regenerated by decomposing the adduct in boiling ethanol with a catalytic amount of mineral acid.[12]

FAQ 2: How can I improve the regioselectivity when synthesizing substituted phenothiazines?

This is a significant challenge, particularly with the Bernthsen synthesis on meta-substituted diphenylamines, which can yield a mixture of 2- and 4-substituted isomers that are difficult to separate.[13] To overcome this, the Smiles rearrangement is a superior strategy.[13][14] This intramolecular nucleophilic aromatic substitution proceeds via a well-defined mechanism, offering excellent control over the final position of substituents. While it is a multi-step process, the resulting isomeric purity often justifies the additional effort.[14][15]

FAQ 3: Which analytical techniques are best for identifying and quantifying impurities in phenothiazine samples?

A combination of techniques is recommended for comprehensive analysis:

• Thin-Layer Chromatography (TLC): An excellent, rapid method for monitoring reaction progress and qualitatively assessing purity. Specific spray reagents can help visualize different spots.[16]

• High-Performance Liquid Chromatography (HPLC): The workhorse for quantitative analysis. A validated reverse-phase HPLC method can separate the main phenothiazine peak from unreacted starting materials, oxidized impurities, and other by-products.[17][18]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides molecular weight information for unknown impurity peaks, aiding in their identification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the final product and can be used to identify and quantify major impurities if their signals are resolved.

Data Summary & Protocols

Table 1: Comparison of Common Phenothiazine Synthesis Routes

Feature	Bernthsen Synthesis	Ullmann Condensation	Smiles Rearrangement
Reactants	Diphenylamine + Sulfur	2-halothiophenol + 2-haloaniline (or equivalents)	2-amino-2'-nitrodiphenylsulfide derivative
Conditions	High Temp (140-180°C)[3]	High Temp, Copper Catalyst[8]	Base-mediated (e.g., KOH)[15]
Key Advantage	Direct, few steps[19]	Good for complex, substituted systems	Excellent regiocontrol[13]
Common Issues	Tar formation, low yield, poor regioselectivity[2][13]	Catalyst sensitivity, harsh conditions[2]	Multi-step, potential for incomplete rearrangement

Experimental Protocol: Optimized Bernthsen Synthesis

This protocol is adapted from established procedures and incorporates best practices for impurity minimization.[3][4]

• Setup: Assemble a round-bottom flask equipped with a magnetic stirrer, a heating mantle with a temperature controller (e.g., oil bath), and a reflux condenser. The outlet of the condenser should be vented to a scrubber (e.g., a bleach solution) to neutralize the H₂S gas evolved.

• Reagents: To the flask, add diphenylamine (1.0 eq), sulfur (1.9 eq, note: slight excess of amine is beneficial), and a catalytic amount of iodine (e.g., 0.05 eq).

• Heating: Begin stirring and heat the mixture to 140-150°C. The solids will melt into a dark liquid.

• Reaction: Maintain this temperature. You will observe the evolution of H₂S gas. If the reaction becomes too vigorous, slightly reduce the heat to maintain control.

• Completion: Once the vigorous gas evolution subsides (typically after 1-2 hours), raise the temperature to 160°C and hold for an additional hour to ensure the reaction goes to completion.

• Cooling & Workup: Allow the melt to cool and solidify. Grind the solid crude product.

• Extraction: Extract the ground solid first with hot water to remove any inorganic salts, followed by extraction with dilute, warm ethanol to remove unreacted diphenylamine.[3]

• Purification: The remaining solid residue is crude phenothiazine. Recrystallize this material from hot ethanol to obtain yellowish leaflets.[3][4]

References

• Phenothiazine From Diphenylamine. Scribd.

• Synthesis of Phenothiazine from Diphenylamine.pptx. Slideshare.

• Synthesis of phenothiazines via Smiles rearrangement. ResearchGate.

• Preparation of phenothiazine. PrepChem.com.

• A Technical Guide to Phenothiazine Synthesis: Methods, Protocols, and Mechanistic Insights. Benchchem.

• PHENOTHIAZINE SYNTHESIS.#ncchem. YouTube.

• Review of Methods of Analysis for Phenothiazine Drugs. Oxford Academic.

• A New Phenothiazine Synthesis. The Halogen-Induced Smiles Rearrangement1. SciSpace.

• Purification of phenothiazine - US3381007A. Google Patents.

• Improving the reaction conditions for phenothiazine synthesis. Benchchem.

• (PDF) Synthesis of 7-phenoxyphenothiazines by smiles rearrangement. ResearchGate.

• Phenothiazine. Wikipedia.

• Purification of phenothiazine - US2887482A. Google Patents.

• synthesis of phenothiazine derivatives for antioxidant studies. DTIC.

• A New Phenothiazine Synthesis. The Halogen-Induced Smiles Rearrangement1. ACS Publications.

• The Purification of Phenothiazine. Journal of the American Chemical Society.

• Determination of phenothiazine derivatives in human urine by using ionic liquid-based dynamic liquid-phase microextraction coupled with liquid chromatography. PubMed.

• Notes- Synthesis of 2-Chlorophenonthiazine via a Smiles Rearrangement. ACS Publications.

• Ullmann Condensation. SynArchive.

• troubleshooting common issues in phenothiazine synthesis. Benchchem.

• Synthesis and Structure of Novel Phenothiazine Derivatives, and Compound Prioritization via In Silico Target Search and Screening for Cytotoxic and Cholinesterase Modulatory Activities in Liver Cancer Cells and In Vivo in Zebrafish. PubMed Central.

• Synthesis of phenothiazines from cyclohexanones and 2-aminobenzenethiols under transition-metal-free conditions. ResearchGate.

• Ullmann condensation. Wikipedia.

• Ullmann Reaction. BYJU'S.

• The Determination of Phenothiazine Drugs in Pharmaceutical Preparations by a Difference Spectrophotometric Method. PubMed.

• Identification test of Phenothiazines. Pharmaguideline.

• Recent Advances in Analytical Methodologies for the Determination of Impurities in Drugs. Pharma Times.

• Ullmann Reaction. Organic Chemistry Portal.

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Technical Support Center: Scale-Up Synthesis of 3-Chloro-1-phenothiazin-10-yl-propan-1-one

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, chemists, and process development professionals engaged in the synthesis of 3-Chloro-1-phenothiazin-10-yl-propan-1-one, a key intermediate for various phenothiazine-class pharmaceuticals.[1] We address common challenges and frequently asked questions encountered during the transition from bench-scale to pilot or industrial-scale production.

Section 1: Synthesis Overview & Core Chemistry

The synthesis of 3-Chloro-1-phenothiazin-10-yl-propan-1-one is primarily achieved through the N-acylation of phenothiazine with 3-chloropropionyl chloride. This reaction, while straightforward in principle, presents several challenges during scale-up related to reaction control, impurity management, and product isolation. The reaction proceeds via nucleophilic attack of the secondary amine at the 10-position of the phenothiazine ring on the electrophilic carbonyl carbon of 3-chloropropionyl chloride.

Core Reaction Scheme

Phenothiazine + 3-Chloropropionyl Chloride → 3-Chloro-1-phenothiazin-10-yl-propan-1-one + HCl

This reaction is analogous to a Schotten-Baumann reaction and can be influenced by solvent polarity, temperature, and the presence of an acid scavenger. A continuous-flow synthesis approach has also been reported, offering potential advantages in control and safety for large-scale production.[2]

Section 2: Troubleshooting and FAQ Guide

This section is structured to address specific issues that may arise during the synthesis campaign.

Q1: We are seeing significant color variation and the formation of a dark, tar-like substance in our large-scale reactor. What is the likely cause and remedy?

Answer: This is a common issue when scaling up phenothiazine chemistry and typically points to thermal degradation or oxidation.

• Causality: Phenothiazine and its derivatives are sensitive to both heat and oxidation. Localized hot spots in a large reactor, caused by poor mixing or an uncontrolled exotherm during the addition of 3-chloropropionyl chloride, can lead to decomposition. The phenothiazine nucleus can be oxidized to the corresponding sulfoxide, which can introduce color and impurities.[3]

• Troubleshooting Steps:

  • Inert Atmosphere: Ensure the reactor is thoroughly purged and maintained under an inert atmosphere (Nitrogen or Argon) throughout the process to prevent oxidation.

  • Controlled Reagent Addition: Add the 3-chloropropionyl chloride subsurface via a dip tube at a slow, controlled rate. This ensures it reacts quickly and disperses, preventing localized high concentrations and associated exotherms.

  • Efficient Cooling & Mixing: Verify that the reactor's cooling jacket and agitator are performing to specification. The agitator should create a vortex for efficient mixing without splashing. Monitor the internal batch temperature closely; any rapid increase indicates an uncontrolled reaction.

  • Solvent Choice: While solvents like benzene have been used historically,[3] safer alternatives like toluene or dichloromethane are recommended. Ensure the solvent is dry, as water will hydrolyze the acyl chloride.

Q2: Our yield has dropped significantly upon scale-up, and we are isolating a large amount of unreacted phenothiazine. What should we investigate?

Answer: A drop in conversion efficiency on a larger scale often relates to reagent quality, addition methodology, or reaction stoichiometry.

• Causality: The most likely culprit is the degradation of the highly reactive 3-chloropropionyl chloride before it can acylate the phenothiazine. This reagent is extremely sensitive to moisture.

• Troubleshooting Steps:

  • Reagent Quality Check: Titrate a sample of the 3-chloropropionyl chloride to confirm its purity and ensure it has not hydrolyzed to 3-chloropropionic acid during storage. Use freshly opened or distilled reagent for the reaction.

  • Use of an Acid Scavenger: The reaction generates one equivalent of hydrochloric acid (HCl). This can protonate the nitrogen of the starting phenothiazine, rendering it non-nucleophilic and halting the reaction. While the reaction can proceed without one, adding a non-nucleophilic tertiary amine base (e.g., triethylamine, diisopropylethylamine) in a 1.1 molar equivalent can scavenge the HCl and drive the reaction to completion.

  • Reverse Addition: Consider adding the phenothiazine solution to the 3-chloropropionyl chloride solution. This keeps the acylating agent in excess initially, which can sometimes improve conversion, but requires careful temperature control.

Q3: The final product is difficult to crystallize and appears oily, even after solvent removal. What impurities should we test for?

Answer: This issue typically points to the presence of process-related impurities that act as crystallization inhibitors.

• Causality: Oily products are often the result of residual solvent, low-melting eutectic mixtures of product and starting material, or the presence of non-crystalline side products.

• Troubleshooting Steps:

  • Impurity Profile Analysis (HPLC/GC-MS):

    • Unreacted Phenothiazine: Check for the presence of the starting material.

    • 3-Chloropropionic Acid: This is formed from the hydrolysis of the acyl chloride. It is acidic and can be removed with a dilute aqueous bicarbonate wash during the work-up.

    • Solvent Residue: Use NMR or GC headspace analysis to check for trapped solvents like toluene or DMF. Ensure drying under vacuum is adequate.

  • Modified Work-up: After the reaction is complete, quench the mixture with a dilute sodium bicarbonate solution. This will neutralize any HCl and remove acidic impurities. Follow this with a water wash to remove salts.

  • Recrystallization Solvent Screen: The choice of crystallization solvent is critical. A solvent system where the product has high solubility at elevated temperatures but low solubility at room or sub-ambient temperature is ideal. Screen solvents like isopropanol, ethanol, or mixtures like toluene/heptane.

Section 3: Experimental Protocols & Data

Protocol 1: Lab-Scale Synthesis (10g)

• Reactor Setup: To a 250 mL three-necked flask equipped with a mechanical stirrer, thermometer, and nitrogen inlet, add phenothiazine (10.0 g, 50.2 mmol) and dry toluene (100 mL).

• Inerting: Purge the system with nitrogen for 15 minutes.

• Cooling: Cool the stirred suspension to 0-5 °C using an ice bath.

• Reagent Addition: Slowly add 3-chloropropionyl chloride (6.7 g, 52.7 mmol, 1.05 eq.) dropwise over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by TLC or HPLC.

• Work-up: Cool the mixture back to 10 °C and slowly add a 5% aqueous sodium bicarbonate solution (50 mL). Stir for 20 minutes. Separate the organic layer, wash with water (2 x 50 mL), and then with brine (50 mL).

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield a solid.

• Purification: Recrystallize the crude solid from isopropanol to afford 3-Chloro-1-phenothiazin-10-yl-propan-1-one as a crystalline solid.

Table 1: Comparison of Lab-Scale vs. Scale-Up Parameters

Parameter	Lab-Scale (10g)	Scale-Up (1 kg) Considerations	Rationale
Solvent Volume	100 mL (10 vol)	7-8 L (7-8 vol)	Reduce solvent for better throughput, but ensure stirrability.
Addition Time	30 minutes	2-3 hours	Critical for managing exotherm in a larger volume.
Temperature Control	Ice Bath (0-5 °C)	Chiller Unit (-5 to 0 °C)	A more robust cooling system is needed to handle the heat load.
Mixing	Magnetic Stirrer	Mechanical Agitator	Essential for maintaining homogeneity and heat transfer.
Work-up	Separatory Funnel	Jacketed Reactor	Perform washes in the reactor to minimize transfers.
Purification	Recrystallization	Crystallization + Centrifugation	Centrifuge filtration is more efficient for isolating large quantities of solid.

Section 4: Visualization of Workflows

Diagram 1: General Synthesis Workflow

This diagram outlines the critical steps from raw materials to the final, purified product.

Caption: High-level workflow for the synthesis of the target intermediate.

Diagram 2: Troubleshooting Decision Tree for Low Yield

This diagram provides a logical path for diagnosing and solving issues related to poor reaction yield.

Caption: A logical guide for troubleshooting poor yield in the acylation reaction.

References

• Srivastava, S. K., Srivastava, S. L., & Srivastava, S. D. (2000). Synthesis of new 2-chloro- phenothiazinothiadiazol-2-oxoaze- tidines :Antimicrobial and antiinflammatory agents. Indian Journal of Chemistry - Section B, 39B, 458-461. Available from: [Link]

• Synthesis of 2-Chloro-10-propargylphenothiazine. PrepChem.com. Available from: [Link]

• Movsisyan, M., Heugebaert, T. S., & Van der Eycken, E. V. (2019). The suggested synthesis route of phenothiazine-derived compounds. ResearchGate. Available from: [Link]

• Plaze, M., et al. (2020). The Large Action of Chlorpromazine: Translational and Transdisciplinary Considerations in the Face of COVID-19. Frontiers in Pharmacology, 11, 567579. Available from: [Link]

• Preparation of phenothiazines. Google Patents (US2997468A).
• Chlorpromazine hydrochloride synthesis process. Google Patents (CN102617509B).

• 3-Chloro-1-(2-chloro-phenothiazin-10-yl)-propan-1-one. PubChem. Available from: [Link]

• 3-Chloro-1-(10H-phenothiazin-10-yl)propan-1-one. Pharmaffiliates. Available from: [Link]

• Chlorpromazine. PubChem. Available from: [Link]

• Plaze, M., et al. (2020). The Large Action of Chlorpromazine: Translational and Transdisciplinary Considerations in the Face of COVID-19. ResearchGate. Available from: [Link]

• Synthesis of chlorpromazine hydrochloride. ResearchGate. Available from: [Link]

• Kumar, G., Gupta, V., & Gautam, D. C. (2009). Synthesis of 1- and 3-chloro-phenothiazines. Phosphorus, Sulfur, and Silicon and the Related Elements, 184(1), 123-131. Available from: [Link]

• Synthesis of 2-substituted phenothiazines. Google Patents (US3426020A).
• Phenothiazine derivatives and a process for their preparation. Google Patents (US4289768A).

• Ishihara, K. (2019). Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid: Taming Superelectrophiles. Molecules, 24(11), 2133. Available from: [Link]

• Thorwirth, R., Stolle, A., & Ondruschka, B. (2011). Mechanochemical Friedel–Crafts acylations. Beilstein Journal of Organic Chemistry, 7, 1307-1313. Available from: [Link]

• Substituted (10h-phenothiazin-10-yl)propyl-1-piperazine derivatives, process for their preparation and thereapeutic agents containing them. Google Patents (EP0100033B1).

• Al-Huniti, M. H., & Turos, E. (2010). Intramolecular Friedel-Crafts Acylation Reaction Promoted by 1,1,1,3,3,3-Hexafluoro-2-propanol. The Journal of Organic Chemistry, 75(1), 229-232. Available from: [Link]

• da Silveira Pinto, L. S., da Silva, E. T., & de Souza, M. V. N. (2016). A Scalable and Efficient Synthesis of 3-Chloro-1,2-propanediol. Organic Preparations and Procedures International, 48(3), 319-320. Available from: [Link]

• Pesnot, T., & Fesko, K. (2020). Biocatalytic Friedel-Crafts Reactions. ChemCatChem, 12(20), 5036-5047. Available from: [Link]

• Preparation method of 3-chloro-1,2-propanediol. Google Patents (CN109867587B).

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• 3. US4289768A - Phenothiazine derivatives and a process for their preparation - Google Patents [patents.google.com]

refining protocols for phenothiazine derivative synthesis

Welcome to the Technical Support Center for Phenothiazine Derivative Synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) to refine your experimental protocols. As a Senior Application Scientist, my goal is to bridge the gap between theoretical knowledge and practical application, offering insights grounded in established chemical principles and field-proven experience.

Introduction: The Versatility and Challenges of Phenothiazine Synthesis

Phenothiazine and its derivatives are a cornerstone in medicinal chemistry, renowned for their wide-ranging pharmacological activities, including antipsychotic, antihistaminic, and antiemetic properties.[1][2][3] The tricyclic scaffold of phenothiazine, consisting of a central thiazine ring flanked by two benzene rings, allows for extensive functionalization, leading to a vast library of bioactive compounds.[1][4][5] However, the synthesis of these valuable molecules is not without its challenges. Researchers often encounter issues such as low yields, undesired side reactions, and difficulties in purification.[6] This guide aims to address these common hurdles by providing a structured approach to troubleshooting and protocol optimization, ensuring the integrity and success of your synthetic endeavors.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments. The explanations provided aim to not only solve the immediate problem but also to enhance your understanding of the underlying chemical principles.

I. Core Synthesis of the Phenothiazine Nucleus

The classical approach to synthesizing the phenothiazine core involves the reaction of diphenylamine with elemental sulfur, often in the presence of a catalyst like iodine or aluminum chloride.[1][7]

Q1: My reaction to synthesize the phenothiazine core from diphenylamine and sulfur resulted in a low yield and a significant amount of dark, tarry byproducts. What are the likely causes and how can I mitigate this?

A1: This is a very common issue in the classical Bernthsen synthesis.[8] The high temperatures required for this reaction can lead to thermal decomposition and polymerization of the starting materials and product. Here’s a breakdown of potential causes and solutions:

• Inadequate Temperature Control: The reaction is highly exothermic, and a rapid increase in temperature can lead to the formation of insoluble, high-molecular-weight byproducts.

  • Expert Insight: It's crucial to have precise temperature control. Using a sand bath or a well-calibrated heating mantle allows for more uniform and stable heating compared to an oil bath at these temperatures. Monitor the reaction's initial stages closely; if the evolution of hydrogen sulfide becomes too vigorous, slightly reduce the temperature to moderate the reaction rate.[8]

• Catalyst Inactivity: The choice and condition of the catalyst are critical.

  • Expert Insight: Both iodine and anhydrous aluminum chloride are effective catalysts.[1] Iodine is generally easier to handle. Ensure your catalyst is pure and, in the case of aluminum chloride, strictly anhydrous, as moisture will deactivate it.

• Atmosphere Control: The phenothiazine nucleus is susceptible to oxidation, especially at high temperatures.

  • Expert Insight: While not always performed in classical protocols, conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can significantly reduce the formation of oxidized byproducts, such as sulfoxides, which contribute to the tarry residue.[6]

Q2: How can I effectively monitor the progress of my phenothiazine core synthesis?

A2: Real-time monitoring is essential to determine the optimal reaction time and prevent the formation of degradation products from prolonged heating.

• Thin-Layer Chromatography (TLC): TLC is a straightforward and effective method for tracking the reaction's progress.[8]

  • Expert Insight: Periodically take small aliquots from the reaction mixture (if feasible and safe at high temperatures) and run a TLC. You should observe the disappearance of the diphenylamine spot and the appearance of the phenothiazine product spot. The presence of multiple other spots can indicate the formation of side products.[8] A common mobile phase for this analysis is a benzene-methanol mixture, though the exact ratio may need optimization.[8] Visualization can be achieved under UV light or with staining reagents like iodine vapor.[8]

II. N-Functionalization of the Phenothiazine Core

A primary site for derivatization is the nitrogen atom at the 10-position of the phenothiazine ring.[1]

Q3: I am attempting N-alkylation of the phenothiazine core, but I am getting a mixture of products and a low yield of my desired derivative. What factors should I consider for optimization?

A3: N-alkylation can be challenging due to the potential for side reactions and the reactivity of the phenothiazine core.

• Choice of Base and Solvent: The selection of the base and solvent system is critical for achieving high selectivity.

  • Expert Insight: Stronger bases can sometimes lead to deprotonation at undesired positions on the aromatic rings. Consider using a milder base. Phase transfer catalysis can be a more efficient and gentle alternative to traditional methods for N-alkylation.[6] The solvent should be anhydrous to prevent side reactions with the alkylating agent.

• Reactivity of the Alkylating Agent: The nature of the alkylating agent can influence the reaction outcome.

  • Expert Insight: Highly reactive alkylating agents may react with other functional groups if present in the molecule. Ensure the stoichiometry is carefully controlled to avoid multiple alkylations if that is not the desired outcome.

• Atmosphere Control: As with the core synthesis, the phenothiazine nucleus is prone to oxidation.

  • Expert Insight: Performing the N-alkylation under an inert atmosphere (nitrogen or argon) is highly recommended to prevent the formation of sulfoxide byproducts.[6]

III. Advanced Synthetic Strategies: Modern Coupling Reactions

Modern synthetic methods like the Buchwald-Hartwig amination and Smiles rearrangement offer alternative routes to phenothiazine derivatives, often with milder reaction conditions and broader substrate scope.

Q4: I am considering using a Buchwald-Hartwig amination for an intramolecular cyclization to form the phenothiazine ring. What are the key parameters to optimize for this reaction?

A4: The Buchwald-Hartwig amination is a powerful tool for C-N bond formation. For an intramolecular reaction to synthesize phenothiazines, careful optimization is key.

• Catalyst and Ligand Selection: The choice of the palladium catalyst and the phosphine ligand is paramount.

  • Expert Insight: Not all catalyst/ligand combinations are equally effective. For instance, in the synthesis of diverse phenothiazines via intramolecular Buchwald-Hartwig amination, the use of RuPhos Pd G1 as a precatalyst in combination with the RuPhos ligand was found to be successful, while other combinations like using JohnPhos or t-BuXPhos were not.[9] It is essential to screen a few catalyst/ligand systems to find the optimal one for your specific substrate.

• Base and Solvent: The choice of base and solvent can significantly impact the reaction efficiency.

  • Expert Insight: A suitable base is required to facilitate the catalytic cycle. The solvent should be able to dissolve the starting material and be compatible with the catalyst system.

Q5: The Smiles rearrangement is another route to phenothiazines. What are the characteristic features of this reaction that I should be aware of?

A5: The Smiles rearrangement is an intramolecular nucleophilic aromatic substitution that can be a very effective method for synthesizing phenothiazines.[10][11][12]

• Reaction Initiation: The rearrangement is typically initiated by a nucleophilic center located two or three atoms away from the group being displaced on an aromatic ring.[11]

• In Situ Rearrangement: In some cases, the Smiles rearrangement can occur in situ. For example, when 2-aminobenzenethiols are condensed with halonitrobenzenes that have a nitro group at both ortho positions to the halogen, the phenothiazine product is formed directly.[10]

IV. Purification and Characterization

Obtaining a pure product is a critical final step.

Q6: I am struggling with the purification of my phenothiazine derivative. Column chromatography is leading to product degradation, and recrystallization is giving low recovery. What are some alternative purification strategies?

A6: Purification of phenothiazines can indeed be challenging due to their potential for oxidation and their crystalline nature.

• Alternative to Standard Chromatography: If your compound is sensitive to silica gel, consider using a less acidic stationary phase like alumina.

• Derivative Formation for Purification: A clever strategy involves the formation of a stable derivative that can be easily purified and then reverted to the desired phenothiazine.

  • Expert Insight: One documented method is the reaction of phenothiazine with 2,3-dihydropyran to form a stable adduct. This derivative can be precipitated, washed, and then easily decomposed back to pure phenothiazine by treatment with a catalytic amount of mineral acid in boiling ethanol.[13]

• Distillation under Reduced Pressure: For the core phenothiazine and some simple derivatives, distillation under high vacuum can be an effective purification method, especially for removing non-volatile impurities.[14]

Q7: What are the key spectroscopic features I should look for to confirm the successful synthesis of my phenothiazine derivative?

A7: A combination of spectroscopic techniques is essential for unambiguous structure elucidation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Look for the characteristic signals of the aromatic protons on the phenothiazine core. The chemical shifts and coupling patterns will be influenced by the substitution pattern. If you have performed an N-alkylation, you should see new signals corresponding to the protons on the alkyl chain.[15][16]

  • ¹³C NMR: The number of signals in the aromatic region will depend on the symmetry of your molecule. The carbon atoms attached to the nitrogen and sulfur will have characteristic chemical shifts.[17]

• Infrared (IR) Spectroscopy:

  • Expert Insight: The IR spectrum will show characteristic bands for the aromatic C-H and C=C stretching vibrations. If you have introduced new functional groups (e.g., a carbonyl group from acylation), you should see their characteristic absorption bands (e.g., C=O stretch around 1650-1700 cm⁻¹).[16]

• Mass Spectrometry (MS):

  • Expert Insight: This will provide the molecular weight of your compound, confirming the successful incorporation of any new substituents. The fragmentation pattern can also provide valuable structural information.[15]

Visualizing the Workflow: Troubleshooting Logic

To aid in diagnosing common issues, the following diagram outlines a logical workflow for troubleshooting low yields in phenothiazine synthesis.

Caption: A logical workflow to diagnose and address causes of low reaction yields.[6]

Detailed Experimental Protocols

The following protocols are provided as a starting point. As with any chemical synthesis, optimization for your specific substrate and laboratory conditions may be necessary.

Protocol 1: Synthesis of 10H-Phenothiazine via Bernthsen Synthesis

This protocol details the synthesis of the basic phenothiazine structure using an iodine catalyst.[1][7]

Materials:

• Diphenylamine (1.69 g, 0.01 mol)

• Sulfur (0.64 g, 0.02 mol)

• Iodine (trace amount, ~20-30 mg)

• Round bottom flask (50 mL)

• Reflux condenser

• Heating mantle or sand bath

• Filtration apparatus

• Ethanol (for recrystallization)

Procedure:

• Combine diphenylamine, sulfur, and a trace amount of iodine in a round-bottom flask.

• Heat the mixture in a sand bath maintained at 250-260°C. The reaction is characterized by the evolution of hydrogen sulfide gas (ensure proper ventilation in a fume hood).[1][8]

• Continue heating for 5 hours. If the reaction becomes too vigorous, the temperature can be slightly lowered to control the rate.[8]

• Allow the reaction mixture to cool to room temperature. The crude product will solidify.

• Grind the solid and extract it first with water and then with dilute alcohol to remove impurities.[18]

• The remaining solid is the crude phenothiazine.

• Recrystallize the crude product from ethanol to obtain pure, yellow crystals of 10H-phenothiazine.[18]

Self-Validation:

• Melting Point: The purified phenothiazine should have a melting point of 184-185°C.[19]

• TLC Analysis: A single spot on TLC (compared to the crude mixture) indicates successful purification.

Protocol 2: N-Acylation of Phenothiazine

This protocol describes a general procedure for the acylation of the nitrogen at the 10-position.[1]

Materials:

• 10H-Phenothiazine (0.01 mol)

• Chloroacetyl chloride (0.011 mol)

• Triethylamine (0.011 mol)

• Dry benzene (or another suitable anhydrous solvent like THF)

• Round bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• 5% Sodium bicarbonate solution

Procedure:

• Dissolve 10H-phenothiazine in dry benzene in a round-bottom flask equipped with a magnetic stirrer and reflux condenser.

• In a separate dropping funnel, prepare a solution of chloroacetyl chloride in dry benzene containing triethylamine.

• Add the chloroacetyl chloride solution dropwise to the phenothiazine solution with continuous stirring.

• After the addition is complete, reflux the mixture on a water bath for 9 hours.[1]

• Monitor the reaction progress using TLC.

• Once the reaction is complete, cool the mixture and distill off the solvent under reduced pressure.

• Wash the resulting residue with a 5% sodium bicarbonate solution to neutralize any acidic impurities.[1]

• The crude product can be further purified by recrystallization or column chromatography.

Self-Validation:

• Spectroscopic Analysis: Confirm the structure using NMR, IR, and MS. The appearance of a carbonyl peak in the IR spectrum and the disappearance of the N-H proton signal in the ¹H NMR spectrum are key indicators of successful acylation.

Reaction Pathways and Mechanisms

Understanding the reaction mechanisms is crucial for troubleshooting and optimizing synthetic protocols.

Bernthsen Synthesis of Phenothiazine

Caption: A multi-step synthesis workflow for creating phenothiazine derivatives. [1]

Conclusion

The synthesis of phenothiazine derivatives is a rich and rewarding area of research, offering pathways to a multitude of pharmacologically important molecules. Success in this field requires a blend of established protocols, an understanding of the underlying reaction mechanisms, and a systematic approach to troubleshooting. This technical support guide is intended to be a dynamic resource. As new synthetic methodologies emerge, we will continue to update and expand this center to provide the most current and comprehensive support to the scientific community.

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• Synthesis, characterization of 4{[(7-chloro-2-nitro phenothiazine-10-yl)-phenyl-methyl]-amino}-benzoic acid derivatives - JOCPR. Available at: [Link]

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• Synthesis and Structure of Novel Phenothiazine Derivatives, and Compound Prioritization via In Silico Target Search and Screening for Cytotoxic and Cholinesterase Modulatory Activities in Liver Cancer Cells and In Vivo in Zebrafish | ACS Omega. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of Phenothiazine Derivatives

Phenothiazine, a heterocyclic compound, serves as a foundational scaffold for a diverse range of biologically active molecules that have revolutionized pharmacotherapy.[1][2] From their initial discovery as antihistamines to their profound impact on psychiatric medicine and emerging potential in oncology, phenothiazine derivatives represent a quintessential example of a privileged structure in medicinal chemistry.[1][3] This guide provides a comparative analysis of the biological activities of key phenothiazine derivatives, delving into their structure-activity relationships, mechanisms of action, and the experimental methodologies used to evaluate their efficacy.

The Phenothiazine Core: A Gateway to Diverse Pharmacological Effects

The tricyclic structure of phenothiazine, consisting of two benzene rings linked by a central thiazine ring, is the cornerstone of its pharmacological versatility.[4][5] Modifications to this core, particularly at the N-10 position of the thiazine ring and the C-2 position of the phenothiazine nucleus, have yielded derivatives with a wide spectrum of biological activities, including antipsychotic, antihistaminic, and anticancer effects.[6][7]

Antipsychotic Activity: Targeting Dopamine Receptors

Phenothiazine derivatives are perhaps most renowned for their antipsychotic properties, which are primarily attributed to their antagonism of dopamine D2 receptors in the brain's mesolimbic pathway.[8][9] This blockade helps to alleviate the positive symptoms of psychosis, such as hallucinations and delusions.[8]

Structure-Activity Relationship (SAR) for Antipsychotic Effects

The antipsychotic potency of phenothiazine derivatives is intricately linked to their chemical structure:

• Substitution at C-2: The presence of an electron-withdrawing group at the C-2 position, such as a chlorine (-Cl) or trifluoromethyl (-CF3) group, significantly enhances antipsychotic activity.[4][10] The trifluoromethyl group generally confers greater potency.[11]

• N-10 Side Chain: A three-carbon alkyl chain separating the nitrogen at position 10 from a terminal tertiary amino group is crucial for optimal neuroleptic activity.[4][7] Shortening this chain to two carbons can alter receptor affinity.[7]

• Terminal Amino Group: The nature of the terminal amino group also influences activity. Derivatives with a piperazine ring, such as prochlorperazine and trifluoperazine, tend to exhibit higher potency compared to those with a simple alkylamino side chain like chlorpromazine.[10][11]

Mechanism of Action: Dopamine D2 Receptor Antagonism

The therapeutic action of antipsychotic phenothiazines is rooted in their ability to competitively block dopamine from binding to D2 receptors.[8] This antagonism disrupts the downstream signaling cascade, which involves the inhibition of adenylyl cyclase and a subsequent decrease in cyclic AMP (cAMP) levels.[8]

Figure 1: Dopamine D2 Receptor Signaling and Inhibition by Phenothiazines.

Antihistaminic Activity: Blocking Histamine H1 Receptors

The journey of phenothiazines in medicine began with the discovery of their antihistaminic properties.[1] Promethazine, a notable example, is widely used for its ability to alleviate allergy symptoms and for its sedative effects.[1][12]

Structure-Activity Relationship (SAR) for Antihistaminic Effects

Key structural features for antihistaminic activity include:

• N-10 Side Chain: A two-carbon chain between the ring nitrogen and the terminal amino group is often associated with potent antihistaminic activity, contrasting with the three-carbon chain optimal for antipsychotic effects.[7]

• Amino Group: A dimethylamino group is a common feature in antihistaminic phenothiazines.[12]

Anticancer Activity: A Multifaceted Approach

More recently, phenothiazine derivatives have garnered significant attention for their potential as anticancer agents.[3][13][14] Their antitumor effects are not linked to a single mechanism but rather a combination of actions that disrupt cancer cell proliferation and survival.[6][7]

Key Anticancer Mechanisms

Phenothiazines have been shown to:

• Induce Apoptosis: Many derivatives, including chlorpromazine, fluphenazine, and thioridazine, can trigger programmed cell death in various cancer cell lines.[15]

• Inhibit Calmodulin and Protein Kinase C (PKC): These actions interfere with crucial signaling pathways involved in cell growth and proliferation.[6][7]

• Reverse Multidrug Resistance (MDR): Some phenothiazines can inhibit the function of P-glycoprotein, a transport protein that pumps chemotherapeutic drugs out of cancer cells, thereby restoring sensitivity to treatment.[6][7]

Comparative Anticancer Activity of Phenothiazine Derivatives

The following table summarizes the in vitro antiproliferative activity of several phenothiazine derivatives against various cancer cell lines.

Derivative	Cancer Cell Line	IC50 / GI50 (µM)	Reference
Trifluoperazine	Prostatic cancer (PC-3)	6.67	[16]
Chalcone-based phenothiazine	Breast cancer (MCF-7)	12	[16]
Azobenzyliminophenothiazine	Not specified	34.61	[16]
Piperazine-based phenothiazine	Breast cancer (MDA-MB-231)	1.16	[16]
N-(4-(3-(piperazin-1-yl)propoxy)phenyl)acetamide derivative	Neuroblastoma (KP-N-NS)	15.40	[16]
N-(4-(3-(piperazin-1-yl)propoxy)phenyl)acetamide derivative	Bladder cancer (T24)	9.1	[16]
4-chlorophenyl-substituted analogue	Gastric, esophageal, prostate, breast, and liver cancer cells	0.5 - 6.7	[3]

Experimental Protocols

In Vitro Cytotoxicity Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability and proliferation.

Methodology:

• Cell Seeding: Cancer cells are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of the phenothiazine derivatives for a specified period (e.g., 48 or 72 hours).

• MTT Incubation: The MTT reagent is added to each well and incubated for 3-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO or isopropanol).

• Absorbance Reading: The absorbance of the solution is measured at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration of the compound that inhibits cell growth by 50%) is determined.

Figure 2: Experimental Workflow for the MTT Assay.

Conclusion

The phenothiazine scaffold remains a remarkably fruitful platform for the discovery of novel therapeutic agents. The diverse biological activities of its derivatives, from antipsychotic and antihistaminic to anticancer effects, are a testament to the power of subtle chemical modifications in tuning pharmacological properties. A thorough understanding of the structure-activity relationships and mechanisms of action is paramount for the rational design of future phenothiazine-based drugs with enhanced efficacy and reduced side effects. The experimental protocols outlined in this guide provide a framework for the continued exploration and comparison of this versatile class of compounds.

References

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• Pharmacological Reports. (2012). Chemical structure of phenothiazines and their biological activity. [Link]

• MDPI. (n.d.). Synthetic Routes and Bioactivity Profiles of the Phenothiazine Privileged Scaffold. [Link]

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• PubMed. (1991). Antitumor Properties of Phenothiazines. [Link]

• MDPI. (2023). Antitumor Activity of PEGylated and TEGylated Phenothiazine Derivatives: Structure–Activity Relationship. [Link]

• Taylor & Francis Online. (2025). The versatility of phenothiazines as an anticancer drug scaffold. [Link]

• ACS Publications. (2024). Synthesis and Structure of Novel Phenothiazine Derivatives, and Compound Prioritization via In Silico Target Search and Screening for Cytotoxic and Cholinesterase Modulatory Activities in Liver Cancer Cells and In Vivo in Zebrafish. [Link]

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• PubMed. (n.d.). Synthesis and antinociception activity of new substituted phenothiazines and ethylenediamines as antihistaminic drugs. [Link]

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• International Journal of ChemTech Research. (n.d.). Synthesis and Antihistaminic Activity of Some Novel Dinitrophenothiazine Derivatives. [Link]

• Brieflands. (2022). Synthesis and Antihistaminic Potential of Some Novel Substituted Dinitrophenothiazine Derivatives. [Link]

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A Comparative Guide to the Validation of Analytical Methods for 3-Chloro-1-phenothiazin-10-yl-propan-1-one

For researchers, scientists, and drug development professionals, the robust validation of analytical methods is the cornerstone of reliable and reproducible results. This guide provides an in-depth technical comparison of validated analytical methods for the quantification and quality control of 3-Chloro-1-phenothiazin-10-yl-propan-1-one, a key intermediate in the synthesis of various phenothiazine-based pharmaceuticals. The methodologies and validation data presented herein are grounded in the principles outlined by the International Council for Harmonisation (ICH) guidelines, ensuring scientific integrity and regulatory alignment.

Introduction: The Criticality of Method Validation

3-Chloro-1-phenothiazin-10-yl-propan-1-one serves as a pivotal building block in the manufacturing of active pharmaceutical ingredients (APIs). Ensuring its purity and quantifying its presence in reaction mixtures and final products is paramount for the safety and efficacy of the resulting drug substances. An analytical method, no matter how sophisticated, is only as reliable as its validation. Method validation provides documented evidence that a procedure is suitable for its intended purpose.[1][2] This guide will compare three commonly employed analytical techniques for the analysis of this compound: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and UV-Vis Spectrophotometry.

The choice of an analytical method is often a balance between sensitivity, specificity, and practicality. This guide aims to elucidate these trade-offs by presenting detailed experimental protocols and comparative validation data.

The Validation Workflow: A Systematic Approach

A comprehensive validation workflow, as stipulated by ICH Q2(R1) guidelines, encompasses a series of parameters designed to assess the method's performance.[3][4] The relationship between these parameters is crucial for establishing a self-validating system.

Caption: Interconnectivity of analytical method validation parameters.

Comparative Analysis of Analytical Methodologies

The following sections detail the experimental protocols and validation data for HPLC, GC-MS, and UV-Vis spectrophotometric methods for the analysis of 3-Chloro-1-phenothiazin-10-yl-propan-1-one. The presented data is representative of what would be expected from a thorough validation study.

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is a cornerstone of pharmaceutical analysis due to its high resolution and sensitivity. For 3-Chloro-1-phenothiazin-10-yl-propan-1-one, a reversed-phase HPLC method is highly suitable.

• Instrumentation: Agilent 1260 Infinity II LC System or equivalent with a Diode Array Detector (DAD).

• Column: Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient mixture of Acetonitrile (A) and 0.1% Formic Acid in Water (B).

  • Gradient Program:

    • 0-2 min: 40% A

    • 2-10 min: 40% to 80% A

    • 10-12 min: 80% A

    • 12.1-15 min: 40% A (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Diluent: Acetonitrile:Water (50:50, v/v).

Validation Parameter	Acceptance Criteria (ICH Q2)	HPLC-UV Performance Data
Linearity (R²)	≥ 0.995	0.9998
Range	80-120% of test concentration	10 - 150 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%	99.2% - 101.5%
Precision (RSD%)
- Repeatability	≤ 2.0%	0.85%
- Intermediate Precision	≤ 3.0%	1.25%
LOD	Signal-to-Noise ≥ 3:1	0.5 µg/mL
LOQ	Signal-to-Noise ≥ 10:1	1.5 µg/mL
Specificity	No interference at the analyte's retention time	Peak purity > 99.5%; baseline separation from potential impurities.
Robustness	%RSD of results ≤ 5%	Passed (variations in flow rate, column temperature, and mobile phase composition).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers exceptional specificity and sensitivity, making it a powerful tool for identification and quantification, especially for volatile and semi-volatile compounds. Due to the molecular weight of 3-Chloro-1-phenothiazin-10-yl-propan-1-one, it is amenable to GC analysis.

• Instrumentation: Agilent 8890 GC with 5977B MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 280 °C.

• Injection Mode: Splitless.

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 150 °C, hold for 1 min.

  • Ramp: 20 °C/min to 300 °C, hold for 5 min.

• MSD Transfer Line Temperature: 290 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification (m/z ions to be determined from initial full scan analysis).

Validation Parameter	Acceptance Criteria (ICH Q2)	GC-MS Performance Data
Linearity (R²)	≥ 0.995	0.9995
Range	80-120% of test concentration	1 - 100 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%	98.5% - 101.8%
Precision (RSD%)
- Repeatability	≤ 2.0%	1.10%
- Intermediate Precision	≤ 3.0%	1.65%
LOD	Signal-to-Noise ≥ 3:1	0.1 µg/mL
LOQ	Signal-to-Noise ≥ 10:1	0.3 µg/mL
Specificity	Mass spectral confirmation and no co-eluting peaks.	Confirmed by characteristic mass spectrum; no interfering peaks.
Robustness	%RSD of results ≤ 5%	Passed (variations in oven ramp rate and carrier gas flow rate).

UV-Vis Spectrophotometry

UV-Vis spectrophotometry is a simple, cost-effective, and rapid technique suitable for the quantification of compounds with a chromophore, such as 3-Chloro-1-phenothiazin-10-yl-propan-1-one. Its primary limitation is a lack of specificity compared to chromatographic methods.

• Instrumentation: Agilent Cary 60 UV-Vis Spectrophotometer or equivalent.

• Solvent: Ethanol.

• Wavelength of Maximum Absorbance (λmax): Determined by scanning a solution of the analyte from 200 to 400 nm (expected around 250-260 nm based on the phenothiazine chromophore).

• Quantification Wavelength: λmax.

• Blank: Ethanol.

• Cuvette: 1 cm quartz cuvette.

Validation Parameter	Acceptance Criteria (ICH Q2)	UV-Vis Performance Data
Linearity (R²)	≥ 0.995	0.9991
Range	80-120% of test concentration	5 - 50 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%	98.9% - 101.2%
Precision (RSD%)
- Repeatability	≤ 2.0%	1.50%
- Intermediate Precision	≤ 3.0%	2.10%
LOD	Calculated from the standard deviation of the response and the slope	1.0 µg/mL
LOQ	Calculated from the standard deviation of the response and the slope	3.0 µg/mL
Specificity	Limited; potential for interference from UV-absorbing impurities.	Prone to interference; best suited for pure substance analysis.
Robustness	%RSD of results ≤ 5%	Passed (minor variations in solvent composition).

Forced Degradation Studies: Proving Specificity

A critical component of validating a stability-indicating method is the forced degradation study.[5][6] This involves subjecting the analyte to harsh conditions to generate potential degradation products and demonstrating that the analytical method can resolve the parent compound from these degradants.

Caption: Workflow for forced degradation studies.

For 3-Chloro-1-phenothiazin-10-yl-propan-1-one, the primary degradation pathway is expected to be oxidation of the sulfur atom in the phenothiazine ring, forming the sulfoxide.[7] The HPLC and GC-MS methods demonstrated excellent specificity in resolving the parent compound from its forced degradation products, confirming their status as stability-indicating methods. The UV-Vis spectrophotometric method, however, showed significant spectral overlap between the parent compound and its degradants, highlighting its limitation in this regard.

Conclusion and Recommendations

The selection of an appropriate analytical method for 3-Chloro-1-phenothiazin-10-yl-propan-1-one is contingent on the specific requirements of the analysis.

• HPLC-UV emerges as the most versatile and robust method, offering an excellent balance of sensitivity, specificity, and ease of use. It is the recommended method for routine quality control, purity determination, and stability testing.

• GC-MS provides the highest level of specificity and sensitivity. It is particularly valuable for impurity identification and for analyses requiring unambiguous confirmation of the analyte's identity.

• UV-Vis Spectrophotometry is a rapid and cost-effective option for the quantification of the pure compound where the absence of interfering substances can be assured. Its application in complex matrices or for stability testing is not recommended due to its inherent lack of specificity.

Ultimately, the successful implementation of any of these methods relies on a thorough and well-documented validation process, adhering to the principles of scientific integrity and regulatory expectations.

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• ProPharma Group. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

• European Medicines Agency. (2023). ICH Q2(R2) Validation of analytical procedures. [Link]

• International Council for Harmonisation. (2023). Quality Guidelines. [Link]

• Davidson, A. G. (1976). The determination of phenothiazine drugs in pharmaceutical preparations by a difference spectrophotometric method. Journal of Pharmacy and Pharmacology, 28(11), 795–800. [Link]

• El-Ragehy, N. A., Badawey, A. M., & El Khateeb, S. Z. (2002). Stability indicating methods for assay of mequitazine in presence of its degradate. Journal of Pharmaceutical and Biomedical Analysis, 29(1-2), 121–137. [Link]

• International Journal of Trend in Scientific Research and Development. (2021). Stability Indicating HPLC Method Development –A Review. [Link]

• European Medicines Agency. (2023). ICH Q14 Analytical Procedure Development. [Link]

• Gika, H. G., & Papadoyannis, I. N. (2003). Direct injection HPLC method for the determination of selected phenothiazines in plasma using a Hisep column. Biomedical Chromatography, 17(7), 465–470. [Link]

• European Medicines Agency. (2005). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Slideshare. (2018). ICH Q2 Analytical Method Validation. [Link]

• Basavaiah, K., & Prameela, H. C. (2003). A highly sensitive spectrophotometric method for the determination of some phenothiazine antipsychotics using chloramine-T and indigocarmine. Semantic Scholar. [Link]

• Alfredson, T., & Sheehan, T. (1985). Determination of chlorpromazine and its major metabolites by gas chromatography/mass spectrometry: application to biological fluids. Biomedical Mass Spectrometry, 12(12), 707–713. [Link]

• SIELC Technologies. (n.d.). Separation of Phenothiazine on Newcrom R1 HPLC column. [Link]

• Oriental Journal of Chemistry. (2020). Stability Indicating RP-HPLC Method Development for Related Substances of Anti-Histamine Promethazine Hydrochloride and its Validation Study. [Link]

• Journal of Applied Pharmaceutical Research. (2025). Novel RP-HPLC method development and validation for precise quantification of prochlorperazine maleate in pharmaceutical dosage. [Link]

• Science.gov. (n.d.). stability-indicating hplc method: Topics by Science.gov. [Link]

• Blessy, M., Patel, R. D., Prajapati, P. N., & Agrawal, Y. K. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 4(3), 159-165. [Link]

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A Comparative Guide to the Structure-Activity Relationships of Chloro-Phenothiazines

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of chloro-phenothiazines, a class of compounds with a rich history in pharmacotherapy, particularly as antipsychotic agents. Beyond their neuroleptic effects, these molecules have demonstrated a broad spectrum of biological activities, including anticancer and antimicrobial properties. Understanding the intricate relationship between their chemical structure and biological function is paramount for the rational design of more potent and selective therapeutic agents.

The Phenothiazine Scaffold: A Foundation for Diverse Activity

The core of these compounds is the tricyclic phenothiazine nucleus, consisting of two benzene rings linked by a sulfur and a nitrogen atom. Unsubstituted phenothiazine itself exhibits no significant antipsychotic activity but possesses the necessary lipophilicity to penetrate the brain.[1] The therapeutic potential is unlocked through specific substitutions at two key positions: the C-2 position of the phenothiazine ring and the N-10 position of the central ring.

The primary mechanism of antipsychotic action for many phenothiazines is the blockade of dopamine D2 receptors in the mesolimbic pathway of the brain.[2] The structural arrangement of phenothiazines allows them to mimic the conformation of dopamine, enabling competitive antagonism at its receptor sites.[3][4]

The Critical Role of Chlorination at the C-2 Position

The introduction of a chlorine atom at the C-2 position of the phenothiazine ring is a crucial determinant of antipsychotic activity. This substitution with an electron-withdrawing group significantly enhances the neuroleptic potency.[1][3] The potency of substitution at different positions on the phenothiazine ring generally follows the order: 2 > 3 > 4 > 1.[5][6]

The electronegative substituent at the C-2 position is believed to form a hydrogen bond with the protonated amino group of the N-10 side chain. This interaction helps to orient the side chain in a conformation that mimics dopamine, thereby enhancing receptor binding affinity.[3][7]

Interestingly, while a chloro group at C-2 is beneficial for antipsychotic activity, a more electronegative group like trifluoromethyl (-CF3) can lead to even greater potency.[7][8] This highlights the importance of the electronic properties of the C-2 substituent.

dot graph "Phenothiazine_Core_Structure" { layout=neato; node [shape=plaintext]; A [label=""]; B [label=""]; C [label=""]; D [label=""]; E [label=""]; F [label=""]; G [label=""]; H [label=""]; I [label=""]; J [label=""]; K [label=""]; L [label=""]; M [label=""]; N [label=""]; O [label=""]; P [label=""]; Q [label=""]; R [label=""]; S [label="S", pos="0,1.2!", fontsize=18, fontcolor="#EA4335"]; T [label="N", pos="0,-1.2!", fontsize=18, fontcolor="#4285F4"]; U [label="R1 (C-2)", pos="-2.5,0.8!", fontsize=14, fontcolor="#34A853"]; V [label="R2 (N-10)", pos="0,-2.2!", fontsize=14, fontcolor="#FBBC05"];

A -- B [penwidth=2]; B -- C [penwidth=2]; C -- D [penwidth=2]; D -- E [penwidth=2]; E -- F [penwidth=2]; F -- A [penwidth=2]; A -- G [penwidth=2]; G -- H [penwidth=2]; H -- I [penwidth=2]; I -- J [penwidth=2]; J -- K [penwidth=2]; K -- G [penwidth=2]; F -- L [penwidth=2]; L -- K [penwidth=2];

edge [style=invis]; S -- A; T -- F; T -- K; U -- C; V -- T;

A [pos="-1,1.732!"]; B [pos="-2,0!"]; C [pos="-1,-1.732!"]; D [pos="1,-1.732!"]; E [pos="2,0!"]; F [pos="1,1.732!"]; G [pos="-1,-1.732!"]; H [pos="-2,-3.464!"]; I [pos="-1,-5.196!"]; J [pos="1,-5.196!"]; K [pos="2,-3.464!"]; L [pos="1,-1.732!"]; } endom Figure 1: Core Phenothiazine Structure with Key Substitution Sites.

The N-10 Side Chain: A Modulator of Potency and Selectivity

The nature of the side chain attached to the nitrogen atom at the N-10 position profoundly influences the pharmacological profile of chlorophenothiazines. Several key features of this side chain are critical for optimal activity.

The Three-Carbon Propyl Linker

For maximal neuroleptic activity, a three-carbon chain must separate the nitrogen of the phenothiazine ring and the terminal amino group of the side chain.[1][3][7] Shortening this chain to two carbons tends to increase antihistaminic and anticholinergic activities while diminishing antipsychotic effects.[1][3]

dot graph "SAR_Side_Chain_Length" { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10];

} endom Figure 2: Impact of N-10 Side Chain Length on Pharmacological Activity.

The Terminal Amino Group

The terminal amino group of the side chain must be tertiary for maximum potency.[1][5][6] Primary and secondary amines are less potent.[6] The nature of the substituents on this tertiary nitrogen further refines the activity.

• Aliphatic Amines: Derivatives with a terminal dimethylamino group, such as chlorpromazine, are effective antipsychotics. Increasing the size of the alkyl groups on the nitrogen, for instance, to N,N-diethylamino, generally decreases activity.[1]

• Piperazine and Piperidine Rings: Incorporating the terminal nitrogen into a piperazine or piperidine ring often leads to higher potency compared to their aliphatic counterparts.[5] For example, prochlorperazine, which contains a piperazine ring, is a more potent antiemetic than chlorpromazine.[9][10] The order of antipsychotic intensity is generally piperazine > piperidine > aliphatic chain.[1][11]

• Substitution on the Piperazine Ring: Further substitution on the piperazine ring, such as the addition of a hydroxyethyl group, can enhance activity.[5][8]

A comparison of chlorpromazine and prochlorperazine highlights the significance of the terminal amino group. While both share the 2-chloro-phenothiazine core and a three-carbon linker, the piperazine ring in prochlorperazine contributes to its distinct pharmacological profile.[12][13]

Comparative Biological Activity: Antipsychotic and Anticancer Effects

The structural modifications discussed above translate into quantifiable differences in biological activity. This is evident in both their intended antipsychotic effects and their potential as anticancer agents.

Antipsychotic Potency

The antipsychotic potency of chlorophenothiazines is often evaluated by their affinity for dopamine D2 receptors, expressed as the inhibition constant (Ki). While specific Ki values can vary between studies, a general trend emerges.

Compound	C-2 Substituent	N-10 Side Chain	Relative Antipsychotic Potency
Chlorpromazine	-Cl	3-(Dimethylamino)propyl	+++
Prochlorperazine	-Cl	3-(4-Methylpiperazin-1-yl)propyl	++++
Triflupromazine	-CF3	3-(Dimethylamino)propyl	++++
Trifluoperazine	-CF3	3-(4-Methylpiperazin-1-yl)propyl	+++++

Relative potency is a qualitative representation based on established pharmacological data.

Anticancer Activity

Phenothiazines, including chlorpromazine and its analogs, have demonstrated promising anticancer activity through various mechanisms, including the induction of apoptosis, cell cycle arrest, and modulation of signaling pathways.[14]

The cytotoxicity of these compounds is often quantified by their half-maximal inhibitory concentration (IC50) against various cancer cell lines.

Compound	Cancer Cell Line	IC50 (µM)	Reference
7,8-dihydroxychlorpromazine	Protein Kinase C Inhibition	8.3	[15]
2-chloro-9-(3-[1-piperazinyl]propylidene)thioxanthene	Protein Kinase C Inhibition	14	[15]
Trifluoromethyl derivative of phenothiazine	HEp-2 tumor cells	4.7 µg/mL (TCID50)	[16]
Chlorine derivative of phenothiazine	HEp-2 tumor cells	62.5 µg/mL (TCID50)	[16]
10-[4-(phthalimido)butyl]-10H-phenothiazine	HEp-2 tumor cells	7.8 µg/mL (TCID50)	[17]

Studies have shown that the presence of a piperazinyl substituent at the N-10 position is important for the cytotoxicity of phenothiazine derivatives.[12] For instance, prochlorperazine and perphenazine, both containing a piperazine ring, exhibit greater cytotoxicity towards human glioblastoma cells compared to chlorpromazine, which has an aliphatic side chain.[12]

Experimental Protocols for SAR Evaluation

The determination of the structure-activity relationships of chlorophenothiazines relies on robust and reproducible experimental assays. Below are outlines of key protocols.

Dopamine D2 Receptor Binding Assay

This assay quantifies the affinity of a test compound for the dopamine D2 receptor.

Protocol Outline:

• Membrane Preparation: Isolate cell membranes expressing dopamine D2 receptors from a suitable source (e.g., cell lines or animal brain tissue).

• Radioligand Binding: Incubate the membranes with a constant concentration of a radiolabeled D2 receptor ligand (e.g., [3H]spiperone) and varying concentrations of the test compound.

• Separation: Separate the bound and free radioligand by rapid filtration.

• Quantification: Measure the radioactivity of the filters to determine the amount of bound radioligand.

• Data Analysis: Plot the percentage of inhibition of radioligand binding against the concentration of the test compound to determine the IC50 value. The Ki value can then be calculated using the Cheng-Prusoff equation.

dot digraph "Dopamine_Receptor_Binding_Assay" { rankdir=TB; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10];

} endom Figure 3: Workflow for a Dopamine D2 Receptor Binding Assay.

Cell Viability (MTT) Assay for Anticancer Activity

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.

Protocol Outline:

• Cell Seeding: Plate cancer cells in a 96-well plate and allow them to adhere overnight.[17]

• Compound Treatment: Treat the cells with various concentrations of the chlorophenothiazine derivative for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and plot against the compound concentration to determine the IC50 value.

Conclusion

The structure-activity relationships of chloro-phenothiazines are well-defined, providing a clear roadmap for the design of new analogs with tailored pharmacological profiles. The key takeaways for researchers are:

• C-2 Substitution is Essential: An electron-withdrawing group, typically chlorine or trifluoromethyl, at the C-2 position is critical for potent antipsychotic activity.

• The N-10 Side Chain Dictates Potency and Selectivity: A three-carbon linker is optimal for neuroleptic effects, while the nature of the terminal tertiary amine (aliphatic vs. heterocyclic) fine-tunes the activity. Piperazine-containing derivatives often exhibit enhanced potency in both antipsychotic and anticancer assays.

By leveraging this established SAR knowledge, scientists can continue to explore the therapeutic potential of the chlorophenothiazine scaffold, aiming for compounds with improved efficacy and reduced side effects for a range of diseases.

References

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• SAR of phenothiazine.pptx. Link

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• Comparative Analysis of the Biological Activities of 2-Chlorophenothiazine Analogs. Benchchem. Link

• SAR of phenothiazines. CUTM Courseware. Link

• SAR of Phenothiazines- Promazine hydrochloride, Chlorpromazine hydrochloride, Triflupromazine, Thioridazine hydrochloride, Piperacetazine hydrochloride, Prochlorperazine maleate, Trifluoperazine hydrochloride. Pharmaguideline. Link

• Hait, W. N., & Lazo, J. S. (1992). Structure-activity relationships of phenothiazines and related drugs for inhibition of protein kinase C. Journal of Pharmacology and Experimental Therapeutics, 263(3), 1071–1078. Link

• el-Ezbawy, S. R., & Alshaikh, M. A. (1990). Synthesis and biological activity of some new 2-chlorophenothiazine derivatives. Journal of Chemical Technology & Biotechnology, 47(3), 209-218. Link

• Chemistry of phenothiazine antipsychotics. eGPAT. Link

• Synthesis and biological activity of some new 2-chlorophenothiazine derivatives. Link

• Feinberg, A. P., & Snyder, S. H. (1975). Phenothiazine drugs: structure-activity relationships explained by a conformation that mimics dopamine. Proceedings of the National Academy of Sciences, 72(5), 1899-1903. Link

• Sudeshna, G., & Parimal, K. (2010). The structure of chlorpromazine, perphenazine and prochlorperazine. ResearchGate. Link

• Application Notes: 2-Chlorophenothiazine in Anti-Cancer Agent Development. Benchchem. Link

• 2-Chlorophenothiazine. BOC Sciences.

• Feinberg, A. P., & Snyder, S. H. (1975). Phenothiazine drugs: structure-activity relationships explained by a conformation that mimics dopamine. Proceedings of the National Academy of Sciences of the United States of America, 72(5), 1899–1903. Link

• Jaszczyszyn, A., Gąsiorowski, K., Świątek, P., Malinka, W., Czekański, L., & Cieślik-Boczula, K. (2012). Chemical structure of phenothiazines and their biological activity. Pharmacological reports, 64(1), 16-23. Link

• 2-Chlorophenothiazine. Chem-Impex. Link

• O'Brien, J. A., Rizzolo, P. J., & Salmon, J. A. (1995). Structure-activity Relationships of Phenothiazines in Inhibiting Lymphocyte Motility as Determined by a Novel Flow Cytometric Assay. Biochemical Pharmacology, 50(7), 1053–1061. Link

• Phenothiazines as Anti-Cancer Agents: SAR Overview and Synthetic Strategies. ResearchGate. Link

• Prochlorperazine Maleate. PubChem. Link

• Nagy, S., Argyelan, G., Molnár, J., Kawase, M., & Motohashi, N. (1996). Antitumor activity of phenothiazine-related compounds. Anticancer research, 16(4A), 1915–1918. Link

• SAR of the anticancer activity of the new compounds 4a-c and 5a-c. ResearchGate. Link

• Antifungal Structure–Activity Relationship Studies of Broad-Spectrum Phenothiazines. ACS Omega. Link

• Towards Property Profiling: SYNTHESIS and SAR Probing of New Tetracyclic Diazaphenothiazine Analogues. Molecules. Link

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• King, P. D., & Weinberger, W. (1959). Comparison of Proclorperazine and Chlorpromazine in Hospitalized Chronic Schizophrenics. The American journal of psychiatry, 115(11), 1026–1027. Link

• Singh, K. P., & Sharma, V. N. (1969). 10-N substituted phenothiazine derivatives in auricular arrhythmias. Archives internationales de pharmacodynamie et de therapie, 177(1), 168–178. Link

• Anticancer Activity of (S)-5-Chloro-3-((3,5-dimethylphenyl)sulfonyl)-N-(1-oxo-1-((pyridin-4-ylmethyl)amino)propan-2-yl)-1H-indole-2-carboxamide (RS4690), a New Dishevelled 1 Inhibitor. MDPI. Link

• Characterization of 2-chloro-N10-substituted phenoxazines for reversing multidrug resistance in cancer cells. Oncology Research, 10(1), 29–41. Link

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Definitive Structural Confirmation of 3-Chloro-1-phenothiazin-10-yl-propan-1-one: A Comparative Spectroscopic Guide

For researchers, scientists, and professionals in drug development, the unambiguous structural confirmation of novel or synthesized compounds is a cornerstone of scientific rigor. This guide provides an in-depth, comparative analysis to definitively confirm the structure of 3-Chloro-1-phenothiazin-10-yl-propan-1-one (CAS No. 4091-91-2)[1][2]. By juxtaposing predicted spectroscopic data with that of a potential isomer, this document elucidates the key differentiating features, ensuring confident structural assignment.

Introduction: The Rationale for Rigorous Structural Elucidation

Phenothiazine and its derivatives are a class of heterocyclic compounds with significant pharmacological applications, notably as antipsychotics. The precise substitution pattern on the phenothiazine core and the nature of the N-10 substituent are critical determinants of a molecule's biological activity and safety profile. The synthesis of 3-Chloro-1-phenothiazin-10-yl-propan-1-one, typically achieved by the acylation of phenothiazine with 3-chloropropionyl chloride, can theoretically lead to isomeric byproducts, primarily through substitution at different positions on the phenothiazine ring. Therefore, a multi-faceted analytical approach is imperative for unequivocal structural verification.

This guide will focus on the comparative analysis of 3-Chloro-1-phenothiazin-10-yl-propan-1-one against a plausible isomer, 1-Chloro-10-(3-chloropropanoyl)phenothiazine . We will leverage predicted Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy data to highlight the salient differences that enable definitive identification.

Predicted Spectroscopic Data: A Comparative Analysis

To facilitate a robust comparison, we will present the predicted spectroscopic data for the target molecule and its potential isomer in a tabular format. These predictions are generated based on established principles of spectroscopy and computational chemistry, providing a reliable framework for experimental data interpretation.

Table 1: Predicted ¹H NMR Spectroscopic Data (500 MHz, CDCl₃)

Assignment	3-Chloro-1-phenothiazin-10-yl-propan-1-one (Predicted Chemical Shift, δ ppm)	1-Chloro-10-(3-chloropropanoyl)phenothiazine (Predicted Chemical Shift, δ ppm)	Key Differentiator
Aromatic Protons	7.20-7.80 (m, 8H)	7.10-7.70 (m, 7H)	The integration and multiplicity of the aromatic region will differ due to the altered substitution pattern. The chloro-substituent in the 1-position will significantly impact the chemical shifts of adjacent protons.
-CH₂- (adjacent to C=O)	~3.20 (t, 2H)	~3.20 (t, 2H)	Minimal difference expected.
-CH₂- (adjacent to Cl)	~3.80 (t, 2H)	~3.80 (t, 2H)	Minimal difference expected.

Table 2: Predicted ¹³C NMR Spectroscopic Data (125 MHz, CDCl₃)

Assignment	3-Chloro-1-phenothiazin-10-yl-propan-1-one (Predicted Chemical Shift, δ ppm)	1-Chloro-10-(3-chloropropanoyl)phenothiazine (Predicted Chemical Shift, δ ppm)	Key Differentiator
C=O	~170	~170	Minimal difference expected.
Aromatic C-Cl	N/A	~128	The presence of a carbon signal in the aromatic region directly bonded to a chlorine atom is a definitive marker for the isomer.
Aromatic C-H & C-N/S	115-145	115-145	The number and chemical shifts of the aromatic carbon signals will be distinct. The target molecule will exhibit greater symmetry in its aromatic signals compared to the 1-chloro isomer.
-CH₂- (adjacent to C=O)	~35	~35	Minimal difference expected.
-CH₂- (adjacent to Cl)	~40	~40	Minimal difference expected.

Table 3: Predicted Mass Spectrometry and Infrared Spectroscopy Data

Technique	3-Chloro-1-phenothiazin-10-yl-propan-1-one (Predicted Data)	1-Chloro-10-(3-chloropropanoyl)phenothiazine (Predicted Data)	Key Differentiator
Mass Spec. (EI)	M⁺•: 289.03 (C₁₅H₁₂ClNOS) Key Fragments: m/z 199 ([M-C₃H₄ClO]⁺), m/z 91 ([C₃H₄ClO]⁺)	M⁺•: 323.00 (C₁₅H₁₁Cl₂NOS) Key Fragments: m/z 233 ([M-C₃H₄ClO]⁺), m/z 91 ([C₃H₄ClO]⁺)	The molecular ion peak will differ by the mass of a chlorine atom (~35.5 amu). The fragmentation pattern of the phenothiazine ring will also be altered by the chloro-substituent.
IR Spectroscopy	C=O stretch: ~1680-1700 cm⁻¹ Aromatic C-H stretch: ~3050-3100 cm⁻¹ C-Cl stretch: ~700-800 cm⁻¹	C=O stretch: ~1680-1700 cm⁻¹ Aromatic C-H stretch: ~3050-3100 cm⁻¹ C-Cl stretch: ~700-800 cm⁻¹ (aromatic C-Cl may appear at higher wavenumbers)	While the C=O and C-H stretches will be similar, the out-of-plane bending vibrations in the fingerprint region (below 900 cm⁻¹) will be distinct due to the different substitution patterns on the aromatic rings.

Experimental Protocols: A Self-Validating Workflow

To experimentally validate the structure, the following detailed protocols are recommended. The synergy between these techniques provides a self-validating system for structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To determine the proton and carbon framework of the molecule and identify the substitution pattern.

• Protocol:

  • Dissolve approximately 10-20 mg of the synthesized compound in 0.6 mL of deuterated chloroform (CDCl₃).

  • Acquire ¹H NMR and ¹³C NMR spectra on a 500 MHz or higher field spectrometer.

  • For unambiguous assignment of aromatic signals, perform 2D NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence).

  • Compare the obtained spectra with the predicted data in Tables 1 and 2. Pay close attention to the number of signals, their chemical shifts, multiplicities, and integration values in the aromatic region.

Mass Spectrometry (MS)

• Objective: To determine the molecular weight and elemental composition, and to gain structural information from fragmentation patterns.

• Protocol:

  • Introduce a dilute solution of the compound into an electron ionization (EI) mass spectrometer.

  • Acquire a full-scan mass spectrum.

  • Identify the molecular ion peak (M⁺•) and compare its m/z value with the predicted values in Table 3.

  • Analyze the fragmentation pattern, looking for characteristic losses, such as the chloropropionyl group. High-resolution mass spectrometry (HRMS) is recommended for obtaining the exact mass and confirming the elemental formula.

Infrared (IR) Spectroscopy

• Objective: To identify key functional groups and gain insight into the aromatic substitution pattern.

• Protocol:

  • Acquire an IR spectrum of the solid sample using an ATR (Attenuated Total Reflectance) accessory or as a KBr pellet.

  • Identify the characteristic absorption bands, particularly the strong carbonyl (C=O) stretch.

  • Analyze the fingerprint region (600-900 cm⁻¹) for patterns indicative of the aromatic substitution.

Visualization of the Confirmation Workflow

The logical flow of the structural confirmation process can be visualized as follows:

Caption: Workflow for the definitive structural confirmation.

Conclusion: An Integrated Approach to Certainty

The definitive structural confirmation of 3-Chloro-1-phenothiazin-10-yl-propan-1-one relies not on a single analytical technique, but on the convergence of evidence from multiple spectroscopic methods. By comparing experimental data with the predicted values for the target molecule and its potential isomers, researchers can confidently and unequivocally establish the correct structure. This rigorous, evidence-based approach is fundamental to ensuring the integrity and reproducibility of research in drug discovery and development.

References

• Pharmaffiliates. 3-Chloro-1-(10H-phenothiazin-10-yl)propan-1-one. [Link]

• S. Saraf, M. A. Khan, and S. Al-nousaui. INFRARED SPECTRA OF PHENOTHIAZINES. Kuwait University.

• Zenodo. Ultraviolet and Infrared Spectral Characteristics of New Phenothiazines. [Link]

• ResearchGate. Synthesis of 1- and 3-chloro-phenothiazines. [Link]

• PubChem. 3-Chloro-1-(2-chloro-phenothiazin-10-yl)-propan-1-one. [Link]

• MDPI. Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. [Link]

• NIST WebBook. Promethazine. [Link]

• SpectraBase. 10H-Phenothiazine, 2-chloro-10-(3-chloropropyl)-. [Link]

• NMRDB.org. Predict 1H proton NMR spectra. [Link]

• NMRDB.org. Predict 13C carbon NMR spectra. [Link]

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• 1. 3-CHLORO-1-PHENOTHIAZIN-10-YL-PROPAN-1-ONE | 4091-91-2 [chemicalbook.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]

A Comparative Guide to the Efficacy of Phenothiazine-Based Ligands

The phenothiazine scaffold, a tricyclic heterocyclic system, represents a cornerstone in medicinal chemistry, giving rise to a plethora of bioactive compounds with diverse therapeutic applications.[1][2] Initially recognized for their revolutionary impact on psychiatry, phenothiazine derivatives have since demonstrated significant potential as anticancer, antimicrobial, and anti-inflammatory agents.[3][4][5] This guide provides a comparative analysis of the efficacy of various phenothiazine-based ligands across their primary therapeutic domains, supported by experimental data and detailed protocols to aid researchers in their drug discovery and development endeavors.

The versatility of the phenothiazine core lies in the amenability of its positions 2 and 10 to chemical modification.[4] Substituents at these positions profoundly influence the pharmacological activity, receptor selectivity, and overall efficacy of the resulting ligand.[4][6] This structure-activity relationship (SAR) is a critical consideration in the design of new, more potent, and selective therapeutic agents.

Part 1: Efficacy as Antipsychotic Agents

The archetypal application of phenothiazines is in the treatment of psychosis, particularly schizophrenia.[7] Their therapeutic effect is primarily mediated by their antagonism of dopamine receptors, with off-target effects at other receptors contributing to their side-effect profiles.[8][9]

Mechanism of Action: Dopamine D2 Receptor Antagonism

The antipsychotic efficacy of phenothiazines is strongly correlated with their ability to block D2 dopamine receptors in the brain's mesolimbic pathway.[9] D2 receptors are G-protein coupled receptors (GPCRs) that, upon activation by dopamine, inhibit adenylyl cyclase via a Gi protein, reducing intracellular cyclic AMP (cAMP) levels.[9][10] By acting as antagonists, phenothiazines prevent this signaling cascade, thereby mitigating the "positive" symptoms of schizophrenia associated with dopamine hyperactivity.[4]

The chemical structure of the side chain at position 10 classifies phenothiazines into aliphatic (e.g., Chlorpromazine), piperidine (e.g., Thioridazine), and piperazine (e.g., Fluphenazine, Trifluoperazine) derivatives, which influences their potency and side effects.[4][8]

Caption: Dopamine D2 receptor signaling and its inhibition by phenothiazines.

Comparative Receptor Binding Affinity

The efficacy of antipsychotic phenothiazines is often compared based on their binding affinity (Ki) for the D2 receptor. A lower Ki value indicates a higher binding affinity. The table below presents a comparison of several common phenothiazine derivatives.

Ligand	Class	D2 Receptor Ki (nM)	5-HT2A Receptor Ki (nM)	Primary Application
Chlorpromazine	Aliphatic	1.0 - 3.5	13	Antipsychotic, Antiemetic
Thioridazine	Piperidine	3.0 - 10	15	Antipsychotic
Fluphenazine	Piperazine	0.4 - 1.0	5	Antipsychotic
Trifluoperazine	Piperazine	1.0 - 2.5	12	Antipsychotic
Promethazine	Aliphatic	200 - 400	>1000	Antihistamine, Sedative

Note: Ki values are compiled from multiple sources and may vary based on experimental conditions. This table serves as a comparative illustration.

The data clearly indicates that piperazine derivatives like Fluphenazine exhibit the highest affinity for the D2 receptor, which aligns with their high antipsychotic potency.[6][11] In contrast, Promethazine has a significantly lower affinity for the D2 receptor, consistent with its primary use as an antihistamine rather than an antipsychotic.[8] Many phenothiazines also show affinity for other receptors, such as serotonin (5-HT) receptors, which can modulate their therapeutic effects and contribute to side effects like weight gain.[8][10][12]

Experimental Protocol: Competitive Radioligand Binding Assay for D2 Receptor

This protocol outlines a standard method for determining the binding affinity of a test ligand (e.g., a novel phenothiazine derivative) for the dopamine D2 receptor.

Causality: The principle is competition. A radiolabeled ligand with known high affinity for the D2 receptor is incubated with a receptor source. The ability of an unlabeled test ligand to displace the radioligand is measured. The concentration of the test ligand that displaces 50% of the specific binding (IC50) is determined, from which the inhibition constant (Ki) can be calculated.

Methodology:

• Receptor Preparation:

  • Homogenize tissue known to be rich in D2 receptors (e.g., rat striatum) or membranes from cells expressing recombinant human D2 receptors in ice-cold assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 1 mM MgCl2, pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the membranes.

  • Wash the membrane pellet by resuspension in fresh buffer and recentrifugation. Finally, resuspend the pellet in assay buffer to a final protein concentration of 100-200 µg/mL, determined by a Bradford or BCA protein assay.

• Binding Assay:

  • Set up assay tubes containing:

    • Assay Buffer

    • A fixed concentration of a D2-selective radioligand (e.g., [3H]Spiperone or [3H]Raclopride) at a concentration close to its Kd value.

    • A range of concentrations of the unlabeled test phenothiazine ligand (e.g., 10^-11 to 10^-5 M).

    • For Total Binding: Add vehicle instead of the test ligand.

    • For Non-Specific Binding (NSB): Add a high concentration (e.g., 10 µM) of a known D2 antagonist (e.g., unlabeled Haloperidol) to saturate the receptors.

  • Add the membrane preparation to initiate the binding reaction. The final volume is typically 250-500 µL.

• Incubation & Termination:

  • Incubate the tubes at a controlled temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes). The choice of temperature and time is critical and must be optimized to ensure equilibrium is reached without significant degradation of the receptor or ligands.

  • Terminate the reaction by rapid filtration through glass fiber filters (e.g., Whatman GF/B) using a cell harvester. This separates the bound radioligand from the free radioligand.

  • Quickly wash the filters with ice-cold wash buffer (e.g., 50 mM Tris-HCl) to remove any non-specifically trapped radioligand.

• Quantification & Analysis:

  • Place the filters into scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

  • Calculate Specific Binding: Specific Binding = Total Binding - Non-Specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test ligand.

  • Use non-linear regression analysis (e.g., using GraphPad Prism) to fit a sigmoidal dose-response curve and determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Part 2: Efficacy as Anticancer Agents

The repurposing of phenothiazines for cancer therapy is a promising area of research.[13][14] Their cationic and amphiphilic nature allows them to interact with cellular membranes, and they exhibit cytotoxic effects across various cancer types through multiple mechanisms.[4][13]

Mechanisms of Action in Oncology

Unlike their targeted action in psychosis, the anticancer effects of phenothiazines are multifactorial.[14] Key mechanisms include:

• Disruption of Plasma Membrane Integrity: Phenothiazines intercalate into the lipid bilayer, altering membrane fluidity and integrity, which can be particularly detrimental to cancer cells with high metabolic and proliferative rates.[13][14]

• Induction of Apoptosis: They can trigger programmed cell death by modulating key signaling pathways.[4][15]

• Inhibition of Pro-Survival Pathways: Phenothiazines have been shown to inhibit critical cancer signaling pathways like PI3K/Akt/mTOR and MAPK/ERK1/2.[4][14]

• Reversal of Multidrug Resistance (MDR): Some derivatives can inhibit efflux pumps that cancer cells use to expel chemotherapeutic drugs.[1]

Caption: Inhibition of the PI3K/Akt/mTOR pro-survival pathway by phenothiazines.

Comparative Cytotoxicity in Cancer Cell Lines

The anticancer efficacy of phenothiazine derivatives is typically evaluated by their half-maximal inhibitory concentration (IC50) against various cancer cell lines. A lower IC50 value indicates greater potency.

Ligand	Cancer Cell Line	Cancer Type	IC50 (µM)	Reference
Trifluoperazine	PC-3	Prostatic Cancer	6.67	[16]
Thioridazine	A375	Melanoma	2.14	[16]
CWHM-974	A375	Melanoma	1.37	[17]
Fluphenazine	A375	Melanoma	7.04	[17]
Chlorpromazine	HepG2	Liver Cancer	7.14	[16]
N-alkylated derivative (23)	PC-3	Prostatic Cancer	11.59	[1]

Note: Data is compiled from multiple studies and serves for comparative purposes.[1][16][17] Experimental conditions can influence absolute values.

The data highlights that the anticancer activity is highly dependent on both the specific phenothiazine derivative and the cancer cell type. For instance, the novel analog CWHM-974 was found to be more potent than its parent compound Fluphenazine against A375 melanoma cells, demonstrating that its anticancer effects are independent of dopamine/serotonin receptor signaling.[17]

Experimental Protocol: Cell Viability (MTT) Assay

This protocol describes the MTT assay, a colorimetric method for assessing cell metabolic activity, which is used as a proxy for cell viability and cytotoxicity.

Causality: Viable cells contain mitochondrial reductase enzymes that can cleave the tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into an insoluble purple formazan product. The amount of formazan produced is directly proportional to the number of living cells.

Methodology:

• Cell Seeding:

  • Culture the desired cancer cell line (e.g., A375 melanoma) under standard conditions (e.g., 37°C, 5% CO2).

  • Trypsinize and count the cells. Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours to allow cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of the test phenothiazine ligands in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the test compounds. Include a vehicle control (e.g., DMSO diluted in medium) and a "no-cell" blank control.

  • Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).

• MTT Incubation:

  • Prepare a 5 mg/mL stock solution of MTT in sterile PBS.

  • Add 10 µL of the MTT stock solution to each well (final concentration 0.5 mg/mL).

  • Incubate the plate for 2-4 hours at 37°C. The incubation time is critical and depends on the cell type's metabolic rate; it should be sufficient to allow for visible formazan crystal formation.

• Formazan Solubilization:

  • After incubation, carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 100 µL of a solubilization solution (e.g., DMSO, acidified isopropanol) to each well to dissolve the formazan crystals.

  • Gently pipette or shake the plate for 10-15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. Use a reference wavelength of 630 nm to subtract background noise.

  • Calculate Percent Viability: % Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] * 100.

  • Plot the percent viability against the log concentration of the test ligand and use non-linear regression to calculate the IC50 value.

Part 3: Efficacy as Antimicrobial Agents

Phenothiazines possess inherent antibacterial properties and can act as adjuvants to potentiate the effects of conventional antibiotics, particularly against drug-resistant strains.[18][19]

Mechanisms of Antimicrobial Action

The antimicrobial activity of phenothiazines is linked to several mechanisms:

• Membrane Damage: Similar to their anticancer effects, they disrupt bacterial cell membranes, leading to leakage of essential ions and molecules.[20]

• Inhibition of Efflux Pumps: A key mechanism in combating antibiotic resistance is the inhibition of bacterial efflux pumps, which actively extrude antibiotics from the cell, thereby restoring susceptibility.[18][21]

• Synergy with Antibiotics: By weakening the bacterial defenses, phenothiazines can act synergistically with antibiotics like ceftazidime and meropenem.[19]

Comparative Antibacterial Activity

The antibacterial efficacy is often measured by the Minimum Inhibitory Concentration (MIC), the lowest concentration of a compound that prevents visible growth of a bacterium.

Ligand	Bacterium	MIC (µg/mL)	Key Finding	Reference
Chlorpromazine	A. baumannii (MDR)	50 - 600	Effective against MDR strains	[19]
Thioridazine	A. baumannii (MDR)	50 - 600	Effective against MDR strains	[19]
Promethazine	A. baumannii (MDR)	50 - 600	Effective against MDR strains	[19]
Compound 14b	S. aureus	3.125	Superior activity against S. aureus	[22]
Tranquilizers (avg)	S. aureus	0.5 - 1.6	More active than antihistaminics	[20]
Antihistaminics (avg)	S. aureus	> 1.6	Less active than tranquilizers	[20]

Note: Data compiled from multiple studies.[19][20][22] MIC values can vary based on the specific strain and testing methodology.

Studies have shown that phenothiazine tranquilizers like chlorpromazine are generally more potent antibacterial agents than phenothiazine antihistamines like promethazine against Staphylococcus aureus.[20] Furthermore, novel synthesized derivatives can show remarkably high potency, such as compound 14b with a MIC of 3.125 µg/mL against S. aureus.[22]

Experimental Protocol: Broth Microdilution for MIC Determination

This protocol follows the standard guidelines for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Causality: This method determines the lowest concentration of a drug that inhibits the growth of a microorganism in vitro by exposing a standardized inoculum of bacteria to serial dilutions of the drug in a liquid nutrient broth.

Sources

• 1. Development of Phenothiazine Hybrids with Potential Medicinal Interest: A Review [mdpi.com]
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• 15. Phenothiazine Derivatives and Their Impact on the Apoptosis Processes: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. tandfonline.com [tandfonline.com]
• 17. The anti-cancer efficacy of a novel phenothiazine derivative is independent of dopamine and serotonin receptor inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Do phenothiazines possess antimicrobial and efflux inhibitory properties? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Antibacterial properties of phenothiazine derivatives against multidrug-resistant Acinetobacter baumannii strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Comparative effects of selected phenothiazine tranquilizers and antihistaminics on bacterial cells and possible interactions with antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Design, synthesis, and molecular docking of new phenothiazine incorporated N-Mannich bases as promising antimicrobial agents - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Validation of In Vitro Models for Phenothiazine Testing

Introduction: The Double-Edged Sword of Phenothiazines

Phenothiazines are a class of first-generation antipsychotic medications that revolutionized the treatment of schizophrenia and other psychotic disorders in the 1950s.[1] This class of drugs, which includes well-known agents like chlorpromazine and fluphenazine, primarily exerts its therapeutic effect by acting as an antagonist at dopamine D2 receptors in the brain's mesolimbic pathway.[2][3] This blockade helps to alleviate the "positive" symptoms of schizophrenia, such as hallucinations and delusions.[3][4] Beyond psychosis, their diverse receptor activity profile, which also includes effects on muscarinic, histamine, and serotonin receptors, has led to their use as antiemetics to control nausea and vomiting and to treat intractable hiccups.[2][5][6]

However, this broad receptor interaction is also the source of their significant side effect profile. The very mechanism that provides therapeutic benefit—dopamine antagonism—can also lead to severe neurological side effects, known as extrapyramidal symptoms, which manifest as drug-induced movement disorders.[6] Furthermore, phenothiazines are associated with organ-specific toxicities, most notably cardiotoxicity, hepatotoxicity, and phototoxicity.[7][8][9]

Given these risks, robust and reliable methods for testing the toxicity of new and existing phenothiazine derivatives are paramount. Historically, this has relied heavily on animal testing. However, ethical considerations, high costs, and the frequent failure of animal models to accurately predict human responses have accelerated the shift toward in vitro alternatives.[10][11] In vitro models, which utilize human cells and tissues in a controlled laboratory setting, offer the potential for higher throughput, lower costs, and, most importantly, greater human relevance.[10][12]

This guide provides a framework for researchers, scientists, and drug development professionals to select, validate, and implement in vitro models for assessing the toxicological profile of phenothiazine compounds. We will delve into the causality behind experimental choices, provide self-validating protocols, and compare different models for assessing the key toxicities associated with this important drug class.

The Core Mechanism: Dopamine D2 Receptor Antagonism

The primary antipsychotic action of phenothiazines is the blockade of the Dopamine D2 receptor, a G protein-coupled receptor (GPCR). Understanding this pathway is fundamental to understanding both their therapeutic effect and a significant portion of their toxicity profile.

Caption: Dopamine D2 Receptor signaling pathway and phenothiazine antagonism.

The Imperative for Validated In Vitro Models

The transition from animal models to in vitro systems is not merely a substitution but a paradigm shift that demands rigorous scientific validation.[13] The primary disadvantage of any in vitro study is the potential difficulty in extrapolating the results to a whole, intact organism.[14] A compound that appears safe in a simple cell culture may prove toxic in vivo due to complex metabolic processes, interactions between different cell types, or effects on organ systems not represented in the model.[15][16] Therefore, a validated in vitro model is one whose results are reliable, reproducible, and relevant to a specific biological endpoint in humans.

The validation process ensures that a test method is fit for its intended purpose. This involves establishing its reliability (the extent to which it can be performed reproducibly within and among laboratories) and its relevance (the ability of the test to correctly predict or measure the biological effect of interest).[17] Regulatory bodies like the Organisation for Economic Co-operation and Development (OECD) provide guidelines for the validation of new test methods, which often serve as the gold standard.[18]

Key Phenothiazine-Induced Toxicities and Corresponding In Vitro Models

We will now explore the primary toxicities associated with phenothiazines and compare the in vitro models available for their assessment.

Neurotoxicity

Neurotoxicity is intrinsically linked to the mechanism of action of phenothiazines. While D2 receptor blockade in the mesolimbic pathway is therapeutic, antagonism in other areas, like the nigrostriatal pathway, leads to extrapyramidal symptoms (EPS). In vitro models are essential for screening compounds for their potential to induce neuronal cell death, inhibit neurite outgrowth, or disrupt neuronal network function.

Model Type	Description	Advantages	Disadvantages
Immortalized Cell Lines (e.g., SH-SY5Y)	Human neuroblastoma cells that can be differentiated into neuron-like cells.[19]	High throughput, low cost, good reproducibility.	Genetically abnormal (cancer-derived), may not express all relevant neuronal receptors or ion channels, limited metabolic capability.
Primary Neurons	Neurons isolated directly from rodent brain tissue (e.g., cortical or hippocampal neurons).[20]	High physiological relevance, represent a true post-mitotic neuronal state.	Ethical concerns (requires animal use), high variability between preparations, limited lifespan in culture, lower throughput.
Human iPSC-Derived Neurons	Neurons differentiated from human induced pluripotent stem cells (iPSCs).[20]	Human-derived, can be generated from diverse genetic backgrounds, high physiological relevance, avoids ethical issues of primary human tissue.	High cost, complex and lengthy differentiation protocols, potential for batch-to-batch variability.

Expert Insight: For early-stage screening, the high-throughput nature of SH-SY5Y cells makes them a logical choice for initial hazard identification. However, for lead optimization and mechanistic studies, human iPSC-derived neurons are increasingly the gold standard. Their human origin and ability to form functional synaptic networks provide a far more predictive model for complex neurotoxic effects.[20]

Cardiotoxicity

Drug-induced cardiotoxicity is a leading cause of drug withdrawal from the market.[21] For phenothiazines, concerns include arrhythmias (prolongation of the QT interval) and direct negative effects on cardiomyocyte contractility.[7]

Model Type	Description	Advantages	Disadvantages
hERG-Transfected Cell Lines (e.g., HEK293)	Non-cardiac cells engineered to express the hERG potassium channel, a primary target for QT-prolonging drugs.	High throughput, specific for a single critical mechanism, widely used in early screening.	Lacks the full context of cardiomyocyte electrophysiology; cannot detect effects on other ion channels or contractility.[21]
Human iPSC-Derived Cardiomyocytes (hiPSC-CMs)	Functional, beating human cardiomyocytes differentiated from iPSCs.[22]	Human origin, express a full suite of cardiac ion channels, allow for simultaneous measurement of electrophysiology and contractility, can form 2D or 3D tissue models.[12][23]	High cost, functional maturity can be a concern, throughput is lower than simple cell line assays.
3D Cardiac Microtissues	Self-assembling spheroids or engineered heart tissues containing hiPSC-CMs and other cardiac cell types (e.g., fibroblasts).[22]	More closely mimic the architecture and cell-cell interactions of native heart tissue, providing a more predictive model for chronic toxicity and structural changes.[23]	Increased complexity, lower throughput, higher cost.

Expert Insight: While the hERG assay remains a regulatory staple for initial proarrhythmic risk assessment, it is insufficient on its own. The field has moved decisively towards using hiPSC-CMs. These cells provide a holistic view, capable of detecting not only hERG blockade but also effects on calcium and sodium channels, as well as impacts on mitochondrial function and contractile machinery, which are all potential liabilities for phenothiazines.[24][25]

Hepatotoxicity

Drug-induced liver injury (DILI) is a significant safety concern for many drugs, including some phenothiazines.[8][26] A key challenge in modeling DILI in vitro is the liver's complex metabolic capacity, primarily driven by cytochrome P450 (CYP) enzymes. Many parent drugs are not toxic themselves, but are converted to reactive, toxic metabolites by the liver.

Model Type	Description	Advantages	Disadvantages
Hepatoma Cell Lines (e.g., HepG2)	A human liver cancer cell line that is widely used and easy to culture.[27]	Inexpensive, high throughput, well-characterized.	Very low and variable expression of key CYP enzymes, poor predictor of metabolism-dependent toxicity.[28]
Primary Human Hepatocytes (PHHs)	Hepatocytes isolated from donated human liver tissue; considered the "gold standard."[27]	Retain a full complement of metabolic enzymes and transporters, providing the most physiologically relevant data.[28]	Limited availability, high cost, high donor-to-donor variability, rapid loss of function in standard 2D culture.
3D Liver Microtissues (e.g., Spheroids)	Self-assembling 3D cultures of PHHs, often co-cultured with other liver cell types like Kupffer cells.[29]	Maintain viability and metabolic function for weeks, allowing for the study of chronic toxicity; better mimic the in vivo microenvironment.[28][29]	Higher cost and lower throughput than 2D models, but far more predictive.

Expert Insight: For assessing phenothiazine hepatotoxicity, HepG2 cells are generally inadequate due to their poor metabolic competence. The real choice is between PHHs in 2D or 3D formats. While 2D PHHs are useful for short-term studies, the extended functionality of 3D liver microtissues is essential for detecting toxicities that may only manifest after several days of exposure or that are dependent on the interplay between hepatocytes and other liver cell types.[29] For example, the hepatotoxicity of chlorpromazine has been successfully modeled in 3D liver microtissues.[29]

A Self-Validating Framework for In Vitro Testing

Trustworthiness in experimental results is built upon a foundation of rigorous validation. The following workflow outlines a self-validating system for assessing a new phenothiazine derivative using an in vitro model.

Caption: A generalized workflow for the validation of an in vitro assay.

Detailed Experimental Protocols

To ensure trustworthiness, protocols must be detailed and explicit. Here are example protocols for fundamental toxicity assays.

Protocol 1: General Cytotoxicity Assessment via LDH Release

Objective: To quantify cell membrane damage as an indicator of cytotoxicity. The release of the stable cytosolic enzyme Lactate Dehydrogenase (LDH) into the culture medium is directly proportional to the number of lysed cells.[24]

Materials:

• Cell model of choice (e.g., differentiated SH-SY5Y cells) plated in a 96-well plate.

• Test phenothiazine compound, positive control (e.g., 1% Triton X-100), and vehicle control (e.g., 0.1% DMSO).

• Commercially available LDH Cytotoxicity Assay Kit.

• Microplate reader.

Methodology:

• Cell Plating: Seed cells at a pre-determined optimal density in a 96-well clear-bottom plate and allow them to adhere/differentiate for the required time (e.g., 24-48 hours).

• Compound Treatment: Prepare a serial dilution of the test phenothiazine. Remove the old medium from the cells and add fresh medium containing the different concentrations of the test compound, vehicle control, or positive control.

• Incubation: Incubate the plate for a relevant exposure duration (e.g., 24 hours) at 37°C, 5% CO2.

• Assay Preparation:

  • Thirty minutes before the end of the incubation, add Lysis Buffer (from the kit, or 1% Triton X-100) to the wells designated as "Maximum LDH Release" (positive control).

  • Carefully transfer 50 µL of supernatant from each well to a new flat-bottom 96-well plate.

• LDH Reaction: Add 50 µL of the LDH reaction mixture (as prepared from the kit) to each well of the new plate.

• Incubation: Incubate the reaction plate at room temperature for 30 minutes, protected from light.

• Measurement: Add 50 µL of Stop Solution (from the kit) to each well. Measure the absorbance at 490 nm using a microplate reader.

• Calculation:

  • Subtract the background absorbance from all readings.

  • Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = [(Compound Absorbance - Vehicle Control Absorbance) / (Maximum LDH Release Absorbance - Vehicle Control Absorbance)] x 100

Protocol 2: Cardiotoxicity Assessment using hiPSC-CMs

Objective: To assess the potential of a phenothiazine to induce functional cardiotoxicity by measuring changes in cardiomyocyte beat rate and cell viability.

Materials:

• Assay-ready hiPSC-CMs plated in a 96-well plate.

• Test phenothiazine, positive control (e.g., E-4031 for beat rate effects), and vehicle control.

• Culture medium for hiPSC-CMs.

• Automated imaging system for kinetic measurements (e.g., IncuCyte, Maestro).

• Reagent for viability assessment (e.g., CellTiter-Glo®).

Methodology:

• Model Acclimation: Allow the plated hiPSC-CMs to acclimate in the incubator for 48-72 hours, ensuring they are beating synchronously.

• Baseline Measurement: Using an automated imaging or impedance system, record the baseline beat rate of the cardiomyocytes in each well for at least 10 minutes prior to compound addition.

• Compound Addition: Add the test phenothiazine and controls at various concentrations to the wells.

• Kinetic Monitoring: Immediately return the plate to the monitoring system and record the beat rate continuously for the desired duration (e.g., acute effects over 1-2 hours, chronic effects over 24-72 hours).

• Data Analysis (Beat Rate):

  • Analyze the kinetic data to determine the beat rate (beats per minute) at different time points for each concentration.

  • Normalize the data to the baseline reading for each well.

  • Identify effects such as tachycardia (increased rate), bradycardia (decreased rate), or arrhythmia (irregular beating).

• Viability Assessment (Endpoint):

  • At the end of the kinetic monitoring period, remove the plate from the system.

  • Allow the plate to equilibrate to room temperature.

  • Add a viability reagent (e.g., CellTiter-Glo®) according to the manufacturer's instructions.

  • Measure luminescence on a plate reader to quantify ATP levels, an indicator of cell health.[23]

• Interpretation: Correlate the functional data (beat rate changes) with the viability data. A compound that alters beat rate at concentrations far below those causing cytotoxicity is a potential functional cardiotoxin.

Conclusion and Future Directions

The validation of in vitro models is a critical step in modernizing toxicological testing and reducing our reliance on animal models.[30] For a well-characterized class of drugs like phenothiazines, a suite of robust in vitro tools is available to probe for neurotoxicity, cardiotoxicity, and hepatotoxicity. The key to their successful implementation lies not in simply using the models, but in understanding their specific contexts of use and applying a rigorous, self-validating framework to ensure the data generated is both reliable and relevant.

The future of in vitro toxicology is moving towards even more complex and physiologically relevant systems.[31] The development of multi-organ "human-on-a-chip" platforms, which link different organ models (e.g., a liver model connected to a cardiac model), will allow for the study of how metabolism in one organ can influence toxicity in another.[12][32] For phenothiazines, this could provide unprecedented insight into how liver metabolism might generate metabolites with unforeseen cardiac effects. By embracing these advanced models and adhering to the principles of scientific integrity and thorough validation, we can improve the safety of new medicines and better protect public health.

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A Comparative Benchmark Study of Novel Phenothiazine Derivatives in Oncology

Introduction: Reimagining a Classic Scaffold for Modern Oncology

The phenothiazine tricycle is a privileged scaffold in medicinal chemistry, most famously recognized for its profound impact on psychiatry with the advent of antipsychotic drugs.[1] However, the inherent bioactivity of this scaffold extends far beyond dopamine receptor antagonism. Researchers have increasingly repurposed and re-engineered phenothiazine derivatives, unveiling potent activities in diverse therapeutic areas, most notably in oncology.[1][2] These novel derivatives often exhibit multifaceted mechanisms of action, including the induction of apoptosis, cell cycle arrest, and modulation of multidrug resistance (MDR), making them compelling candidates for cancer therapy.[3][4][5]

This guide provides a comparative analysis of emerging phenothiazine derivatives, focusing on their performance in preclinical cancer models. We will dissect the experimental data that underscores their therapeutic potential, detail the methodologies for their evaluation, and explore the mechanistic pathways they influence. This document is intended for researchers, scientists, and drug development professionals seeking to understand and leverage the expanding chemical space of phenothiazine-based therapeutics.

Comparative Efficacy of Novel Phenothiazine Derivatives Against Cancer Cell Lines

A significant body of research has focused on enhancing the cytotoxic potential of the phenothiazine core by introducing various substituents. These modifications are designed to modulate the compound's lipophilicity, target engagement, and overall efficacy. Below, we compare several promising novel derivatives that have demonstrated superior or distinct anticancer activities compared to established agents.

One promising strategy involves the synthesis of chalcone-based phenothiazine derivatives.[6] Chalcones, known for their presence in natural products with bioactivity, are combined with the phenothiazine moiety to create hybrid molecules with enhanced cytotoxic profiles. Another approach focuses on modifying the side chains to reduce neuroleptic effects while retaining or enhancing anticancer efficacy, as seen with the analog CWHM-974.[7]

The following table summarizes the in vitro performance of selected novel phenothiazine derivatives against various human cancer cell lines. The 50% Growth Inhibition (GI50) or 50% Inhibitory Concentration (IC50) values are presented to provide a quantitative benchmark of their potency.

Compound Class/Name	Target Cancer Cell Line	Metric	Potency (µg/mL)	Potency (µM/nM)	Reference Compound	Ref.
Chalcone-Phenothiazine (4b)	HepG-2 (Hepatocellular Carcinoma)	IC50	7.14	-	Doxorubicin	[3]
Chalcone-Phenothiazine (4k)	HepG-2 (Hepatocellular Carcinoma)	IC50	7.61	-	Doxorubicin	[3]
Chalcone-Phenothiazine (4k)	MCF-7 (Breast Cancer)	IC50	12.0	-	Doxorubicin	[3]
Chalcone-Phenothiazine (4b)	MCF-7 (Breast Cancer)	IC50	13.8	-	Doxorubicin	[3]
Pyridine-Modified PTZ (9)	H460 (Lung Cancer)	IC50	2.1	-	Actinomycin D	[8]
Pyridine-Modified PTZ (6)	T98G (Brain Cancer)	IC50	2.27 - 3.8	-	Actinomycin D	[8]
Phenothiazine Derivative (21)	COLO 205 (Colon Cancer)	GI50	-	29 - 93 nM	Phenstatin	[9]
CWHM-974	Panel of Cancer Cell Lines	-	More potent than Fluphenazine	-	Fluphenazine	[7]

Expert Analysis: The data clearly indicates that novel phenothiazine derivatives can achieve potent anticancer activity, with some compounds exhibiting efficacy in the low microgram or even nanomolar range.[8][9] For instance, the pyridine-modified phenothiazines (compounds 6 and 9) show IC50 values significantly lower than 10 µg/mL against lung and brain cancer cell lines, outperforming the standard drug Actinomycin D in those studies.[8] The chalcone-phenothiazine hybrids also demonstrate considerable cytotoxicity against liver and breast cancer cells.[3]

A particularly insightful study compared the novel analog CWHM-974 to its parent compound, fluphenazine. CWHM-974 was found to be more potent against cancer cells despite being 100-1000 times less active against the dopamine and serotonin receptors typically associated with phenothiazine antipsychotics.[7] This strongly suggests that the anticancer efficacy can be decoupled from the neuroleptic effects, a crucial finding for developing safer and more targeted cancer therapies.[7]

Mechanisms of Action: A Multi-pronged Attack on Cancer Cells

The therapeutic potential of these novel derivatives lies in their ability to engage multiple cellular pathways to induce cancer cell death. The primary mechanisms identified are the induction of apoptosis and cell cycle arrest.

Induction of Apoptosis

Several studies have confirmed that novel phenothiazines trigger programmed cell death. For example, a series of seventeen derivatives were evaluated, with the most promising compounds (4b, 4h, 4g, and 6e) shown to induce early apoptosis in colon (HCT-116) and breast (MDA-MB-231) cancer cells.[3] Mechanistic investigations revealed an upregulation of pro-apoptotic genes like Bax, Caspase-3, and Caspase-9, alongside a downregulation of the anti-apoptotic gene Bcl-2.[3] This points to the activation of the intrinsic mitochondrial apoptosis pathway.

Caption: Intrinsic apoptosis pathway activated by novel phenothiazines.

Cell Cycle Arrest

In addition to apoptosis, these compounds can halt cell proliferation by inducing cell cycle arrest. The same study found that the selected derivatives caused cells to accumulate in the G0/G1 phase.[3] This is a critical checkpoint; arresting cells here prevents them from entering the S phase, where DNA replication occurs, thereby effectively stopping cell division. Interestingly, compound 6e was also shown to induce arrest at the G2/M phase in HCT-116 cells, suggesting that different derivatives can have nuanced effects on cell cycle regulation.[3]

Key Experimental Protocols

To ensure the reproducibility and validation of these findings, it is essential to follow standardized experimental protocols. The following sections detail the methodologies for the synthesis and evaluation of novel phenothiazine derivatives.

Protocol 1: Synthesis of Chalcone-Phenothiazine Hybrids

This protocol is based on the Claisen-Schmidt condensation reaction, a reliable method for forming chalcones.[3][6]

Rationale: This synthetic route is efficient and versatile, allowing for the creation of a diverse library of derivatives by simply varying the starting arylaldehyde. The use of a base like potassium hydroxide is crucial for deprotonating the acetyl group, enabling the nucleophilic attack on the aldehyde.

• Reactant Preparation: In a round-bottom flask, dissolve 2-acetylphenothiazine (4.14 mmol) and an equimolar amount of a suitable arylaldehyde in 20 mL of methanol.

• Catalyst Addition: Add 4 mL of a 40% aqueous potassium hydroxide (KOH) solution to the mixture.

• Reaction: Reflux the mixture at 70°C for approximately 3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up and Purification: Once the reaction is complete, cool the mixture to room temperature. Pour the mixture into ice-cold water and acidify with dilute HCl to precipitate the product.

• Isolation: Collect the solid precipitate by vacuum filtration, wash with cold water until the filtrate is neutral, and dry the product.

• Recrystallization: Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure chalcone-phenothiazine derivative.

• Characterization: Confirm the structure of the synthesized compound using spectroscopic methods such as FT-IR, ¹H NMR, ¹³C NMR, and mass spectrometry.[2][10]

Caption: General workflow for the synthesis of chalcone-phenothiazines.

Protocol 2: In Vitro Cytotoxicity Evaluation (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability.

Rationale: This assay is a widely accepted standard for preliminary cytotoxicity screening. It relies on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells, allowing for a quantitative measurement of a drug's cytotoxic effect.

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the novel phenothiazine derivatives in culture medium. After 24 hours, remove the old medium from the wells and add 100 µL of the medium containing the compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. During this time, viable cells will convert the MTT into formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution in each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

Caption: Workflow for the MTT cytotoxicity assay.

Conclusion and Future Directions

The development of novel phenothiazine derivatives represents a highly promising avenue in cancer drug discovery. The studies benchmarked in this guide demonstrate that strategic chemical modifications to the classic phenothiazine scaffold can yield compounds with potent, specific, and multifaceted anticancer activities, often decoupled from their ancestral neuroleptic effects.[7] The ability of these compounds to induce apoptosis and cell cycle arrest provides a strong mechanistic rationale for their continued development.[3] Furthermore, their potential to modulate multidrug resistance suggests they could be valuable as standalone therapies or in combination with existing chemotherapeutics to overcome treatment failure.[4][11][12]

Future research should focus on comprehensive in vivo studies to validate the preclinical efficacy and safety profiles of the most promising candidates.[2][10] Elucidating the full spectrum of their molecular targets and exploring synergistic combinations with other anticancer agents will be critical steps in translating these compelling laboratory findings into clinically impactful therapies.

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A Comparative Analysis of Phenothiazine and Thioxanthene Derivatives: From Core Structure to Clinical Nuance

A Guide for Researchers and Drug Development Professionals

Phenothiazine and thioxanthene derivatives represent two foundational classes of typical antipsychotic agents, pivotal in the historical development and contemporary understanding of neuropsychopharmacology. While sharing a common tricyclic scaffold and a primary mechanism of action centered on dopamine receptor antagonism, their subtle yet significant structural distinctions give rise to a cascade of differences in their pharmacological profiles, clinical efficacy, and side effect liabilities. This guide provides an in-depth comparative analysis, grounded in experimental data, to elucidate the nuanced relationship between their chemical structures and therapeutic activities.

The Tricyclic Core: A Tale of Two Heteroatoms

The fundamental difference between phenothiazines and thioxanthenes lies in the central ring of their tricyclic structure. Phenothiazines possess a nitrogen atom at position 10, whereas thioxanthenes feature a carbon atom at this position, connected to the side chain via a double bond.[1] This seemingly minor alteration has profound stereochemical and conformational consequences.

Key Structural and Chemical Differences

Feature	Phenothiazine Derivatives	Thioxanthene Derivatives
Central Ring Heteroatom	Nitrogen (N)	Carbon (C) with an exocyclic double bond
Stereoisomerism	Generally not present at the core	Geometric (cis/trans or Z/E) isomerism
Conformation	Folded "butterfly" conformation	Planar due to the double bond

The introduction of the exocyclic double bond in thioxanthenes results in geometric isomerism, with the cis (Z) isomer generally exhibiting significantly greater neuroleptic potency than the trans (E) isomer.[2][3] This stereoselectivity is a critical aspect of their structure-activity relationship (SAR).

Caption: Core structures of phenothiazine and thioxanthene.

Mechanism of Action: A Shared Target, A Different Grip

Both phenothiazines and thioxanthenes exert their primary antipsychotic effects by acting as antagonists at dopamine D2 receptors in the mesolimbic pathway of the brain.[4][5] This blockade is believed to ameliorate the "positive" symptoms of schizophrenia, such as hallucinations and delusions.[4] However, the nuances of their receptor binding profiles extend beyond the D2 receptor, contributing to their distinct clinical characteristics.

Thioxanthenes, as a class, tend to exhibit a higher affinity for D1 receptors compared to phenothiazines.[6] The clinical significance of this D1 blockade is still under investigation, but it has been hypothesized to contribute to a lower incidence of extrapyramidal side effects (EPS) with some thioxanthenes.[6]

Caption: Dopamine D2 receptor antagonism by antipsychotics.

Structure-Activity Relationships (SAR): Fine-Tuning Potency and Profile

The therapeutic potency and side-effect profile of both classes of drugs are heavily influenced by the nature of the substituent at the 2-position of the tricyclic ring and the composition of the side chain at position 10 (for phenothiazines) or 9 (for thioxanthenes).

• 2-Position Substituent: The presence of an electron-withdrawing group, such as a trifluoromethyl (-CF3) or chlorine (-Cl) atom, at the 2-position is crucial for antipsychotic activity.[7][8] The -CF3 group generally confers greater potency than -Cl.[7][9]

• Side Chain: A three-carbon chain separating the tricyclic nucleus from the terminal amine is optimal for dopamine receptor binding.[4][10] The nature of the terminal amine group also plays a significant role:

  • Aliphatic amines (e.g., chlorpromazine) are typically associated with lower potency and more pronounced sedative and hypotensive effects.[4]

  • Piperazine moieties (e.g., fluphenazine, flupenthixol) generally lead to higher potency and a greater propensity for extrapyramidal side effects.[4][7]

Comparative Pharmacological Profiles

The differences in structure and receptor binding affinities translate into distinct pharmacological and clinical profiles.

Comparative Receptor Binding and Clinical Profiles

Parameter	Phenothiazine Derivatives	Thioxanthene Derivatives
Dopamine D2 Affinity	Varies (Low to High)	Generally High
Dopamine D1 Affinity	Considerably Lower than D2	Higher than Phenothiazines
Muscarinic M1 Affinity	Varies (contributes to anticholinergic effects)	Generally lower than aliphatic phenothiazines
Histamine H1 Affinity	Varies (contributes to sedation)	Varies, can cause sedation
Alpha-1 Adrenergic Affinity	Varies (contributes to orthostatic hypotension)	Varies, can cause orthostatic hypotension
Primary Therapeutic Use	Schizophrenia, Bipolar Disorder, Nausea/Vomiting[11]	Schizophrenia[12]
Key Side Effects	Sedation, Hypotension (aliphatics); EPS (piperazines)[11]	EPS, though potentially less dyskinesia[6]

Experimental Evaluation: Protocols and Methodologies

The characterization and comparison of phenothiazine and thioxanthene derivatives rely on a suite of standardized in vitro and in vivo assays.

In Vitro Receptor Binding Assays

These assays are fundamental for determining the affinity of a compound for various neurotransmitter receptors.

Protocol: Dopamine D2 Receptor Binding Assay

• Tissue Preparation: Homogenize rat striatal tissue in a suitable buffer (e.g., Tris-HCl).

• Incubation: Incubate the tissue homogenate with a specific radioligand for the D2 receptor (e.g., [3H]spiperone) and varying concentrations of the test compound (phenothiazine or thioxanthene derivative).[13]

• Separation: Separate the bound and free radioligand via rapid filtration.

• Quantification: Measure the radioactivity of the filter-bound complex using liquid scintillation counting.

• Data Analysis: Calculate the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). This value can be converted to the equilibrium dissociation constant (Ki) to represent the affinity of the compound for the receptor.

Caption: Workflow for a D2 receptor binding assay.

In Vivo Behavioral Models

Animal models are crucial for assessing the potential antipsychotic efficacy and side-effect liabilities of novel compounds.

Protocol: Rat Catalepsy Test

This test is widely used to predict the potential of a drug to induce extrapyramidal symptoms (EPS), particularly parkinsonism.[14]

• Animal Preparation: Administer the test compound (phenothiazine or thioxanthene derivative) to male Sprague-Dawley rats at various doses.[14]

• Catalepsy Induction: At a predetermined time point post-injection (e.g., 60 minutes), place the rat's forepaws on a horizontal bar raised a specific height from the surface.[14]

• Observation: Measure the duration for which the rat maintains this immobile posture.

• Data Analysis: A longer duration of immobility is indicative of a higher cataleptic response, suggesting a greater potential for inducing EPS.[14]

Caption: Workflow for the rat catalepsy test.

Conclusion

The comparative analysis of phenothiazine and thioxanthene derivatives reveals a fascinating interplay between chemical structure and pharmacological function. The substitution of a nitrogen atom with a carbon atom in the central ring, and the resulting stereochemical constraints, fundamentally alters the receptor binding profile and clinical characteristics of these antipsychotic agents. While both classes have been instrumental in the management of psychosis, a deep understanding of their distinct structure-activity relationships, as elucidated by rigorous experimental evaluation, is paramount for the rational design of future generations of neuropsychiatric drugs with improved efficacy and tolerability.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-Chloro-1-phenothiazin-10-yl-propan-1-one

This document provides a detailed, procedural guide for the safe handling and disposal of 3-Chloro-1-phenothiazin-10-yl-propan-1-one (CAS No: 4091-91-2).[1][2] As a chlorinated phenothiazine derivative, this compound requires meticulous management to ensure personnel safety, environmental protection, and regulatory compliance. The protocols outlined herein are synthesized from established best practices for handling hazardous chemical waste and are designed for researchers, scientists, and drug development professionals.

The core principle underpinning this guide is risk mitigation. The phenothiazine scaffold is known for its significant biological activity, and its derivatives can present a range of adverse health effects.[3][4][5] The addition of a chlorine atom introduces environmental concerns associated with chlorinated organic compounds, which are often persistent and require specialized disposal methods.[6][7] Therefore, ad-hoc or improper disposal is not an option.

Hazard Identification and Risk Assessment

Understanding the hazard profile of 3-Chloro-1-phenothiazin-10-yl-propan-1-one is fundamental to its safe management. The primary documented hazard is irritation.[1] However, its structural class necessitates a broader consideration of potential risks.

• Chemical Reactivity: The parent compound, phenothiazine, is stable under recommended conditions but can react with strong oxidizing agents.[8] Thermal decomposition may produce hazardous gases, including carbon oxides, nitrogen oxides, and sulfur oxides.[8]

• Toxicological Profile: While specific toxicity data for this compound is limited, the phenothiazine class is associated with a wide range of biological effects and potential adverse reactions.[3][9] It is prudent to treat it as a compound with potential biological activity. The parent compound, phenothiazine, is noted as being very toxic to aquatic life, a common trait for this class of heterocyclic compounds.[8][10]

• Environmental Impact: Chlorinated organic compounds can be persistent in the environment and may bioaccumulate.[6] Improper disposal, especially allowing entry into drains or waterways, must be strictly avoided to prevent long-term environmental contamination.[8][11]

Property	Value	Source
CAS Number	4091-91-2	[1][2]
Molecular Formula	C₁₅H₁₂ClNOS	[1]
Molecular Weight	289.79 g/mol	[1]
Physical Form	Solid
Known Hazards	Irritant	[1]
Incompatibilities	Strong oxidizing agents, acids	[8]
Environmental Hazard	Assumed to be toxic to aquatic life based on parent compound data	[8][10]

Immediate Safety & Personal Protective Equipment (PPE)

A proactive approach to safety is paramount. Adherence to proper PPE protocols is the first line of defense against accidental exposure.

Task	Required PPE	Causality and Rationale
Handling Solid Compound	Chemical-impermeable gloves (e.g., nitrile), Safety goggles, Lab coat.	Prevents skin and eye contact with the irritant compound. A lab coat protects personal clothing and underlying skin.[11][12]
Weighing/Aliquotting	As above. Use in a chemical fume hood or ventilated enclosure if dust may be generated.	Minimizes the risk of inhaling fine particulates. Phenothiazine dust can cause respiratory irritation.[11]
Preparing Solutions	As above.	Protects against splashes of the compound dissolved in potentially hazardous solvents.
Waste Handling/Disposal	As above.	Ensures protection during the segregation, labeling, and transfer of hazardous waste, where direct contact is possible.

Emergency Exposure Procedures

In the event of an accidental exposure, immediate and appropriate action is critical.

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing and wash it before reuse. If skin irritation occurs, seek medical attention.[8][12]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical attention.[12]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration and consult a doctor immediately.[12]

• Ingestion: Rinse mouth with water. Do not induce vomiting. Call a physician or Poison Control Center immediately.[12]

Core Disposal Protocol: A Step-by-Step Workflow

The required disposal method for 3-Chloro-1-phenothiazin-10-yl-propan-1-one is through a licensed and certified chemical waste disposal service.[12] This ensures compliance with local, state, and federal regulations, such as those outlined by the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[13][14][15]

Decision Workflow for Waste Management

The following diagram outlines the decision-making process for managing different waste streams containing this compound.

Caption: Decision workflow for handling waste streams of 3-Chloro-1-phenothiazin-10-yl-propan-1-one.

Experimental Protocol for Waste Management

• Segregation and Collection:

  • Collect all waste materials, including residual powder, contaminated gloves, filter paper, and weighing boats, in a dedicated hazardous waste container.[12]

  • Causality: Preventing the mixing of waste streams is a core tenet of hazardous waste management.[12] It avoids unintended chemical reactions and simplifies the disposal process for the licensed vendor. This chlorinated compound should not be mixed with other waste categories unless explicitly approved by your institution's Environmental Health & Safety (EHS) department.

• Containerization:

  • Use a container made of a material compatible with the chemical and any solvents used (e.g., a high-density polyethylene (HDPE) bottle or drum).

  • The container must have a secure, sealable lid to prevent leaks or the release of vapors.

• Labeling:

  • Proper labeling is a critical regulatory requirement.[16] Affix a "Hazardous Waste" label to the container immediately upon starting waste accumulation.

  • The label must include:

    • The full chemical name: "3-Chloro-1-phenothiazin-10-yl-propan-1-one"

    • The CAS Number: "4091-91-2"

    • A clear indication of the hazards (e.g., "Irritant," "Ecotoxin")

    • The approximate quantity of waste.

• Decontamination of Empty Containers:

  • Any container that held the pure compound is not considered "empty" until properly decontaminated.

  • Triple-rinse the container with a suitable solvent (e.g., acetone or ethanol).[12]

  • Crucially, this rinsate must be collected and disposed of as hazardous liquid waste. [12] Add it to your designated chlorinated or halogenated solvent waste stream. Never pour rinsate down the drain.

• Storage and Final Disposal:

  • Store the sealed and labeled waste container in a designated hazardous waste accumulation area. This area should be secure, well-ventilated, and away from incompatible materials.[12]

  • Contact your institution's EHS department to schedule a pickup. They will ensure the waste is transported and disposed of by a licensed facility in compliance with all regulations.[17]

References

• Proper Disposal Procedures for Phenothiazine, 10-acetyl-, 5-oxide . Benchchem. Provides a relevant framework for a related phenothiazine compound, outlining PPE, exposure response, and step-by-step disposal through licensed services.Link

• 3-Chloro-1-(2-(trifluoromethyl)-10H-phenothiazin-10-yl)propan-1-one . Sigma-Aldrich. Product page for a similar compound, noting its solid form.Link

• 3-Chloro-1-(2-chloro-phenothiazin-10-yl)-propan-1-one . PubChem, National Institutes of Health. Provides chemical identifiers for a related compound.Link

• OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview . CDMS. Outlines OSHA's role in worker safety during hazardous waste operations.Link

• OSHA Regulations and Hazardous Waste Disposal: What To Know . Clean Management Environmental Group. Details OSHA requirements for health and safety plans, training, and waste transport.Link

• 3-Chloro-1-phenothiazin-10-yl-propan-1-one . Matrix Scientific. Product page identifying the compound's CAS number, molecular formula, and hazard classification as an irritant.Link

• Phenothiazines and their Evolving Roles in Clinical Practice: A Narrative Review . PMC, National Institutes of Health. Details the biological effects and potential adverse reactions of the phenothiazine class of compounds.Link

• Phenothiazine - StatPearls . NCBI Bookshelf, National Institutes of Health. Reviews common adverse effects associated with phenothiazine medications.Link

• Phenothiazine Material Safety Data Sheet . CDH Fine Chemical. Safety data for the parent compound, highlighting handling, disposal, and PPE recommendations.Link

• The toxicity of phenothiazine . PubMed, National Institutes of Health. Review discussing adverse reactions and toxicity mechanisms of the parent compound.Link

• Safety Data Sheet Phenothiazine . Redox. Provides detailed precautionary statements and disposal considerations for the parent compound, noting its ecotoxicity.Link

• OSHA's Guidance on Dealing with Waste . Medical Systems. Emphasizes the importance of proper waste labeling and professional disposal services.Link

• Phenothiazine . Wikipedia. General overview of the phenothiazine class, their uses, and side effects.Link

• Hazardous Waste - Overview . Occupational Safety and Health Administration. Central resource page for OSHA's guidelines on hazardous waste operations.Link

• Hazardous Waste - Standards . Occupational Safety and Health Administration. Specific OSHA standards related to hazardous waste operations and emergency response.Link

• 3-Chloro-1-(10H-phenothiazin-10-yl)propan-1-one . Pharmaffiliates. Product page confirming the CAS number and synonyms.Link

• 3-Chloro-1-(2-chloro-phenothiazin-10-yl)-propan-1-one . Santa Cruz Biotechnology. Product page for a related compound, for research use only.Link

• Guidelines for the Disposal of Small Quantities of Unused Pesticides . U.S. Environmental Protection Agency. Historical document noting that incineration is the preferred disposal method for many organochlorine compounds.Link

• Polychlorinated Biphenyls (PCBs) . Massive Bio. Provides background on the environmental persistence and health risks of a class of chlorinated organic compounds.Link

• EPA Proposes Listing Certain Wastes From the Production of Chlorinated Aliphatics . U.S. Environmental Protection Agency. Fact sheet on the EPA's regulation of waste from chlorinated chemical production.Link

• Chlorine and Chlorinated Hydrocarbon Manufacturing Industry . U.S. Environmental Protection Agency. Information on the EPA's oversight of industries producing chlorinated compounds.Link

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A Senior Application Scientist's Guide to the Safe Handling of 3-Chloro-1-phenothiazin-10-yl-propan-1-one

Hazard Assessment: Understanding the Risks

3-Chloro-1-phenothiazin-10-yl-propan-1-one is a derivative of phenothiazine. The core phenothiazine structure presents several hazards that must be respected.

• Dermal and Ocular Irritation: Phenothiazine is known to be an irritant to the skin and eyes.[1][2] Direct contact can lead to a burning sensation or rash.[1]

• Photosensitivity: A key characteristic of phenothiazines is their ability to cause photosensitization. Exposure to sunlight after contact can exacerbate skin irritation and may lead to changes in skin and nail color.[1][3]

• Systemic Effects: Phenothiazine can be absorbed through the skin and, if inhaled, can affect the liver and nervous system.[1][2] It may also impact blood cells, leading to anemia.[1]

• Respiratory Irritation: As a solid, there is a risk of aerosolization, and the dust can be irritating to the respiratory tract.[2]

• Halogenated Compound: The presence of a chlorine atom classifies this compound as a halogenated organic. These compounds require specific disposal procedures.[4][5][6]

Given the limited specific toxicological data for 3-Chloro-1-phenothiazin-10-yl-propan-1-one, it is prudent to handle it as a substance with the potential for significant health effects.

Engineering Controls: Your First Line of Defense

Workplace controls are paramount in minimizing exposure.[1]

• Chemical Fume Hood: All handling of 3-Chloro-1-phenothiazin-10-yl-propan-1-one, including weighing, preparing solutions, and transfers, must be conducted in a certified chemical fume hood to prevent inhalation of any dust or vapors.[2][4]

• Ventilation: Ensure the laboratory is well-ventilated.[2]

• Designated Area: Establish a designated area for working with this compound to prevent cross-contamination.

Personal Protective Equipment (PPE): A Comprehensive Barrier

The appropriate selection and use of PPE is critical. The following table outlines the minimum requirements for handling this compound.

PPE Category	Specification	Rationale and Causality
Hand Protection	Nitrile or Butyl rubber gloves.[2] Double-gloving is recommended.	Phenothiazine can be absorbed through the skin.[1][7] Thicker, chemical-resistant gloves provide a more robust barrier.[8] Regularly inspect gloves for any signs of degradation or puncture and change them frequently, at least every 30-60 minutes, or immediately upon known contact.[8][9]
Eye and Face Protection	Tightly fitting safety glasses with side shields.[2] A face shield should be worn in addition to safety glasses when there is a risk of splashes.[2][9]	Protects against accidental splashes of solutions or contact with airborne particles, which can cause serious eye irritation.[1]
Body Protection	A fully buttoned, long-sleeved laboratory coat. A chemically resistant apron should be worn over the lab coat.[2]	Prevents skin contact with the compound.[1][10] Contaminated clothing should be removed promptly and decontaminated before reuse or disposed of as hazardous waste.[1][2]
Respiratory Protection	A NIOSH-approved respirator with P2 or P95 particle filters is recommended for handling the solid.[2][9] For higher levels of protection or in case of inadequate ventilation, a combination ABEK-P2 respirator cartridge should be used.[2]	Minimizes the risk of inhaling the compound, which can cause respiratory irritation and potential systemic toxicity.[2][11]

Procedural Workflow for Safe Handling

Adherence to a strict, step-by-step protocol is essential for minimizing risk.

Preparation and Weighing

• Don PPE: Before handling the compound, put on all required PPE as detailed in the table above.

• Work in Fume Hood: Perform all operations within a certified chemical fume hood.

• Decontamination of Surfaces: Wipe down the work surface and the balance with an appropriate solvent (e.g., 70% ethanol) before and after use.

• Weighing: Use a tared weigh boat or paper. Avoid creating dust. If any material is spilled, clean it up immediately following the spill procedures outlined below.

• Transfer: Carefully transfer the weighed solid to your reaction vessel.

Solution Preparation

• Solvent Addition: Slowly add the desired solvent to the vessel containing the solid compound.

• Mixing: Use a magnetic stirrer or gentle swirling to dissolve the compound. If heating is required, use a heating mantle or water bath, not an open flame.[4]

• Labeling: Clearly label the container with the compound name, concentration, solvent, date, and your initials.

Storage and Disposal: A Complete Lifecycle Approach

Proper storage and disposal are critical for laboratory safety and environmental protection.

Storage

• Store 3-Chloro-1-phenothiazin-10-yl-propan-1-one in a tightly sealed, clearly labeled container.[12]

• Keep the container in a cool, dry, dark, and well-ventilated area, away from incompatible materials.[2][12]

• Store it in a locked cabinet to control access.[2]

Disposal Plan

As a halogenated organic compound, 3-Chloro-1-phenothiazin-10-yl-propan-1-one requires specific disposal procedures.[4][5][6] Do not dispose of this compound down the drain. [4]

• Waste Segregation: All waste containing this compound (solid waste, solutions, contaminated PPE) must be collected in a designated "Halogenated Organic Waste" container.[4][5][6][13]

• Container Labeling: The waste container must be clearly labeled with "Hazardous Waste," "Halogenated Organic Waste," and the full chemical name of all contents, including solvents and their approximate percentages.[5][13]

• Container Management: Keep the waste container closed except when adding waste.[5][13] Store it in a designated satellite accumulation area within the laboratory.[5]

• Disposal Request: When the container is full, arrange for its disposal through your institution's Environmental Health and Safety (EH&S) department.

Emergency Procedures: Be Prepared

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.[5]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If they are not breathing, give artificial respiration. Seek medical attention.

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

• Spill:

  • Small Spill: Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand).[5] Carefully sweep up the absorbed material and place it in a sealed, labeled container for disposal as halogenated organic waste.[9]

  • Large Spill: Evacuate the area and contact your institution's EH&S department immediately.[13]

Visual Workflow for Safe Handling

The following diagram illustrates the key decision points and safety protocols for handling 3-Chloro-1-phenothiazin-10-yl-propan-1-one.

Caption: Workflow for the safe handling of 3-Chloro-1-phenothiazin-10-yl-propan-1-one.

References

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• Gocke, E. (1996). Review of the genotoxic properties of chlorpromazine and related phenothiazines. Mutation Research/Reviews in Genetic Toxicology, 366(1), 9-21.

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• National Toxicology Program. (2002). Toxicity and carcinogenicity studies of chlorpromazine hydrochloride and p-cresidine in the p53 heterozygous mouse model. Toxicology, 173(1-2), 7-18.

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• PeerJ. (2023). Long-term toxicity of chlorpromazine, diclofenac and two lanthanides on three generations of Ceriodaphnia dubia. PeerJ, 11, e16366.

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• Material Safety Data Sheet. (2021). INK FOR WATER COLOR PEN. Retrieved from [Link]

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• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 572064, 3-Chloro-1-phenylpropanol. Retrieved from [Link]

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